2-Amino-4-nitrobenzonitrile

• CAS: 87376-25-8

Core Science & Biosynthesis

2-Amino-4-nitrobenzonitrile CAS number lookup

CAS Number: 87376-25-8

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-4-nitrobenzonitrile is a substituted aromatic compound with the chemical formula C₇H₅N₃O₂. Its structure incorporates an amino group, a nitro group, and a nitrile moiety on a benzene ring, making it a versatile intermediate in organic synthesis. The strategic placement of these functional groups allows for a variety of chemical transformations, rendering it a valuable building block for the synthesis of more complex molecules, including heterocyclic compounds with potential applications in medicinal chemistry and materials science. This guide provides a comprehensive overview of its chemical and physical properties, safety information, a plausible synthetic route, and predicted spectroscopic data.

Physicochemical and Spectroscopic Data

Quantitative experimental data for 2-Amino-4-nitrobenzonitrile is not extensively available in public literature. The following tables summarize available and predicted data to serve as a reference for researchers.

Physical and Chemical Properties

Property	Value	Source/Reference
CAS Number	87376-25-8	--INVALID-LINK--
Molecular Formula	C₇H₅N₃O₂	--INVALID-LINK--
Molecular Weight	163.13 g/mol	--INVALID-LINK--
Appearance	Solid	--INVALID-LINK--
Melting Point	158-163 °C	--INVALID-LINK--[1]
Boiling Point	414.1 °C at 760 mmHg	--INVALID-LINK--
Solubility	While specific data is unavailable, it is expected to be soluble in polar aprotic solvents like DMSO and DMF, and sparingly soluble in polar protic solvents like methanol and ethanol, with poor solubility in water, similar to other nitrobenzonitriles.	Inferred from related compounds

Predicted Spectroscopic Data

Technique	Predicted Data
¹H NMR	Aromatic protons are expected in the range of δ 7.0-8.5 ppm. The amino protons (-NH₂) would likely appear as a broad singlet between δ 5.0-6.0 ppm.
¹³C NMR	Aromatic carbons are expected between δ 110-150 ppm. The nitrile carbon (C≡N) is anticipated around δ 115-120 ppm.
IR (Infrared)	- N-H stretching (primary amine): 3300-3500 cm⁻¹ (likely two bands) - C≡N stretching (nitrile): 2210-2230 cm⁻¹ - N-O stretching (nitro group): 1475-1550 cm⁻¹ (asymmetric) and 1290-1360 cm⁻¹ (symmetric)[2] - Aromatic C=C stretching: 1580-1620 cm⁻¹
Mass Spectrometry (MS)	Expected molecular ion peak [M]⁺ at m/z = 163. Fragmentation may involve the loss of NO₂, CN, or HCN.

Experimental Protocols

Plausible Synthetic Route: Amination of 2-Chloro-4-nitrobenzonitrile

A common method for the synthesis of aminobenzonitriles is the nucleophilic aromatic substitution of a halogenated precursor. The following is a plausible experimental protocol for the synthesis of 2-Amino-4-nitrobenzonitrile from 2-chloro-4-nitrobenzonitrile.

Reaction Scheme:

References

• 1. biomall.in [biomall.in]
• 2. orgchemboulder.com [orgchemboulder.com]

An In-depth Technical Guide to the Physicochemical Properties of 2-Amino-4-nitrobenzonitrile

This technical guide provides a comprehensive overview of the physicochemical properties of 2-Amino-4-nitrobenzonitrile, a key intermediate in synthetic and medicinal chemistry. The document is intended for researchers, scientists, and drug development professionals, offering a consolidated resource of available data, experimental protocols, and logical workflows to support research and development activities.

Core Physicochemical Data

Quantitative data for 2-Amino-4-nitrobenzonitrile is summarized below. Due to limited direct experimental data for some properties, values for structurally similar isomers are included as predictive estimates.

Property	Value	Source
CAS Number	87376-25-8	[1][2][3][4]
Molecular Formula	C₇H₅N₃O₂	[2][3][4]
Molecular Weight	163.14 g/mol	[3]
Physical Form	Solid, Powder	[2]
Purity	≥95% - 97%	[2][4]
Melting Point	200-207 °C (for isomer 2-Amino-5-nitrobenzonitrile)
IUPAC Name	2-amino-4-nitrobenzonitrile	[2]
InChI Key	WLKYODIBWNIWDK-UHFFFAOYSA-N	[2]

Experimental Protocols

Detailed methodologies for the synthesis and analytical characterization of 2-Amino-4-nitrobenzonitrile and related compounds are crucial for reproducible research.

Synthesis of 2-Amino-4-nitrobenzonitrile

A plausible synthetic route involves the nitration of 2-amino-4-methoxybenzonitrile.[5] A general protocol is as follows:

• Dissolution : Dissolve the starting material, 2-amino-4-methoxybenzonitrile, in a suitable solvent such as concentrated sulfuric acid at a reduced temperature (e.g., 0-5 °C).[5]

• Nitration : Add a nitrating agent (e.g., a mixture of concentrated nitric acid and sulfuric acid) dropwise while maintaining the low temperature.[5]

• Reaction Monitoring : Monitor the reaction progress using Thin Layer Chromatography (TLC).[5]

• Quenching : Carefully pour the reaction mixture onto crushed ice to precipitate the product.[5]

• Neutralization : Neutralize the solution with a base (e.g., sodium hydroxide solution) to a pH of approximately 7.[5]

• Extraction : Extract the product with an organic solvent (e.g., ethyl acetate).[5]

• Drying and Concentration : Dry the organic layer over an anhydrous salt (e.g., sodium sulfate) and concentrate it under reduced pressure.[5]

• Purification : Purify the crude product by column chromatography on silica gel.[5]

Analytical Characterization

High-Performance Liquid Chromatography (HPLC) for Purity Analysis [6]

• Instrumentation : A standard HPLC system equipped with a UV detector, autosampler, and column oven.[6]

• Column : A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[6]

• Mobile Phase : A gradient of acetonitrile and water, often with 0.1% formic acid to improve peak shape.[6]

• Sample Preparation : Accurately weigh and dissolve the compound in a suitable solvent (e.g., acetonitrile) to a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.[6]

• Example HPLC Conditions :

  • Injection Volume: 10 µL

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • UV Detection Wavelength: 254 nm (or the wavelength of maximum absorbance)[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation [6]

• Instrumentation : A high-resolution NMR spectrometer (e.g., 400 MHz or higher).[6]

• Sample Preparation : Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube. Tetramethylsilane (TMS) may be used as an internal standard.[6]

• Acquisition Parameters (¹H NMR) :

  • Pulse Program: Standard single pulse.

  • Number of Scans: 16-64.

  • Relaxation Delay: 1-2 seconds.[6]

• Acquisition Parameters (¹³C NMR) :

  • Pulse Program: Proton-decoupled.

  • A higher number of scans will be required compared to ¹H NMR.[6]

Fourier-Transform Infrared (FTIR) Spectroscopy for Functional Group Identification [6]

• Instrumentation : An FTIR spectrometer.[6]

• Sample Preparation :

  • KBr Pellet : Mix 1-2 mg of the sample with 100-200 mg of dry potassium bromide (KBr) and press into a thin pellet.[6]

  • Attenuated Total Reflectance (ATR) : Place a small amount of the solid sample directly on the ATR crystal.[6]

• FTIR Acquisition :

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.[6]

Gas Chromatography-Mass Spectrometry (GC-MS) for Molecular Weight and Purity [7]

• Instrumentation : A GC system coupled to a mass spectrometer.[7]

• Sample Preparation : Dissolve the sample in a GC-compatible solvent such as dichloromethane or ethyl acetate to a concentration of approximately 100 µg/mL.[6]

• Example GC-MS Conditions :

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).[6]

  • Inlet Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, then ramp at 15°C/min to 280°C and hold for 5 minutes.[7]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[7]

Logical Workflow in Drug Discovery

2-Amino-4-nitrobenzonitrile serves as a valuable building block in medicinal chemistry, particularly as a precursor for the synthesis of quinazoline-based pharmaceuticals, such as epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors.[8] The following diagram illustrates a logical workflow for its utilization in a drug discovery program.

Caption: A logical workflow for the utilization of 2-Amino-4-nitrobenzonitrile in a drug discovery program.

References

• 1. 2-AMINO-4-NITROBENZONITRILE | 87376-25-8 [chemicalbook.com]
• 2. 2-Amino-4-nitrobenzonitrile | 87376-25-8 [sigmaaldrich.com]
• 3. 2-Amino-4-nitrobenzonitrile [oakwoodchemical.com]
• 4. calpaclab.com [calpaclab.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

2-Amino-4-nitrobenzonitrile molecular structure and weight

An In-depth Technical Guide to 2-Amino-4-nitrobenzonitrile

This technical guide provides a comprehensive overview of the molecular structure, weight, and synthetic methodologies related to 2-Amino-4-nitrobenzonitrile. It is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Molecular Structure and Properties

2-Amino-4-nitrobenzonitrile is an organic compound featuring an amino group, a nitro group, and a nitrile group attached to a benzene ring.

Data Presentation

Property	Value
IUPAC Name	2-amino-4-nitrobenzonitrile[1]
Molecular Formula	C₇H₅N₃O₂[2][3]
Molecular Weight	163.1 g/mol [2] / 163.14 g/mol [1][3]
CAS Number	87376-25-8[1][2][3][4]
Physical Form	Solid[1]

Experimental Protocols

Synthesis of 2-Amino-4-nitrophenol from 2,4-Dinitrophenol

This protocol details the partial reduction of 2,4-dinitrophenol using sodium sulfide.

Materials:

• 2,4-dinitrophenol

• Ammonium chloride

• Concentrated aqueous ammonia (28%)

• Sodium sulfide (60% fused)

• Glacial acetic acid

• Activated carbon (e.g., Norit)

• Water

Equipment:

• 5-L three-necked flask

• Mechanical stirrer

• Reflux condenser

• Thermometer

• Steam bath

• Büchner funnel

• 5-L round-bottomed flask

• Filtration apparatus

Procedure:

• In the 5-L three-necked flask, a suspension of 300 g (1.63 moles) of 2,4-dinitrophenol in 2.5 L of water is prepared.

• With stirring, 600 g (11.6 moles) of ammonium chloride and 100 ml of concentrated aqueous ammonia are added.

• The mixture is heated to 85°C using a steam bath.

• The heat source is removed, and the mixture is allowed to cool.

• At 70°C, 700 g (5.4 moles) of 60% fused sodium sulfide is added in portions of approximately 100 g every 5 minutes. The temperature should be maintained between 80-85°C, using a wet cloth to cool the flask if necessary.

• After the addition is complete, the reaction mixture is heated at 85°C for an additional 15 minutes.

• The hot mixture is filtered through a preheated Büchner funnel.

• The filtrate is collected in a 5-L round-bottomed flask and cooled overnight with cold water.

• The resulting crystals are filtered and pressed to remove excess liquid.

• The solid is dissolved in 1.5 L of boiling water and acidified with approximately 100 ml of glacial acetic acid.

• 10 g of activated carbon is added, and the solution is heated and filtered while hot.

• The solution is cooled to 20°C to allow for crystallization.

• The brown crystals of 2-amino-4-nitrophenol are collected by filtration and dried. The expected yield is 160–167 g (64–67%).[5]

Mandatory Visualization

The following diagram illustrates a logical workflow for a generic nucleophilic aromatic substitution, a common strategy for synthesizing substituted benzonitriles.

Caption: A logical workflow for the synthesis of aminobenzonitrile derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

Navigating the Solubility Landscape of 2-Amino-4-nitrobenzonitrile: A Technical Guide for Researchers

For Immediate Release

This technical guide serves as an in-depth resource for researchers, scientists, and drug development professionals on the solubility of 2-Amino-4-nitrobenzonitrile in organic solvents. Due to the limited availability of specific quantitative solubility data in publicly accessible literature, this document provides a framework for systematic data collection and outlines detailed experimental protocols for determining the solubility of this compound.

Introduction

2-Amino-4-nitrobenzonitrile is a substituted aromatic compound with potential applications in medicinal chemistry and materials science. A thorough understanding of its solubility in various organic solvents is fundamental for its synthesis, purification, formulation, and biological screening. The presence of an amino group, a nitro group, and a nitrile moiety suggests a complex solubility profile that is highly dependent on the nature of the solvent. This guide offers standardized methodologies to enable researchers to generate reliable and comparable solubility data.

Solubility Data

As of the date of this guide, specific quantitative solubility data for 2-Amino-4-nitrobenzonitrile in a range of organic solvents is not widely published. Therefore, the following table is provided as a template for researchers to systematically record their experimentally determined solubility values. It is recommended to determine solubility at various temperatures to understand the thermodynamic properties of the dissolution process.

Table 1: Experimental Solubility of 2-Amino-4-nitrobenzonitrile

Solvent Class	Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)	Mole Fraction (x)
Protic	Methanol
Ethanol
Isopropanol
Aprotic Polar	Dimethyl Sulfoxide (DMSO)
Dimethylformamide (DMF)
Acetonitrile
Aprotic Nonpolar	Toluene
Hexane
Ethers	Tetrahydrofuran (THF)
1,4-Dioxane
Esters	Ethyl Acetate
Ketones	Acetone

Based on the behavior of structurally similar compounds, such as other nitrobenzonitriles, it is anticipated that 2-Amino-4-nitrobenzonitrile will exhibit higher solubility in polar aprotic solvents like DMSO and DMF, and lower solubility in nonpolar solvents like hexane.

Experimental Protocols for Solubility Determination

The following section details a standardized experimental protocol for determining the solubility of 2-Amino-4-nitrobenzonitrile in organic solvents. The isothermal shake-flask method is a reliable and widely used technique for generating accurate equilibrium solubility data.

Objective

To determine the equilibrium solubility of 2-Amino-4-nitrobenzonitrile in a selection of organic solvents at a constant temperature.

Materials and Equipment

• 2-Amino-4-nitrobenzonitrile (analytical grade)

• Selected organic solvents (HPLC grade)

• Analytical balance

• Screw-cap vials or flasks

• Constant temperature orbital shaker or water bath

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis Spectrophotometer

• Volumetric flasks and pipettes

• Calibrated thermometer

Experimental Workflow

The key steps in the experimental workflow for determining the solubility of 2-Amino-4-nitrobenzonitrile are illustrated in the diagram below.

An In-depth Technical Guide to the Synthesis and Discovery of 2-Amino-4-nitrobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-4-nitrobenzonitrile is a substituted aromatic compound with the chemical formula C₇H₅N₃O₂.[1] Its molecular structure, featuring an amino group, a nitro group, and a nitrile moiety on a benzene ring, makes it a potentially valuable building block in medicinal chemistry and materials science. The strategic placement of these functional groups offers multiple avenues for chemical modification, enabling the synthesis of diverse molecular architectures. This guide provides a comprehensive overview of the available information on the synthesis, properties, and potential applications of 2-Amino-4-nitrobenzonitrile, drawing upon data from analogous compounds due to the limited availability of direct experimental data for the title compound.

Physicochemical and Spectral Data

While extensive experimental data for 2-Amino-4-nitrobenzonitrile is not widely published, the following tables summarize its known properties and predicted spectral data based on its chemical structure and data from similar compounds.

Table 1: Physicochemical Properties of 2-Amino-4-nitrobenzonitrile

Property	Value	Reference
CAS Number	87376-25-8	[1][2]
Molecular Formula	C₇H₅N₃O₂	[1]
Molecular Weight	163.14 g/mol	[1]
Physical Form	Solid
Purity	95-98% (as commercially available)	[1]
IUPAC Name	2-amino-4-nitrobenzonitrile

Table 2: Predicted ¹H NMR Spectroscopic Data

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~7.8 - 8.2	Singlet	1H	Aromatic H
~6.2 - 6.5	Singlet	1H	Aromatic H
~5.5 - 6.0	Broad Singlet	2H	-NH₂

Predicted in a suitable deuterated solvent such as CDCl₃ or DMSO-d₆.

Table 3: Predicted ¹³C NMR Spectroscopic Data

Chemical Shift (ppm)	Assignment
~145 - 150	C-NH₂
~135 - 140	C-NO₂
~120 - 125	Aromatic CH
~115 - 120	C-CN
~100 - 105	Aromatic CH
~95 - 100	C-CN

Predicted in a suitable deuterated solvent such as CDCl₃ or DMSO-d₆.

Table 4: Predicted Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3450 - 3300	Strong, Doublet	N-H stretch (primary amine)
~2230 - 2210	Strong	C≡N stretch (nitrile)
1620 - 1580	Medium	Aromatic C=C stretch
1550 - 1490	Strong	Asymmetric NO₂ stretch
1350 - 1300	Strong	Symmetric NO₂ stretch

Synthesis and Discovery

The synthesis of 2-Amino-4-nitrobenzonitrile can be approached through several plausible routes, primarily involving the nitration of a substituted benzonitrile precursor. The following protocols are adapted from established procedures for structurally related compounds.

Proposed Synthetic Route

A viable pathway to 2-Amino-4-nitrobenzonitrile involves the direct nitration of 2-aminobenzonitrile. However, the presence of the activating amino group can lead to challenges in controlling the regioselectivity and potential for over-nitration. A more controlled approach involves the protection of the amino group prior to nitration, followed by deprotection.

Caption: Proposed synthetic workflow for 2-Amino-4-nitrobenzonitrile.

Experimental Protocols

The following are detailed experimental protocols adapted from the synthesis of analogous compounds.[3]

Step 1: Acetylation of 2-Aminobenzonitrile (Protection of Amino Group)

• Dissolve 2-aminobenzonitrile in glacial acetic acid in a round-bottom flask.

• Cool the solution in an ice bath with continuous stirring.

• Slowly add acetic anhydride dropwise to the cooled solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 18 hours.

• Pour the reaction mixture into ice-cold water to precipitate the product.

• Filter the precipitate, wash thoroughly with cold distilled water until the filtrate is neutral, and dry under vacuum to obtain N-(2-cyanophenyl)acetamide.[3]

Step 2: Nitration of N-(2-cyanophenyl)acetamide

• In a round-bottom flask, dissolve the N-(2-cyanophenyl)acetamide from Step 1 in concentrated sulfuric acid at 0°C in an ice-salt bath.

• Slowly add fuming nitric acid dropwise, ensuring the temperature is maintained between 0 and 5°C.

• After the addition, continue stirring the mixture at this temperature for 2-3 hours.

• Carefully pour the reaction mixture over crushed ice to precipitate the nitrated product.

• Filter the precipitate, wash with copious amounts of cold water until the washings are neutral, and dry to yield N-(2-cyano-5-nitrophenyl)acetamide.[3]

Step 3: Deprotection of the Amino Group

• Suspend the N-(2-cyano-5-nitrophenyl)acetamide in a mixture of ethanol and concentrated hydrochloric acid.

• Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction by TLC.

• Cool the reaction mixture to room temperature and then pour it onto crushed ice.

• Neutralize the solution by the slow addition of a 10% sodium hydroxide solution until a pH of 7-8 is reached, precipitating the product.

• Filter the solid, wash with cold water, and recrystallize from a suitable solvent like ethanol to obtain pure 2-Amino-4-nitrobenzonitrile.[3]

Purification and Characterization

Purification of the crude product is essential to obtain high-purity 2-Amino-4-nitrobenzonitrile for subsequent applications.

Purification Techniques

• Recrystallization: This is a common method for purifying solid organic compounds. A suitable solvent will dissolve the compound when hot but not at room temperature.[4] Ethanol or ethanol/water mixtures are often good starting points for compounds of this type.[4]

• Column Chromatography: For more challenging separations or to remove closely related impurities, column chromatography on silica gel is an effective technique.[4] A mobile phase of hexane and ethyl acetate with a gradually increasing polarity can be employed.[4]

Characterization Workflow

A combination of analytical techniques should be used to confirm the structure and assess the purity of the synthesized 2-Amino-4-nitrobenzonitrile.

References

• 1. 2-Amino-4-nitrobenzonitrile [oakwoodchemical.com]
• 2. 2-AMINO-4-NITROBENZONITRILE | 87376-25-8 [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Safety and Handling of 2-Amino-4-nitrobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Amino-4-nitrobenzonitrile (CAS No. 87376-25-8), a chemical intermediate utilized in laboratory and manufacturing settings. Due to the limited availability of extensive toxicological data, a cautious approach is imperative. The following sections detail known hazards, protective measures, and emergency procedures to ensure safe laboratory practices.

Section 1: Hazard Identification and Classification

GHS Hazard Statements:

• Harmful if swallowed, in contact with skin, or if inhaled.[3]

• Causes skin irritation.[3]

• Causes serious eye irritation.[3]

• May cause respiratory irritation.[1][3]

Signal Word: Warning[3]

Pictogram:

• Exclamation mark[2]

Section 2: Toxicological Summary

Comprehensive toxicological properties of 2-Amino-4-nitrobenzonitrile have not been thoroughly investigated.[1] Chronic effects are not well-documented, but prolonged exposure to aromatic nitro compounds may pose risks to the blood, liver, and kidneys.[2] No data is available to classify it as a carcinogen, mutagen, or reproductive toxin.[2]

Toxicological Endpoint	Data
Acute Oral Toxicity	No data available
Acute Dermal Toxicity	No data available
Acute Inhalation Toxicity	No data available
Skin Corrosion/Irritation	Causes skin irritation.[3]
Serious Eye Damage/Irritation	Causes serious eye irritation.[3]
Respiratory or Skin Sensitization	Not classified as a known sensitizer.[2]
Germ Cell Mutagenicity	No data available
Carcinogenicity	Not classified as a carcinogen by IARC, NTP, or OSHA.[1][2]
Reproductive Toxicity	No data available
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.[1]
Specific Target Organ Toxicity (Repeated Exposure)	No data available
Aspiration Hazard	No data available

Section 3: Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is essential to minimize exposure. The following table outlines recommended PPE based on general laboratory safety standards for handling hazardous powders.[4][5][6]

Protection Type	Recommended Equipment	Rationale
Eye and Face Protection	Chemical safety goggles with side-shields conforming to EN166 (EU) or NIOSH (US) approved standards. A face shield may also be necessary.[1][7][8]	Protects against dust particles and chemical splashes.
Skin Protection	Chemical-resistant gloves (e.g., nitrile or neoprene) inspected prior to use. An impervious lab coat or disposable coveralls should be worn.[1][4][5]	Prevents dermal absorption, a potential route of exposure for nitrile compounds. Protects personal clothing from contamination.
Respiratory Protection	For nuisance exposures, a P95 (US) or P1 (EU) particle respirator. For higher-level protection, an OV/AG/P99 (US) or ABEK-P2 (EU) respirator cartridge should be used. All respirators must be NIOSH (US) or CEN (EU) approved.[1]	Minimizes inhalation of dust particles. The level of respiratory protection should be based on a risk assessment of the specific laboratory procedure.

Logical Workflow for Donning and Doffing PPE

Caption: Sequential workflow for donning and doffing Personal Protective Equipment.

Section 4: Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial for minimizing risk.

Handling:

• Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[4]

• Avoid contact with skin and eyes.[1]

• Prevent the formation of dust and aerosols.[1]

• Do not eat, drink, or smoke in areas where the chemical is handled.

• Wash hands thoroughly after handling.[1]

Storage:

• Store in a cool, dry, and well-ventilated place.[1][2]

• Keep the container tightly closed.[1][2]

• Store away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[2][9][10]

• The substance is reported to be hygroscopic and should be stored under an inert gas.[1]

Section 5: First Aid Measures

In the event of exposure, immediate medical attention is recommended. Always show the safety data sheet to the attending physician.[1]

Exposure Route	First Aid Protocol
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, provide artificial respiration. Consult a physician.[1][11]
Skin Contact	Immediately wash off with soap and plenty of water for at least 15 minutes while removing all contaminated clothing and shoes. Consult a physician.[1][11]
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes, including under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Consult a physician.[1][11]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.[1][11]

First Aid Decision Pathway

Caption: Decision pathway for first aid response following exposure.

Section 6: Accidental Release and Fire-Fighting Measures

Accidental Release:

• Evacuate personnel to a safe area.[1]

• Ensure adequate ventilation.[1]

• Wear appropriate personal protective equipment as detailed in Section 3.[1]

• Avoid breathing dust, vapors, mist, or gas.[1]

• Prevent the substance from entering drains.[1]

• For solid spills, carefully sweep or shovel the material into a suitable, closed container for disposal. Avoid creating dust.[4][9]

Fire-Fighting:

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1]

• Hazardous Combustion Products: In the event of a fire, toxic gases such as carbon oxides, nitrogen oxides (NOx), and hydrogen cyanide may be generated.[11][12]

• Special Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[9][11]

Section 7: Disposal Considerations

Disposal of 2-Amino-4-nitrobenzonitrile and its contaminated packaging must be handled as hazardous waste.

• Method of Disposal: The recommended method is to burn the substance in a chemical incinerator equipped with an afterburner and scrubber.[1][4]

• Engage a licensed professional waste disposal service for disposal of this material.[1][4]

• Do not allow the product to enter drains or waterways.[1]

• Contaminated packaging should be disposed of as unused product.[1]

Section 8: Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 2-Amino-4-nitrobenzonitrile are not publicly available. The hazard classifications are typically derived from data on structurally analogous compounds and computational toxicology models. For researchers needing to conduct their own safety assessments, standard OECD guidelines for testing of chemicals should be consulted for methodologies on acute toxicity, skin and eye irritation, and mutagenicity.

Disclaimer: This guide is intended for informational purposes only and is based on currently available data. It is not a substitute for a manufacturer-provided Safety Data Sheet (SDS). Always consult the official SDS for the most accurate and up-to-date information before handling this chemical. All laboratory work should be conducted by trained personnel in accordance with established safety protocols and regulations.

References

• 1. capotchem.cn [capotchem.cn]
• 2. 3-Amino-4-Nitrobenzonitrile MSDS/SDS | Supplier & Distributor [nj-finechem.com]
• 3. 2-Amino-4-nitrobenzonitrile | 87376-25-8 [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 7. fishersci.com [fishersci.com]
• 8. epa.gov [epa.gov]
• 9. fishersci.com [fishersci.com]
• 10. fishersci.com [fishersci.com]
• 11. aksci.com [aksci.com]
• 12. fishersci.com [fishersci.com]

2-Amino-4-nitrobenzonitrile: A Technical Guide for Researchers

An In-depth Overview of a Key Synthetic Intermediate

This technical guide provides a comprehensive overview of 2-Amino-4-nitrobenzonitrile, a chemical compound of interest to researchers, scientists, and professionals in the field of drug development and organic synthesis. This document details its commercial availability, physicochemical properties, and safety and handling protocols. Due to the limited availability of published experimental data specific to this compound, this guide also presents predictive information based on closely related analogs to inform potential applications and research directions.

Commercial Availability and Supplier Information

2-Amino-4-nitrobenzonitrile is commercially available from various chemical suppliers. It is typically offered in research quantities with purities generally ranging from 95% to over 97%. Researchers interested in procuring this compound should refer to the suppliers listed below for current stock and pricing information.[1][2][3][4][5]

Table 1: Commercial Supplier Overview

Supplier	Purity	Notes
Sigma-Aldrich	95%	Available through various partner labs.[2]
CP Lab Safety	min 97%	Sold for professional manufacturing, research, and industrial use only.[1][3]
Oakwood Chemical	Not specified	Provides basic physicochemical data.[4]
ChemicalBook	≥99%	Lists multiple suppliers, primarily based in China.[5]

Physicochemical and Spectroscopic Data

Table 2: Physicochemical Properties of 2-Amino-4-nitrobenzonitrile

Property	Value	Source
CAS Number	87376-25-8	[1][2][3][4][5]
Molecular Formula	C₇H₅N₃O₂	[1][2][3][4]
Molecular Weight	163.13 g/mol	[1][3]
Appearance	Solid	[2]
Purity	95% to ≥99%	[2][5]
IUPAC Name	2-amino-4-nitrobenzonitrile	[2]
InChI Key	WLKYODIBWNIWDK-UHFFFAOYSA-N	[2]

Spectroscopic Characterization (Predictive)

While specific, experimentally verified spectra for 2-Amino-4-nitrobenzonitrile are not widely published, the following are expected characteristics based on the functional groups present and data from analogous compounds such as other substituted aminonitrobenzenes.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the amine protons. The chemical shifts of the aromatic protons will be influenced by the electron-withdrawing nitro and nitrile groups and the electron-donating amino group.

• ¹³C NMR: The carbon NMR spectrum will display signals for the aromatic carbons, the nitrile carbon, and the carbons bearing the amino and nitro groups. The chemical shifts will be characteristic of the electronic environment of each carbon atom.

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands for the N-H stretching of the primary amine (typically two bands in the range of 3300-3500 cm⁻¹), the C≡N stretching of the nitrile group (around 2220-2260 cm⁻¹), and the asymmetric and symmetric stretching of the nitro group (around 1530-1560 cm⁻¹ and 1345-1385 cm⁻¹, respectively).

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (163.13 g/mol ). Fragmentation patterns would likely involve the loss of the nitro group and other characteristic fragments.

Safety and Handling

2-Amino-4-nitrobenzonitrile should be handled with care in a laboratory setting. The following information is derived from available Safety Data Sheets (SDS).

Hazard Identification: The compound is classified as harmful if swallowed, in contact with skin, or if inhaled. It is also reported to cause skin and eye irritation and may cause respiratory irritation.[6]

Table 3: GHS Hazard Statements for 2-Amino-4-nitrobenzonitrile

Hazard Code	Statement
H302+H312+H332	Harmful if swallowed, in contact with skin or if inhaled
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Precautionary Measures:

• Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.[6]

• Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash hands thoroughly after handling.[6]

• Storage: Store in a well-ventilated place. Keep container tightly closed.

First Aid Measures:

• If inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a physician.[6]

• In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[6]

• In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[6]

• If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.[6]

Experimental Protocols (Hypothetical)

Disclaimer: The following experimental protocol is a hypothetical synthesis based on general principles of organic chemistry for the preparation of similar compounds. It has not been experimentally validated for 2-Amino-4-nitrobenzonitrile and should be adapted and optimized by qualified researchers.

A plausible synthetic route to 2-Amino-4-nitrobenzonitrile could involve the nitration of 2-aminobenzonitrile. However, direct nitration of anilines can be challenging due to the high reactivity of the amino group and its sensitivity to strong acids. A common strategy to overcome this is to first protect the amino group.

Hypothetical Synthesis Workflow:

Caption: A hypothetical three-step synthesis of 2-Amino-4-nitrobenzonitrile.

Detailed Hypothetical Methodology:

• Protection of the Amino Group: 2-Aminobenzonitrile would be reacted with an acylating agent, such as acetic anhydride, in the presence of a base like pyridine to form the corresponding acetamide. This protects the amino group from the harsh conditions of the subsequent nitration step.

• Nitration: The protected intermediate would then be subjected to nitration using a mixture of nitric acid and sulfuric acid at low temperatures to introduce the nitro group onto the aromatic ring. The position of nitration would be directed by the existing substituents.

• Deprotection: Finally, the protecting acetyl group would be removed by acid or base-catalyzed hydrolysis to yield the desired 2-Amino-4-nitrobenzonitrile.

Purification and Characterization Workflow:

Caption: A general workflow for the purification and characterization of a synthesized chemical compound.

Biological Activity and Signaling Pathways

There is currently a lack of specific published data on the biological activity and mechanism of action of 2-Amino-4-nitrobenzonitrile. The presence of the nitro group and the benzonitrile scaffold suggests potential for biological activity, as these moieties are found in numerous pharmacologically active compounds.[7][8][9]

• Nitroaromatic Compounds: The nitro group is a known pharmacophore in various drugs, contributing to antimicrobial, anticancer, and other therapeutic effects.[9] Its biological activity is often mediated through redox cycling.[9]

• Nitrile-Containing Pharmaceuticals: The nitrile group is present in a wide range of approved drugs and acts as a key pharmacophore, often participating in hydrogen bonding or acting as a bioisostere.[8]

It is important to note that while the structurally related compound, 2-Amino-4-methoxy-5-nitrobenzonitrile, is a known precursor to the EGFR inhibitor Gefitinib, there is no evidence to suggest that 2-Amino-4-nitrobenzonitrile is involved in the same signaling pathway. Further research, including biological screening and mechanistic studies, is required to elucidate any potential therapeutic applications of 2-Amino-4-nitrobenzonitrile.

Conclusion

2-Amino-4-nitrobenzonitrile is a commercially available chemical intermediate with potential for use in organic synthesis and drug discovery. While there is a significant gap in the publicly available experimental data regarding its synthesis, spectroscopic characterization, and biological activity, this technical guide provides a foundational understanding based on its known properties and data from analogous compounds. Researchers are encouraged to perform thorough experimental validation for any intended application.

References

• 1. benchchem.com [benchchem.com]
• 2. 2-Amino-4-nitrobenzonitrile | 87376-25-8 [sigmaaldrich.com]
• 3. calpaclab.com [calpaclab.com]
• 4. 2-Amino-4-nitrobenzonitrile [oakwoodchemical.com]
• 5. 2-AMINO-4-NITROBENZONITRILE | 87376-25-8 [chemicalbook.com]
• 6. benchchem.com [benchchem.com]
• 7. Proton NMR Table [www2.chemistry.msu.edu]
• 8. 4-Nitrobenzonitrile(619-72-7) 1H NMR [m.chemicalbook.com]
• 9. 2-Aminobenzonitrile(1885-29-6) 1H NMR spectrum [chemicalbook.com]

Theoretical Exploration of 2-Amino-4-nitrobenzonitrile: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical studies on 2-Amino-4-nitrobenzonitrile, a molecule of interest in medicinal chemistry and materials science. Due to the limited availability of direct experimental and theoretical data for this specific compound, this document leverages findings from closely related analogs, such as 2-amino-5-nitrobenzonitrile and other substituted benzonitriles, to provide a predictive framework for its structural, spectroscopic, and electronic properties.

Molecular Structure and Geometry

The molecular structure of 2-Amino-4-nitrobenzonitrile is characterized by a benzene ring substituted with an amino group (-NH₂), a nitro group (-NO₂), and a nitrile group (-C≡N). The interplay of the electron-donating amino group and the electron-withdrawing nitro and nitrile groups significantly influences the molecule's geometry and electronic properties.

Table 1: Predicted Geometrical Parameters for 2-Amino-4-nitrobenzonitrile (Based on Analogous Compounds)

Parameter	Predicted Value
C-C (aromatic)	~1.39 Å
C-NH₂	~1.37 Å
C-NO₂	~1.47 Å
C-C≡N	~1.45 Å
C≡N	~1.15 Å
C-C-C (aromatic)	~120°
H-N-H	~115°
O-N-O	~125°

Vibrational Analysis

Vibrational spectroscopy, including Fourier-Transform Infrared (FT-IR) and FT-Raman, provides valuable information about the functional groups present in a molecule. Theoretical calculations are used to predict the vibrational frequencies and assign them to specific vibrational modes.

Table 2: Predicted Vibrational Frequencies for Key Functional Groups of 2-Amino-4-nitrobenzonitrile

Functional Group	Vibrational Mode	Predicted Wavenumber (cm⁻¹)
Amino (-NH₂)	N-H symmetric stretch	3300 - 3400
N-H asymmetric stretch	3400 - 3500
N-H bending	1600 - 1650
Nitrile (-C≡N)	C≡N stretch	2210 - 2230
Nitro (-NO₂)	NO₂ asymmetric stretch	1500 - 1550
NO₂ symmetric stretch	1340 - 1380
Aromatic Ring	C-H stretch	3000 - 3100
C=C stretch	1450 - 1600

The position of the C≡N stretching vibration is sensitive to the electronic environment. Electron-withdrawing groups tend to increase the wavenumber, while electron-donating groups decrease it.[2]

Electronic Properties

The electronic properties of 2-Amino-4-nitrobenzonitrile, such as the distribution of electron density and the energies of frontier molecular orbitals, are crucial for understanding its reactivity and potential applications.

Frontier Molecular Orbitals (HOMO-LUMO)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding electronic transitions and reactivity. The energy gap between the HOMO and LUMO (Egap = ELUMO - EHOMO) is an indicator of the molecule's kinetic stability and chemical reactivity. A smaller energy gap suggests higher reactivity. For similar aromatic compounds, the HOMO-LUMO energy gap typically falls in the range of 3.4 to 3.6 eV.[3]

Molecular Electrostatic Potential (MEP)

The Molecular Electrostatic Potential (MEP) map provides a visual representation of the charge distribution in a molecule. The red regions indicate areas of high electron density (nucleophilic sites), while blue regions represent low electron density (electrophilic sites). For 2-Amino-4-nitrobenzonitrile, the oxygen atoms of the nitro group and the nitrogen atom of the nitrile group are expected to be the most electron-rich regions, while the hydrogen atoms of the amino group would be the most electron-poor.

Mulliken Population Analysis

Mulliken charge analysis provides a quantitative measure of the charge distribution on each atom. The nitrogen atoms of the amino and nitrile groups, as well as the oxygen atoms of the nitro group, are expected to have negative Mulliken charges, indicating their nucleophilic character.[1]

Table 3: Predicted Global Reactivity Descriptors (Based on Analogous Compounds)

Parameter	Definition	Predicted Value
HOMO Energy (EHOMO)	Energy of the highest occupied molecular orbital	~ -6.5 eV
LUMO Energy (ELUMO)	Energy of the lowest unoccupied molecular orbital	~ -3.0 eV
Energy Gap (Egap)	ELUMO - EHOMO	~ 3.5 eV
Electronegativity (χ)	-(EHOMO + ELUMO) / 2	~ 4.75 eV
Chemical Hardness (η)	(ELUMO - EHOMO) / 2	~ 1.75 eV

Non-Linear Optical (NLO) Properties

Molecules with large dipole moments and significant first-order hyperpolarizability (β) are of interest for applications in non-linear optics. The presence of both electron-donating (-NH₂) and electron-withdrawing (-NO₂, -C≡N) groups suggests that 2-Amino-4-nitrobenzonitrile may exhibit NLO properties. Theoretical calculations of the dipole moment (μ) and hyperpolarizability (β) can predict the NLO activity of the molecule.

Experimental and Computational Protocols

Computational Details

Theoretical studies on molecules like 2-Amino-4-nitrobenzonitrile are typically performed using Density Functional Theory (DFT) with a suitable basis set, such as B3LYP/6-311++G(d,p).[1] The computational workflow generally involves:

• Geometry Optimization: The initial molecular structure is optimized to find the lowest energy conformation.

• Vibrational Frequency Analysis: This is performed to confirm that the optimized structure corresponds to a true minimum on the potential energy surface (no imaginary frequencies) and to predict the vibrational spectra.

• Calculation of Electronic Properties: Various electronic properties, including HOMO-LUMO energies, MEP, and Mulliken charges, are calculated at the optimized geometry.

• NLO Property Calculation: The dipole moment and first-order hyperpolarizability are calculated to assess the NLO potential.

Spectroscopic Methods

• FT-IR Spectroscopy: The FT-IR spectrum is typically recorded in the range of 4000-400 cm⁻¹ using a spectrophotometer with the sample prepared as a KBr pellet.[1]

• UV-Vis Spectroscopy: The UV-Vis absorption spectrum is recorded in a suitable solvent (e.g., ethanol) in the range of 200-400 nm to study the electronic transitions.[1] The absorption peaks correspond to π → π* and n → π* transitions within the aromatic ring and the nitrile group.[1]

Visualizations

References

• 1. mjas.analis.com.my [mjas.analis.com.my]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Reduction of 2-Amino-4-nitrobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental protocols for the reduction of 2-Amino-4-nitrobenzonitrile to its corresponding diamine, 2,4-diaminobenzonitrile. This transformation is a critical step in the synthesis of various heterocyclic compounds and is of significant interest in medicinal chemistry and drug development. The protocols outlined below are based on established methods for the selective reduction of aromatic nitro groups in the presence of a nitrile functionality.

Introduction

2-Amino-4-nitrobenzonitrile is a valuable synthetic intermediate due to its multiple functional groups that allow for diverse chemical modifications. The selective reduction of the nitro group to an amine is a key transformation, yielding 2,4-diaminobenzonitrile, a precursor for various pharmaceuticals. The primary challenge in this reaction is to achieve high chemoselectivity, leaving the nitrile group intact. Several methods have been developed for this purpose, with the use of tin(II) chloride being a robust and widely cited approach.[1][2][3] Alternative methods, such as catalytic hydrogenation, can also be employed, although careful control of reaction conditions is necessary to prevent reduction of the nitrile.[4][5]

Data Presentation

The following table summarizes various methods applicable to the reduction of aromatic nitro compounds, with specific examples relevant to the reduction of nitrobenzonitriles.

Method	Reagent and Conditions	Substrate	Product	Yield	Reference
Stannous Chloride Reduction	SnCl₂·2H₂O, conc. HCl, Ethanol, 40°C, 90 min	2,4-Dinitrobenzonitrile	2,4-Diaminobenzonitrile	70%	[6]
Catalytic Hydrogenation	10% Pd/C, H₂ (balloon), Methanol, 25°C, 18 h	4-Amino-3-nitrobenzonitrile	3,4-Diaminobenzonitrile	90%	[5]
Iron Reduction	Fe powder, conc. HCl, Ethanol, Water, 80°C, 2-4 h	4-Cyclopropyl-2-nitrobenzonitrile	2-Amino-4-cyclopropylbenzonitrile	Not Specified	[7]
Zinc Reduction	Zinc dust, conc. HCl, 20-30°C	2-Nitrobenzonitrile	2-Aminobenzonitrile	95%	[8]

Experimental Protocols

Protocol 1: Reduction using Tin(II) Chloride (SnCl₂)

This protocol is adapted from established procedures for the reduction of similar nitro-substituted benzonitriles and is recommended for its high selectivity towards the nitro group.[1][2][3]

Materials:

• 2-Amino-4-nitrobenzonitrile

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated Hydrochloric Acid (HCl)

• Ethanol

• Sodium hydroxide (NaOH) solution (e.g., 2 M)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Deionized water

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and filtration

Procedure:

• In a round-bottom flask, suspend 2-Amino-4-nitrobenzonitrile (1.0 eq) in ethanol.

• To this suspension, add a solution of tin(II) chloride dihydrate (3.0-4.0 eq) in concentrated hydrochloric acid.

• Heat the reaction mixture to reflux (approximately 80-90 °C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Carefully neutralize the acidic solution by the slow addition of a sodium hydroxide solution until the pH is basic (pH 8-9).

• Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator to obtain the crude product.

• The crude 2,4-diaminobenzonitrile can be further purified by recrystallization or column chromatography.

Protocol 2: Catalytic Hydrogenation

This method is an effective alternative, though optimization may be required to ensure the nitrile group is not reduced.[4][5]

Materials:

• 2-Amino-4-nitrobenzonitrile

• 10% Palladium on carbon (Pd/C)

• Methanol or Ethanol

• Hydrogen gas (H₂) supply (e.g., balloon or hydrogenation apparatus)

Equipment:

• Round-bottom flask or hydrogenation vessel

• Magnetic stirrer

• Hydrogenation apparatus (optional)

• Filtration setup (e.g., Celite pad)

Procedure:

• Dissolve 2-Amino-4-nitrobenzonitrile (1.0 eq) in methanol or ethanol in a suitable reaction vessel.

• Carefully add 10% Pd/C (typically 5-10 mol%) to the solution.

• Seal the vessel and evacuate the air, then introduce hydrogen gas (a balloon is often sufficient for small-scale reactions).

• Stir the reaction mixture vigorously at room temperature for 12-24 hours, or until TLC indicates complete consumption of the starting material.

• Once the reaction is complete, carefully vent the hydrogen and purge the vessel with an inert gas (e.g., nitrogen or argon).

• Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with the solvent.

• Concentrate the filtrate under reduced pressure to yield 2,4-diaminobenzonitrile.

Mandatory Visualization

Caption: Experimental workflow for the reduction of 2-Amino-4-nitrobenzonitrile using SnCl₂.

References

• 1. benchchem.com [benchchem.com]
• 2. echemi.com [echemi.com]
• 3. benchchem.com [benchchem.com]
• 4. reddit.com [reddit.com]
• 5. 3,4-Diaminobenzonitrile synthesis - chemicalbook [chemicalbook.com]
• 6. prepchem.com [prepchem.com]
• 7. benchchem.com [benchchem.com]
• 8. RU1772103C - Method of 2-aminobenzonitrile synthesis - Google Patents [patents.google.com]

Application of 2-Amino-4-methoxy-5-nitrobenzonitrile in the Synthesis of Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Substituted benzonitriles are a critical scaffold in medicinal chemistry for the development of targeted therapeutics.[1] Among these, 2-Amino-4-methoxy-5-nitrobenzonitrile has emerged as a key intermediate, particularly in the synthesis of quinazoline-based kinase inhibitors.[1] This compound's multifunctional structure, featuring an amine, a methoxy group, a nitro group, and a nitrile, provides a versatile platform for a variety of chemical transformations.[2] Its primary and most well-documented application is in the synthesis of Gefitinib, a selective inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase.[1] Gefitinib is a crucial therapeutic agent for treating non-small cell lung cancer (NSCLC) in patients with specific EGFR mutations.[1]

The unique arrangement of electron-donating (amino, methoxy) and electron-withdrawing (nitro, cyano) groups on the benzene ring imparts distinct reactivity, enabling selective modifications and the construction of complex heterocyclic systems. This document provides detailed application notes and protocols for the use of 2-Amino-4-methoxy-5-nitrobenzonitrile and its derivatives in the synthesis of kinase inhibitors, with a focus on Gefitinib.

Signaling Pathway: EGFR Inhibition by Gefitinib

The epidermal growth factor receptor (EGFR) is a transmembrane protein that, upon binding to ligands such as EGF, dimerizes and activates its intracellular tyrosine kinase domain.[1] This activation triggers a cascade of downstream signaling pathways, including the RAS/RAF/MEK/ERK and PI3K/AKT pathways, which are fundamental for cell proliferation, survival, and differentiation.[1] In certain cancers, EGFR is overexpressed or mutated, leading to uncontrolled cell growth.[1] Gefitinib competitively binds to the ATP-binding site of the EGFR tyrosine kinase domain, inhibiting its activity and blocking the downstream signaling pathways that promote tumor growth.[1][2]

Caption: Simplified EGFR signaling pathway and the inhibitory action of Gefitinib.

Quantitative Data: In Vitro Activity of Gefitinib

The following table summarizes the inhibitory activity of Gefitinib against various cell lines, with data presented as IC50 values (the concentration of a drug that is required for 50% inhibition in vitro).

Cell Line	EGFR Mutation Status	Gefitinib IC50 (nM)
PC9	Exon 19 Deletion	11.64 - 13.06
HCC827	Exon 19 Deletion	13.06
H3255	L858R	3
NR6wtEGFR	Wild-Type (low expression)	22
NR6M	EGFRvIII	84
H1650	Exon 19 Deletion (Resistant)	31,000
H1975	L858R + T790M	> 5000
A549	Wild-Type	> 10,000

Data sourced from multiple studies.[3][4][5][6][7]

Experimental Protocols

The synthesis of Gefitinib from a precursor derived from 2-Amino-4-methoxy-5-nitrobenzonitrile involves several key steps, including the reduction of the nitro group to form a diamine, which is crucial for the subsequent construction of the quinazoline ring.[1][2]

Protocol 1: Reduction of a 2-Amino-4-methoxy-5-nitrobenzonitrile Derivative

This protocol details a representative method for the reduction of the nitro group of a 2-Amino-4-methoxy-5-nitrobenzonitrile derivative to form the corresponding diamine, a critical intermediate for quinazoline synthesis.[2]

Materials:

• 2-Amino-4-methoxy-5-nitrobenzonitrile derivative (1.0 eq)

• Tin(II) chloride dihydrate (SnCl₂·2H₂O) (3.0-4.0 eq)

• Concentrated Hydrochloric Acid (HCl)

• Ethanol

• Sodium hydroxide (NaOH) solution (e.g., 2 M)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Deionized water

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and filtration

Procedure:

• In a round-bottom flask, suspend the 2-Amino-4-methoxy-5-nitrobenzonitrile derivative (1.0 eq) in ethanol.[2]

• To this suspension, add a solution of tin(II) chloride dihydrate (3.0-4.0 eq) in concentrated hydrochloric acid.[2]

• Heat the reaction mixture to reflux (approximately 80-90 °C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[2]

• After the reaction is complete, cool the mixture to room temperature.[2]

• Carefully neutralize the acidic solution by the slow addition of a sodium hydroxide solution until the pH is basic (pH 8-9).[2]

• Extract the aqueous layer with ethyl acetate (3 times the volume of the aqueous layer).[2]

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 2,5-diamino-4-methoxybenzonitrile derivative.[2]

• The crude product can be purified by column chromatography or recrystallization if necessary.

Protocol 2: Synthesis of a Quinazolinone Intermediate

This protocol outlines the formation of the quinazoline ring, a core structure of Gefitinib, from an aminobenzoic acid derivative which can be obtained from the corresponding benzonitrile.

Materials:

• 2-amino-4-methoxy-5-(3-chloropropoxy)benzoic acid (or a similar derivative)

• Formamide

• Ammonium formate

• Methanol

Procedure:

• Heat a mixture of the aminobenzoic acid derivative, formamide, and ammonium formate to 170-180°C for 3-4 hours.[8]

• Concentrate the reaction mass under reduced pressure at 140-150°C.[8]

• Stir the residue in methanol at 45-50°C and then cool to 5-10°C.[8]

• Filter the solid obtained to yield the quinazolinone compound.[8] An expected yield of approximately 90% has been reported for a similar process.[1]

Experimental Workflow for Gefitinib Synthesis

The overall synthesis of Gefitinib is a multi-step process. A key intermediate, 2-amino-4-methoxy-5-(3-morpholinopropoxy)benzonitrile, is derived from a precursor that undergoes nitration. This intermediate then proceeds through reduction and cyclization to form the quinazoline core, followed by chlorination and final coupling with 3-chloro-4-fluoroaniline.[1][9][10]

Caption: Experimental workflow for the synthesis of Gefitinib.

Conclusion

2-Amino-4-methoxy-5-nitrobenzonitrile and its derivatives are valuable and versatile building blocks in medicinal chemistry, with a prominent role in the synthesis of the EGFR kinase inhibitor, Gefitinib.[1] The strategic placement of its functional groups allows for a range of chemical manipulations, making it a key intermediate for drug discovery and development professionals.[1] The provided protocols and data serve as a resource for researchers working on the synthesis of quinazoline-based kinase inhibitors and other biologically active heterocyclic compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. thieme-connect.de [thieme-connect.de]
• 3. Differential response to gefitinib of cells expressing normal EGFR and the mutant EGFRvIII - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. Overcoming acquired resistance of gefitinib in lung cancer cells without T790M by AZD9291 or Twist1 knockdown in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. newdrugapprovals.org [newdrugapprovals.org]
• 9. CN103570633B - The preparation method of Gefitinib - Google Patents [patents.google.com]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols: 2-Amino-4-nitrobenzonitrile as a Precursor for Gefitinib Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gefitinib, an orally active selective inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase, is a cornerstone in the targeted therapy of non-small cell lung cancer (NSCLC) with activating EGFR mutations. The synthesis of this complex quinazoline derivative involves a multi-step process, with the careful selection of starting materials and intermediates being crucial for an efficient and high-yielding production. While various synthetic routes to Gefitinib have been explored, this document focuses on the utility of 2-amino-4-nitrobenzonitrile and its derivatives as key precursors. Specifically, we will detail a common and effective synthetic pathway commencing from a related, commercially available starting material, 2-amino-4-methoxybenzonitrile, which undergoes nitration to form a key intermediate analogous to a functionalized 2-amino-4-nitrobenzonitrile derivative.

These application notes provide detailed experimental protocols, a summary of quantitative data, and visual representations of the synthetic workflow and the EGFR signaling pathway to aid researchers in the synthesis and understanding of Gefitinib.

Data Presentation

The following table summarizes the quantitative data for the key steps in a representative synthesis of Gefitinib, starting from a precursor that is structurally related to 2-amino-4-nitrobenzonitrile. The yields are indicative and may vary based on experimental conditions and scale.

Step	Starting Material	Product	Reagents	Yield (%)
1	2-Amino-4-methoxybenzonitrile	N-(2-cyano-5-methoxyphenyl)acetamide	Acetic anhydride, Glacial acetic acid	-
2	N-(2-cyano-5-methoxyphenyl)acetamide	N-(2-cyano-5-methoxy-4-nitrophenyl)acetamide	Fuming nitric acid, Concentrated sulfuric acid	-
3	N-(2-cyano-5-methoxy-4-nitrophenyl)acetamide	2-Amino-4-methoxy-5-nitrobenzonitrile	Concentrated hydrochloric acid, Ethanol	-
4	4-Methoxy-5-(3-morpholinopropoxy)-2-nitrobenzonitrile	2-Amino-4-methoxy-5-(3-morpholinopropoxy)benzonitrile	Iron powder, Acetic acid, Water	~92
5	2-Amino-4-methoxy-5-(3-morpholinopropoxy)benzonitrile	7-Methoxy-6-(3-morpholinopropoxy)quinazolin-4(3H)-one	Formamide, Ammonium formate	~90
6	7-Methoxy-6-(3-morpholinopropoxy)quinazolin-4(3H)-one	4-Chloro-7-methoxy-6-(3-morpholinopropoxy)quinazoline	Thionyl chloride or Phosphorus oxychloride	-
7	4-Chloro-7-methoxy-6-(3-morpholinopropoxy)quinazoline	Gefitinib	3-Chloro-4-fluoroaniline, Isopropanol	~99

Note: Yields are based on literature reports and may not be representative of all possible experimental outcomes. Some steps are part of a multi-step sequence where individual yields were not reported.

Experimental Protocols

The following protocols describe the synthesis of Gefitinib, starting from 2-amino-4-methoxybenzonitrile. This starting material is a close structural analog to the topic compound and its use allows for a well-documented synthetic route.

Step 1: Acetylation of 2-Amino-4-methoxybenzonitrile

This step protects the amino group to direct the subsequent nitration to the desired position.

• Materials: 2-Amino-4-methoxybenzonitrile, Acetic anhydride, Glacial acetic acid, Ice bath, Magnetic stirrer, Round-bottom flask, Distilled water.

• Procedure:

  • Dissolve 2-Amino-4-methoxybenzonitrile in glacial acetic acid in a round-bottom flask.

  • Cool the solution in an ice bath while stirring.

  • Slowly add acetic anhydride dropwise to the cooled solution.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 18 hours.[1]

  • Pour the reaction mixture into ice-cold water to precipitate the product.

  • Filter the precipitate, wash thoroughly with cold distilled water until the filtrate is neutral, and dry under vacuum to obtain N-(2-cyano-5-methoxyphenyl)acetamide.

Step 2: Nitration of N-(2-cyano-5-methoxyphenyl)acetamide

This step introduces the nitro group onto the benzene ring.

• Materials: N-(2-cyano-5-methoxyphenyl)acetamide, Concentrated sulfuric acid (98%), Fuming nitric acid (70%), Ice-salt bath, Magnetic stirrer, Dropping funnel, Round-bottom flask.

• Procedure:

  • In a round-bottom flask, dissolve the N-(2-cyano-5-methoxyphenyl)acetamide from Step 1 in concentrated sulfuric acid at 0°C in an ice-salt bath.

  • Slowly add fuming nitric acid dropwise via a dropping funnel, ensuring the temperature is maintained between 0 and 5°C.[1]

  • After the addition, continue stirring the mixture at this temperature for 2-3 hours.

  • Carefully pour the reaction mixture over crushed ice to precipitate the nitrated product.

  • Filter the yellow precipitate, wash with copious amounts of cold water until the washings are neutral, and dry to yield N-(2-cyano-5-methoxy-4-nitrophenyl)acetamide.

Step 3: Deprotection to Yield 2-Amino-4-methoxy-5-nitrobenzonitrile

This step removes the acetyl protecting group to give the key precursor.

• Materials: N-(2-cyano-5-methoxy-4-nitrophenyl)acetamide, Ethanol, Concentrated hydrochloric acid, 10% Sodium hydroxide solution, Crushed ice, pH paper.

• Procedure:

  • Suspend the N-(2-cyano-5-methoxy-4-nitrophenyl)acetamide in a mixture of ethanol and concentrated hydrochloric acid.

  • Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction by TLC.

  • Cool the reaction mixture to room temperature and then pour it onto crushed ice.

  • Neutralize the solution by the slow addition of 10% sodium hydroxide solution until a pH of 7-8 is reached to precipitate the product.[1]

  • Filter the solid, wash with cold water, and recrystallize from ethanol to obtain pure 2-Amino-4-methoxy-5-nitrobenzonitrile.

Step 4: Reduction of the Nitro Group

This crucial step converts the nitro group to an amine, which is essential for the subsequent cyclization reaction. The protocol below is for a related intermediate, 4-Methoxy-5-(3-morpholinopropoxy)-2-nitrobenzonitrile, and can be adapted.

• Reagents: 4-Methoxy-5-(3-morpholinopropoxy)-2-nitrobenzonitrile (10 g), acetic acid (75 mL), water (75 mL), iron powder (7 g), ammonia solution.[2]

• Procedure:

  • To a solution of 4-methoxy-5-[3-(4-morpholinyl) propoxy]-2-nitro benzonitrile in acetic acid and water, stir the reaction mass for about 10 minutes.

  • Add iron powder in portions over a period of 2 hours.

  • Stir the reaction mixture for about 30 minutes at room temperature.

  • Adjust the pH of the reaction mass to 8 using ammonia solution.

  • Extract the product into ethyl acetate.

  • Dry the organic layer over sodium sulfate and concentrate to obtain 2-Amino-4-methoxy-5-(3-morpholinopropoxy)benzonitrile. A patent describing this process reports a yield of 92%.[3]

Step 5: Cyclization to form the Quinazoline Ring

The diamino intermediate is cyclized to form the core quinazoline structure of Gefitinib.

• Reagents: 2-amino-4-methoxy-5-(3-chloropropoxy)benzoic acid (a related intermediate, 450g), formamide (2250 ml), ammonium formate (200 gm).[4]

• Procedure:

  • Heat a mixture of the aminobenzoic acid derivative, formamide, and ammonium formate to 170-180°C for 3-4 hours.[2][4]

  • Concentrate the reaction mass under reduced pressure at 140-150°C.

  • Stir the residue in methanol at 45-50°C and then cool to 5-10°C.

  • Filter the solid obtained to yield the title compound, 7-Methoxy-6-(3-morpholinopropoxy)quinazolin-4(3H)-one, with an expected yield of approximately 90%.[2][4]

Step 6: Chlorination of the Quinazolinone

The hydroxyl group on the quinazolinone is replaced with a chlorine atom to activate the molecule for the final coupling step.

• Reagents: 7-methoxy-6-(3-morpholinopropoxy)quinazolin-4(3H)-one, thionyl chloride or phosphorus oxychloride, catalytic DMF.

• Procedure:

  • A mixture of 7-methoxy-6-(3-morpholinopropoxy)quinazolin-4(3H)-one in a suitable solvent (e.g., toluene) is treated with thionyl chloride or phosphorus oxychloride and a catalytic amount of DMF.

  • The reaction mixture is heated to reflux for several hours until the reaction is complete (monitored by TLC).

  • The excess chlorinating agent and solvent are removed under reduced pressure to yield the crude 4-chloro-7-methoxy-6-(3-morpholinopropoxy)quinazoline, which is often used in the next step without further purification.

Step 7: Synthesis of Gefitinib

The final step involves the coupling of the chlorinated quinazoline with 3-chloro-4-fluoroaniline.

• Reagents: 7-methoxy-6-[3-morpholinepropoxy]-4-chloroquinazoline (320g, 0.98mol), isopropanol (400ml), 3-chloro-4-fluoro-aniline (145g, 1mol) dissolved in isopropanol (100ml), potassium hydroxide (28g, 0.5mol).

• Procedure:

  • To a solution of 7-methoxy-6-[3-morpholinepropoxy]-4-chloroquinazoline in isopropanol, add the solution of 3-chloro-4-fluoro-aniline dropwise and stir at room temperature.

  • After the reaction is complete, add potassium hydroxide to the reaction solution and continue stirring at room temperature.

  • Filter the mixture, wash the filter cake with isopropanol and ethanol, and dry under vacuum to obtain Gefitinib. An expected yield of approximately 99% has been reported.

Mandatory Visualization

EGFR Signaling Pathway and Inhibition by Gefitinib

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. CN103570633B - The preparation method of Gefitinib - Google Patents [patents.google.com]
• 4. newdrugapprovals.org [newdrugapprovals.org]

Application Notes and Protocols for the Analytical Characterization of 2-Amino-4-nitrobenzonitrile

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-Amino-4-nitrobenzonitrile is a substituted aromatic compound that serves as a potential intermediate in the synthesis of pharmaceuticals and other bioactive molecules.[1] Accurate and robust analytical methods are essential for confirming its identity, determining its purity, and ensuring the quality and consistency required in research and drug development settings.[1]

This document provides a comprehensive overview of the primary analytical techniques for the characterization of 2-Amino-4-nitrobenzonitrile. It is important to note that while detailed experimental data for this specific compound is not widely available in public databases, the protocols and data presented here are based on established methods for structurally similar compounds, such as 2-Amino-5-nitrobenzonitrile and other aromatic nitro compounds.[2][3][4] This information provides a strong framework for developing and executing analytical studies.[2]

Overall Analytical Workflow

A multi-technique approach is necessary for the comprehensive characterization of a chemical entity like 2-Amino-4-nitrobenzonitrile. The general workflow involves chromatographic separation for purity assessment and spectroscopic analysis for structural elucidation and functional group identification.

Caption: General workflow for the analytical characterization of a chemical compound.

Chromatographic Techniques for Purity and Separation

Chromatographic methods are central to assessing the purity of 2-Amino-4-nitrobenzonitrile and identifying any process-related impurities.

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary technique for determining the purity and concentration of 2-Amino-4-nitrobenzonitrile.[1] A reverse-phase method is generally suitable for this type of compound.[1]

Caption: Workflow for HPLC analysis of 2-Amino-4-nitrobenzonitrile.[1]

Experimental Protocol: HPLC

• Instrumentation: A standard HPLC system equipped with a UV detector, autosampler, and column oven is recommended.[1]

• Sample Preparation: Accurately weigh approximately 10 mg of the sample and dissolve it in a suitable solvent like acetonitrile to a final concentration of 1 mg/mL.[1] Filter the solution through a 0.45 µm syringe filter prior to injection.[1][5]

• HPLC Conditions: The following table outlines a starting point for method development.

Parameter	Recommended Condition	Reference(s)
Column	C18 reverse-phase (e.g., 250 mm x 4.6 mm, 5 µm particle size)	[1]
Mobile Phase A	Water with 0.1% formic acid	[1]
Mobile Phase B	Acetonitrile with 0.1% formic acid	[1]
Gradient Program	Start with a low percentage of B, increasing linearly over 15-20 minutes.	[1][5]
Flow Rate	1.0 mL/min	[1]
Column Temperature	30 °C	[1]
Injection Volume	10 µL	[1]
UV Detection	254 nm (or wavelength of maximum absorbance)	[1][5]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for identifying volatile and semi-volatile impurities.[1] Due to the polar amino group, derivatization is often necessary to improve the volatility and thermal stability of the analyte for GC analysis.[1][6]

Experimental Protocol: GC-MS

• Instrumentation: A GC system coupled to a mass spectrometer (e.g., single quadrupole or time-of-flight analyzer).[1][4]

• Derivatization: React the sample with a silylation agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or MTBSTFA.[1] This process converts the polar N-H group into a less polar trimethylsilyl derivative, improving chromatographic behavior. A typical procedure involves heating the sample with the reagent (e.g., 100 °C for several hours) before analysis.

• Sample Preparation: Dissolve 1-5 mg of the derivatized sample in 1 mL of a suitable solvent (e.g., acetonitrile, ethyl acetate).[4] Dilute to a final concentration of 1-10 µg/mL and filter through a 0.22 µm syringe filter.[4]

• GC-MS Conditions: The table below provides typical GC-MS parameters.

Parameter	Recommended Condition	Reference(s)
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.	[4]
Carrier Gas	Helium at a constant flow of 1.0 mL/min.	[4]
Inlet Temperature	250 °C	[4]
Injection Mode	Splitless (1 µL)	[4]
Oven Program	Initial 100°C (2 min), ramp 15°C/min to 280°C, hold for 5 min.	[4]
MS Transfer Line	280 °C	[4]
Ion Source Temp.	230 °C	[4]
Ionization Mode	Electron Ionization (EI) at 70 eV.	[4]
Mass Range	m/z 50-300	[4]

Spectroscopic Techniques for Structural Elucidation

Spectroscopic methods are indispensable for the unambiguous structural confirmation of 2-Amino-4-nitrobenzonitrile.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of the hydrogen (¹H NMR) and carbon (¹³C NMR) atoms, allowing for definitive structure determination.[1][2]

Experimental Protocol: NMR

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).[1]

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.[1][7]

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum with a spectral width of -2 to 12 ppm.[1][7] Use a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.[1][7]

  • ¹³C NMR: Acquire the spectrum with a spectral width of 0 to 200 ppm using a proton-decoupled pulse sequence.[7] A higher number of scans will be required compared to the proton spectrum.[7]

Predicted Spectroscopic Data (for related compound 2-Amino-4-methoxy-5-nitrobenzonitrile) [7]

Technique	Predicted Data
¹H NMR	Chemical Shift (ppm): ~7.8 - 8.2 (s, 1H, Ar-H), ~6.2 - 6.5 (s, 1H, Ar-H), ~5.5 - 6.0 (br s, 2H, -NH₂), ~3.9 - 4.1 (s, 3H, -OCH₃)
¹³C NMR	Chemical Shift (ppm): ~160-165 (C-OCH₃), ~145-150 (C-NH₂), ~135-140 (C-NO₂), ~120-125 (Ar-CH), ~115-120 (C-CN), ~100-105 (Ar-CH), ~95-100 (C-CN), ~55-60 (-OCH₃)

Note: This data is predicted for a structurally similar compound and should be used as a guide. The absence of the methoxy group in 2-Amino-4-nitrobenzonitrile will significantly alter the spectra.[7]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is a rapid, non-destructive technique used to identify the characteristic functional groups present in a molecule based on their vibrational frequencies.[2]

Experimental Protocol: FTIR

• Instrumentation: An FTIR spectrometer.[1]

• Sample Preparation:

  • KBr Pellet: Mix 1-2 mg of the sample with 100-200 mg of dry potassium bromide (KBr) and press into a thin pellet.[1][2]

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal. This method requires minimal sample preparation.[1][7]

• Data Acquisition: Record the spectrum over a range of 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹.[1][7] Collect a background spectrum before running the sample.[7]

Predicted Characteristic IR Bands (for related compound 2-Amino-4-methoxy-5-nitrobenzonitrile) [7]

Wavenumber (cm⁻¹)	Intensity	Assignment
3450 - 3300	Strong, Doublet	N-H stretch (primary amine)
~2230 - 2210	Strong	C≡N stretch (nitrile)
1620 - 1580	Medium	Aromatic C=C stretch
1550 - 1490	Strong	Asymmetric NO₂ stretch
1380 - 1320	Strong	Symmetric NO₂ stretch
1150 - 1050	Medium	C-N stretch (amine)

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound, which aids in its identification and structural confirmation.[3]

Experimental Protocol: MS

• Instrumentation: An Electrospray Ionization (ESI) mass spectrometer or a GC-MS system as described previously.[7]

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.[7]

• Data Acquisition: Introduce the sample into the mass spectrometer.[7] Acquire the spectrum in both positive and negative ion modes over a mass range that includes the expected molecular ion (e.g., m/z 50-500).[7]

Comparative Mass Spectrometry Data [4]

Feature	2-Amino-4-nitrobenzonitrile (Predicted)	2-Amino-5-nitrobenzonitrile (Experimental)
Molecular Formula	C₇H₅N₃O₂	C₇H₅N₃O₂
Molecular Weight	163.13 g/mol	163.13 g/mol
Parent Ion (M+)	m/z 163	m/z 163
Key Fragment Ions (m/z)	Predicted based on common pathways	133, 117, 116, 90, 63

Note: The fragmentation pattern for 2-Amino-4-nitrobenzonitrile is predicted based on common pathways for aromatic nitro compounds and may differ from experimental results.[4]

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule.[2] Nitroaromatic compounds typically exhibit a broad absorption band in the UV region.[8]

Experimental Protocol: UV-Vis

• Instrumentation: A UV-Vis spectrophotometer.[2]

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, acetonitrile).[2]

• Data Acquisition: Record the spectrum, using the pure solvent as a blank for baseline correction.[2] The wavelength of maximum absorbance (λmax) should be determined.[2] For similar compounds like 2-Amino-4-nitrophenol, absorption maxima are observed around 224 nm, 262 nm, and 308 nm.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. The Derivatization and Analysis of Amino Acids by GC-MS [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 9. UV-Vis Spectrum of 2-Amino-4-nitrophenol | SIELC Technologies [sielc.com]

Application Notes and Protocols for the Laboratory-Scale Synthesis of 2-Amino-4-nitrobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the laboratory-scale synthesis of 2-Amino-4-nitrobenzonitrile, a valuable building block in medicinal chemistry and drug development. The synthesis is based on the nucleophilic aromatic substitution (SNAr) of a suitable 2-halo-4-nitrobenzonitrile with ammonia. This application note includes a comprehensive experimental protocol, a summary of quantitative data, and safety precautions.

Introduction

2-Amino-4-nitrobenzonitrile is a key intermediate in the synthesis of various heterocyclic compounds and pharmacologically active molecules. The presence of the amino, nitro, and nitrile functionalities on the benzene ring offers multiple points for chemical modification, making it a versatile precursor for the development of novel therapeutic agents. The strategic placement of a strong electron-withdrawing nitro group para to the leaving group and an additional electron-withdrawing cyano group ortho to the leaving group significantly activates the aromatic ring towards nucleophilic attack, facilitating the synthesis.

Reaction Scheme

The proposed synthesis proceeds via a nucleophilic aromatic substitution reaction. 2-Chloro-4-nitrobenzonitrile is used as the starting material due to its commercial availability and reactivity. The chloro substituent is displaced by an amino group upon reaction with ammonia.

Reaction:

2-Chloro-4-nitrobenzonitrile + 2 NH3 → 2-Amino-4-nitrobenzonitrile + NH4Cl

Physicochemical and Spectral Data

While extensive experimental data for 2-Amino-4-nitrobenzonitrile is not widely published, the following table summarizes available and predicted data.

Property	Value	Reference
CAS Number	87376-25-8	[1][2]
Molecular Formula	C7H5N3O2	[2]
Molecular Weight	163.14 g/mol	[2]
Appearance	Yellow to orange solid	[3]
Melting Point	200-207 °C (lit.)
Purity	≥95%
Solubility	Soluble in DMSO, DMF; sparingly soluble in methanol, ethanol; insoluble in water.	[4]
Storage Temperature	Ambient Temperature

Note: Some data is based on closely related compounds or predictions and should be confirmed experimentally.

Experimental Protocol

This protocol is adapted from established procedures for analogous nucleophilic aromatic substitution reactions.

Materials:

• 2-Chloro-4-nitrobenzonitrile

• Aqueous ammonia (28-30%)

• Ethanol

• Deionized water

• Ethyl acetate

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexanes (for chromatography)

• Ethyl acetate (for chromatography)

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Thermometer

• Separatory funnel

• Büchner funnel and filter flask

• Rotary evaporator

• Glass chromatography column

• Beakers, flasks, and other standard laboratory glassware

• Thin-layer chromatography (TLC) plates and developing chamber

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-chloro-4-nitrobenzonitrile (1.0 eq) in ethanol.

• Addition of Ammonia: To the stirred solution, add an excess of concentrated aqueous ammonia (e.g., 10-20 eq).

• Reaction: Heat the reaction mixture to reflux and maintain this temperature for several hours. Monitor the progress of the reaction by TLC (e.g., using a 3:1 hexanes:ethyl acetate eluent). The reaction is complete when the starting material spot is no longer visible.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a beaker containing ice-water to precipitate the product.

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Wash the solid with cold deionized water until the filtrate is neutral.

• Purification:

  • The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel.[5]

  • For column chromatography, a gradient elution with a mixture of hexanes and ethyl acetate is recommended.

  • Combine the fractions containing the pure product (as determined by TLC) and remove the solvent under reduced pressure using a rotary evaporator.

• Drying: Dry the purified 2-Amino-4-nitrobenzonitrile under vacuum to a constant weight.

Safety and Handling

• Conduct all operations in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• 2-Amino-4-nitrobenzonitrile and related nitroaromatic compounds may be harmful if swallowed, inhaled, or absorbed through the skin. Avoid generating dust.

• Aqueous ammonia is corrosive and has a pungent odor. Handle with care.

• Dispose of all chemical waste according to institutional and local regulations.

Data Presentation

Reactant/Product	Molecular Weight ( g/mol )	Molar Equivalents
2-Chloro-4-nitrobenzonitrile	182.58	1.0
Aqueous Ammonia (28-30%)	17.03 (as NH3)	Excess (10-20)
2-Amino-4-nitrobenzonitrile	163.14	Theoretical Yield: 1.0

Expected Yield: >80% (based on analogous reactions)

Visualizations

Caption: Experimental workflow for the synthesis of 2-Amino-4-nitrobenzonitrile.

Caption: Logical relationship of reactants, intermediate, and products in the SNAr reaction.

References

• 1. 2-AMINO-4-NITROBENZONITRILE | 87376-25-8 [chemicalbook.com]
• 2. 2-Amino-4-nitrobenzonitrile [oakwoodchemical.com]
• 3. 2-Amino-5-nitrobenzonitrile | C7H5N3O2 | CID 28532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Purification of 2-Amino-4-nitrobenzonitrile: Application Notes and Protocols for Researchers

For Immediate Release

This document provides detailed application notes and experimental protocols for the purification of 2-Amino-4-nitrobenzonitrile, a key intermediate in pharmaceutical and chemical synthesis. These guidelines are intended for researchers, scientists, and professionals in drug development, offering insights into effective purification strategies.

Introduction

2-Amino-4-nitrobenzonitrile is a substituted aromatic compound whose purity is critical for the successful synthesis of downstream products. The presence of amino and nitro functional groups can present challenges in purification, including potential for side reactions and interactions with purification media. This document outlines two primary methods for purification: recrystallization and column chromatography, based on established techniques for structurally similar compounds.

Physicochemical Properties

A summary of the known physicochemical properties of 2-Amino-4-nitrobenzonitrile is provided below. It is important to note that detailed experimental data for this specific compound is limited, and some properties are inferred from closely related molecules.

Property	Value	Source
Molecular Formula	C₇H₅N₃O₂	[Sigma-Aldrich]
Molecular Weight	163.14 g/mol	[Oakwood Chemical]
Appearance	Solid	[Sigma-Aldrich]
Purity (Typical)	95% - 98%	[Sigma-Aldrich, Oakwood Chemical]
Storage	Ambient Temperature	[Sigma-Aldrich]

Purification Methods

The choice of purification method will depend on the nature and quantity of impurities, as well as the desired scale of the purification.

Recrystallization

Recrystallization is a widely used technique for purifying solid compounds. The selection of an appropriate solvent is crucial for successful recrystallization. An ideal solvent will dissolve the compound well at elevated temperatures but poorly at room temperature, allowing for the formation of pure crystals upon cooling.

Representative Recrystallization Protocol:

• Solvent Screening: Based on the polarity imparted by the amino and nitrile groups, polar solvents are a good starting point.[1] Test the solubility of a small amount of crude 2-Amino-4-nitrobenzonitrile in various solvents such as ethanol, isopropanol, acetonitrile, ethyl acetate, or a mixture like ethanol/water.[1][2] A suitable solvent will dissolve the compound when hot and allow for crystal formation upon cooling.[1][2]

• Dissolution: In an Erlenmeyer flask, add the crude 2-Amino-4-nitrobenzonitrile. While gently heating and stirring, add the minimum amount of the chosen hot solvent required to completely dissolve the solid.[1][2]

• Decolorization (Optional): If the solution is colored by impurities, add a small amount of activated carbon and briefly heat the solution.[2]

• Hot Filtration: If activated carbon or other solid impurities are present, quickly filter the hot solution through a pre-heated funnel to remove them. This step should be performed rapidly to prevent premature crystallization.[2]

• Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once the solution has reached room temperature, the flask can be placed in an ice bath to maximize the yield of crystals.[2]

• Isolation: Collect the purified crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.[2]

• Drying: Dry the crystals under vacuum to remove any residual solvent.[2]

Column Chromatography

Flash column chromatography is a highly effective method for separating 2-Amino-4-nitrobenzonitrile from impurities with different polarities.[3] The choice of stationary and mobile phases is critical for achieving good separation.

Representative Column Chromatography Protocol:

• Stationary and Mobile Phase Selection: Silica gel is a common stationary phase for compounds of this nature.[2] A preliminary thin-layer chromatography (TLC) analysis should be performed to determine an optimal mobile phase. A mixture of a non-polar solvent like hexanes and a more polar solvent such as ethyl acetate is a good starting point. The ratio should be adjusted to achieve a retention factor (Rf) of approximately 0.2-0.3 for the desired compound.

• Column Packing: Prepare a slurry of the silica gel in the initial mobile phase and carefully pack it into a chromatography column.[2][3]

• Sample Loading: Dissolve the crude 2-Amino-4-nitrobenzonitrile in a minimal amount of the mobile phase or a stronger solvent that is subsequently evaporated onto a small amount of silica gel ("dry loading").[2] Carefully add the sample to the top of the prepared column.[2]

• Elution: Begin eluting the column with the mobile phase.[2] The polarity of the mobile phase can be gradually increased (gradient elution) to elute compounds with higher polarity.[2]

• Fraction Collection and Analysis: Collect fractions of the eluent and monitor them by TLC to identify the fractions containing the purified 2-Amino-4-nitrobenzonitrile.[2]

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.[2]

Troubleshooting: Smearing or tailing on TLC and column chromatography can occur due to the interaction of the basic amino group with the acidic silica gel.[2] This can often be mitigated by adding a small amount (0.1-1%) of a basic modifier like triethylamine to the mobile phase.[2]

Experimental Workflows

The following diagrams illustrate the general workflows for the purification of 2-Amino-4-nitrobenzonitrile.

Caption: General workflow for the purification by recrystallization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Column chromatography - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Amino-4-nitrobenzonitrile

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 2-Amino-4-nitrobenzonitrile.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to produce 2-Amino-4-nitrobenzonitrile?

A1: The most frequently cited method for the synthesis of 2-Amino-4-nitrobenzonitrile is the nucleophilic aromatic substitution (ammonolysis) of a halogenated precursor, typically 2-chloro-5-nitrobenzonitrile. An alternative, though less specifically documented for this exact molecule, is the Sandmeyer reaction, which involves the diazotization of an appropriate diamine precursor followed by cyanation.

Q2: I am experiencing low yields in the ammonolysis of 2-chloro-5-nitrobenzonitrile. What are the potential causes and solutions?

A2: Low yields in this reaction can stem from several factors:

• Incomplete reaction: The reaction may not have reached completion. Consider extending the reaction time or increasing the temperature within the limits of substrate and product stability.

• Suboptimal reaction conditions: The concentration of ammonia, temperature, and pressure are critical. Ensure that the ammonia concentration is sufficient and that the temperature and pressure are maintained at the optimal levels described in the protocol.

• Side reactions: The formation of byproducts can reduce the yield of the desired product. See the troubleshooting guide for more details on potential side reactions.

• Product loss during workup: 2-Amino-4-nitrobenzonitrile may have some solubility in the aqueous phase. Ensure efficient extraction with an appropriate organic solvent.

Q3: What are the typical impurities I might encounter in the synthesis of 2-Amino-4-nitrobenzonitrile?

A3: Common impurities can include:

• Unreacted starting material: 2-chloro-5-nitrobenzonitrile may be present if the reaction is incomplete.

• Hydrolysis product: The nitrile group can be susceptible to hydrolysis to the corresponding amide (2-amino-4-nitrobenzamide) or carboxylic acid under harsh acidic or basic conditions, especially at elevated temperatures.

• Over-amination products: While less common, reaction at other positions on the aromatic ring is a theoretical possibility.

• Isomeric impurities: If the starting materials are not pure, isomeric impurities may be carried through the synthesis.

Q4: What are the recommended purification methods for 2-Amino-4-nitrobenzonitrile?

A4: The primary methods for purifying 2-Amino-4-nitrobenzonitrile are recrystallization and column chromatography.

• Recrystallization: Based on structurally similar compounds, solvents like ethanol, methanol, or a mixture of ethanol and water can be effective for recrystallization.

• Column Chromatography: For more challenging separations, column chromatography using silica gel is a standard technique. A gradient elution with a solvent system like ethyl acetate and hexanes is a good starting point. To prevent peak tailing, which is common for amino compounds on silica gel, adding a small amount of a basic modifier like triethylamine (0.1-1%) to the eluent can be beneficial.

Troubleshooting Guides

Low Yield

Problem	Possible Cause	Troubleshooting Steps
Low Conversion of Starting Material	Inadequate reaction time or temperature.	Increase reaction time and/or temperature incrementally, monitoring the reaction progress by TLC. Be cautious of potential side reactions at higher temperatures.
Insufficient concentration of ammonia.	Ensure a sufficient excess of ammonia is used. For laboratory-scale reactions in a sealed vessel, ensure the vessel is properly sealed to maintain pressure.
Significant Byproduct Formation	Hydrolysis of the nitrile group.	Avoid excessively harsh acidic or basic conditions during workup. Keep temperatures as low as possible during purification.
Formation of unidentified impurities.	Analyze the crude product by LC-MS or GC-MS to identify the byproducts. This can provide insight into the side reactions occurring and help in optimizing the reaction conditions to minimize them.
Product Loss During Workup/Purification	Product is partially soluble in the aqueous phase.	Perform multiple extractions with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) to ensure complete recovery.
Suboptimal recrystallization solvent.	Perform a solvent screen to find a solvent that provides good recovery. The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.
Inefficient column chromatography.	Optimize the mobile phase to achieve good separation of the product from impurities. Consider using a different stationary phase if silica gel proves ineffective.

Experimental Protocols

Protocol 1: Synthesis of 2-Amino-4-nitrobenzonitrile via Ammonolysis of 2-Chloro-5-nitrobenzonitrile (Adapted from Industrial Patented Methods for Laboratory Scale)

Disclaimer: This protocol is an adaptation of industrial processes and may require optimization for a specific laboratory setup.

Materials:

• 2-Chloro-5-nitrobenzonitrile

• Aqueous ammonia (28-30%)

• Ethanol (or another suitable solvent)

• Pressure vessel or sealed tube

Procedure:

• In a pressure vessel, combine 2-chloro-5-nitrobenzonitrile (1 equivalent) and a suitable solvent such as ethanol.

• Add an excess of concentrated aqueous ammonia (e.g., 10-20 equivalents).

• Seal the vessel and heat the reaction mixture to a temperature in the range of 100-150 °C. The optimal temperature will need to be determined experimentally.

• Maintain the reaction at this temperature for several hours (e.g., 4-12 hours), with stirring. Monitor the progress of the reaction by TLC or LC-MS by taking aliquots (if the reactor setup allows).

• After the reaction is complete, cool the vessel to room temperature.

• Carefully vent the vessel in a fume hood to release any excess pressure.

• Transfer the reaction mixture to a round-bottom flask and remove the solvent under reduced pressure.

• Add water to the residue and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

• Purify the crude 2-Amino-4-nitrobenzonitrile by recrystallization or column chromatography.

Quantitative Data (Illustrative, based on analogous industrial processes):

Parameter	Condition 1	Condition 2
Solvent	Ethanol	Dioxane
Temperature	120 °C	140 °C
Time	8 hours	6 hours
Approx. Yield	85%	90%

Protocol 2: Proposed Synthesis of 2-Amino-4-nitrobenzonitrile via Sandmeyer Reaction

Disclaimer: This is a proposed protocol based on the general principles of the Sandmeyer reaction and has not been specifically reported for this compound. Optimization will be necessary. The starting material, 1,2-diamino-4-nitrobenzene, would need to be synthesized separately.

Step A: Diazotization of 1,2-Diamino-4-nitrobenzene

• Dissolve 1,2-diamino-4-nitrobenzene (1 equivalent) in a mixture of concentrated hydrochloric acid and water.

• Cool the solution to 0-5 °C in an ice-salt bath.

• Slowly add a solution of sodium nitrite (1 equivalent) in water dropwise, keeping the temperature below 5 °C.

• Stir the mixture for an additional 30 minutes at 0-5 °C to ensure complete formation of the diazonium salt.

Step B: Cyanation

• In a separate flask, prepare a solution of copper(I) cyanide (CuCN) and sodium cyanide (NaCN) or potassium cyanide (KCN) in water.

• Cool this solution to 0-5 °C.

• Slowly add the cold diazonium salt solution from Step A to the cyanide solution. Effervescence (release of nitrogen gas) should be observed.

• Allow the reaction mixture to slowly warm to room temperature and then heat gently (e.g., 50-60 °C) for 1-2 hours to ensure completion.

• Cool the reaction mixture and extract the product with an appropriate organic solvent.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Visualizations

Caption: Synthetic routes to 2-Amino-4-nitrobenzonitrile.

Caption: Troubleshooting workflow for low reaction yield.

Technical Support Center: Nitration of Aminobenzonitriles

Welcome to the technical support center for the nitration of aminobenzonitriles. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to this challenging synthetic transformation.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the nitration of aminobenzonitriles?

The nitration of aminobenzonitriles presents several key challenges primarily due to the competing electronic effects of the amino (-NH₂) and cyano (-CN) groups. The amino group is a strong activating group and is ortho-, para-directing, while the cyano group is a deactivating group and is meta-directing. This often leads to a lack of regioselectivity, resulting in the formation of multiple isomers.[1][2][3]

Furthermore, the amino group is highly sensitive to the strong acidic conditions typically used for nitration (e.g., a mixture of nitric acid and sulfuric acid).[1] This can lead to several side reactions, including:

• Oxidation: The amino group can be oxidized by the nitrating agent, leading to the formation of undesired byproducts and a decrease in the yield of the target nitro-aminobenzonitrile.[1]

• Over-nitration: The activating nature of the amino group can promote the introduction of more than one nitro group onto the aromatic ring, resulting in dinitrated or trinitrated products.[1]

• Hydrolysis of the cyano group: Under harsh acidic conditions, the nitrile group can be hydrolyzed to a carboxamide or carboxylic acid.[4]

Q2: How can I control the regioselectivity of the nitration reaction?

Controlling the regioselectivity is a critical aspect of successfully nitrating aminobenzonitriles. Several strategies can be employed:

• Protection of the Amino Group: A common and effective method is to protect the amino group as an acetamide (-NHCOCH₃) by reacting the aminobenzonitrile with acetic anhydride. The acetamido group is still an ortho-, para-director but is less activating than the amino group, which can help to prevent over-nitration and oxidation. After the nitration step, the acetyl group can be removed by hydrolysis to regenerate the amino group.[3]

• Optimization of Reaction Conditions: The choice of nitrating agent, solvent, and temperature can significantly influence the isomer distribution.[1][2] Milder nitrating agents may offer better selectivity.

• Use of Catalysts: Research has shown that using certain catalysts, such as acidic zeolites, can improve the para-selectivity in the nitration of deactivated benzonitriles.[2][5]

Q3: What are the key safety precautions for conducting nitration reactions?

Nitration reactions are potentially hazardous and must be performed with strict safety measures in place.[6]

• Exothermic Reaction: Nitrations are highly exothermic and can lead to a runaway reaction if not properly controlled.[1][7] It is crucial to maintain a low reaction temperature using an ice bath or other cooling system and to add the nitrating agent slowly and in a controlled manner.[8]

• Corrosive and Toxic Reagents: Concentrated nitric and sulfuric acids are highly corrosive and can cause severe burns.[6] Aminobenzonitriles and their nitro derivatives can be toxic if inhaled, ingested, or absorbed through the skin.[9][10][11]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield, and a lab coat.[10][12]

• Ventilation: All work should be conducted in a well-ventilated fume hood.[9][12]

• Emergency Preparedness: Ensure that an emergency eyewash station and safety shower are readily accessible.[12] Have appropriate spill containment and neutralizing agents on hand.[6]

Troubleshooting Guides

Issue 1: Low or No Yield of the Desired Product

Possible Causes & Solutions

Possible Cause	Recommended Action
Decomposition of Starting Material	The amino group is sensitive to strong acids. Consider protecting the amino group as an acetamide before nitration.[3]
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[1] If the reaction is stalling, a slight increase in temperature or reaction time may be necessary, but proceed with caution to avoid side reactions.
Sub-optimal Reaction Temperature	Nitration of aminobenzonitriles is often best carried out at low temperatures (e.g., 0-5 °C) to minimize side reactions.[13]
Product Loss During Workup	The nitro-aminobenzonitrile product may have some solubility in the aqueous phase. Minimize the amount of water used during workup and consider back-extraction of the aqueous layer with an appropriate organic solvent.

Issue 2: Formation of Multiple Products (Poor Regioselectivity)

Possible Causes & Solutions

Possible Cause	Recommended Action
Competing Directing Effects	The -NH₂ group (ortho-, para-directing) and -CN group (meta-directing) lead to isomer formation. Protecting the amino group as an acetamide can enhance the formation of the para-isomer.[3]
Harsh Reaction Conditions	Use milder nitrating agents (e.g., acetyl nitrate prepared in situ) or explore alternative reaction conditions, such as using zeolite catalysts to improve regioselectivity.[2]
Over-nitration	Reduce the amount of nitrating agent used or add it more slowly to the reaction mixture. Ensure the reaction temperature is kept low.[1]

Issue 3: Formation of a Dark-Colored or Tarry Reaction Mixture

Possible Causes & Solutions

Possible Cause	Recommended Action
Oxidation of the Amino Group	This is a common side reaction.[1] Protect the amino group or use a milder nitrating agent. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can also help.
Runaway Reaction	This occurs due to poor temperature control.[8] Ensure slow and controlled addition of the nitrating agent while maintaining a low temperature with efficient cooling and vigorous stirring.
Acid-Induced Polymerization	The electron-rich aromatic ring can be susceptible to polymerization under strong acidic conditions.[13] Using a less acidic nitrating system may be beneficial.

Issue 4: Difficulty in Isolating and Purifying the Product

Possible Causes & Solutions

Possible Cause	Recommended Action
Product is an Oil or Sticky Solid	This is often due to the presence of isomeric impurities.[8] Try triturating the crude product with a cold, non-polar solvent to induce crystallization. If that fails, column chromatography is the most effective method for separating isomers.
Co-elution of Impurities during Chromatography	If impurities co-elute with the desired product, try using a different solvent system or a different stationary phase for column chromatography.[1]
Product is Highly Soluble in the Workup Solvent	If the product is lost during extraction, use a different extraction solvent with a polarity that is better suited for your product.[1]

Experimental Protocols

Example Protocol: Nitration of 2-Aminobenzonitrile (via Acetamide Protection)

This protocol is a generalized procedure and may require optimization for specific substrates and scales.

Step 1: Acetylation of 2-Aminobenzonitrile

• Dissolve 2-aminobenzonitrile in a suitable solvent such as acetic acid or dichloromethane.

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add acetic anhydride (typically 1.1 to 1.5 equivalents) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 1-2 hours, monitoring the reaction by TLC until the starting material is consumed.

• Pour the reaction mixture into cold water to precipitate the 2-acetamidobenzonitrile.

• Filter the solid, wash with cold water, and dry under vacuum.

Step 2: Nitration of 2-Acetamidobenzonitrile

• To a flask containing concentrated sulfuric acid, cool it to 0 °C in an ice-salt bath.

• Slowly add the 2-acetamidobenzonitrile in portions, ensuring the temperature does not rise above 5 °C.

• Prepare the nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric acid at 0 °C in a separate flask.

• Add the cold nitrating mixture dropwise to the solution of 2-acetamidobenzonitrile, maintaining the temperature below 5 °C.

• After the addition is complete, stir the reaction mixture at 0-5 °C for 1-2 hours, monitoring by TLC.

• Carefully pour the reaction mixture onto crushed ice to precipitate the product.

• Filter the solid, wash thoroughly with cold water to remove residual acid, and dry.

Step 3: Hydrolysis of the Nitro-acetamidobenzonitrile

• Suspend the crude nitro-acetamidobenzonitrile in a mixture of ethanol and aqueous hydrochloric acid.

• Heat the mixture to reflux and stir for 2-4 hours, monitoring the hydrolysis by TLC.

• Cool the reaction mixture and neutralize it with a base (e.g., sodium carbonate or sodium hydroxide solution) to precipitate the nitro-aminobenzonitrile.

• Filter the solid, wash with water, and dry.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography.

Quantitative Data

Table 1: Regioselectivity in the Nitration of Benzonitrile under Different Conditions

Nitrating Agent/System	Catalyst	Solvent	Temperature (°C)	Ortho Isomer (%)	Meta Isomer (%)	Para Isomer (%)	Reference
Nitric Acid / Acetic Anhydride / Zeolite	Zeolite Hβ	Dichloromethane	Reflux	0	72	28	[2]
Nitric Acid / Trifluoroacetic Anhydride / Zeolite	Passivated Hβ	Dichloromethane	Reflux	0	67	33	[2]
Nitric Acid / Perchloric Acid	-	70% Perchloric Acid	Not specified	Low	72-82	Low	[4]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Regioselective nitration of deactivated mono-substituted benzenes using acyl nitrates over reusable acidic zeolite catalysts -ORCA [orca.cardiff.ac.uk]
• 3. Nitration - Wikipedia [en.wikipedia.org]
• 4. electronicsandbooks.com [electronicsandbooks.com]
• 5. US5946638A - Regioselective nitration of aromatic compounds and the reaction products thereof - Google Patents [patents.google.com]
• 6. youtube.com [youtube.com]
• 7. vpscience.org [vpscience.org]
• 8. benchchem.com [benchchem.com]
• 9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 10. carlroth.com [carlroth.com]
• 11. fishersci.com [fishersci.com]
• 12. fishersci.com [fishersci.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 2-Amino-4-nitrobenzonitrile Derivatives

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis of 2-Amino-4-nitrobenzonitrile and its derivatives.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis, focusing on identifying the problem, its probable cause, and recommended solutions.

Problem	Possible Cause(s)	Troubleshooting Steps
Low Yield of Desired Product	1. Incomplete Reaction: Insufficient reaction time or temperature. 2. Side Reactions: Formation of undesired byproducts is a primary cause of low yields. 3. Product Loss During Work-up/Purification: Suboptimal extraction or recrystallization procedures.	1. Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) to track the consumption of starting material and formation of the product. 2. Optimize Reaction Conditions: Adjust temperature, reaction time, or reagent stoichiometry. For nitration, ensure stringent temperature control. 3. Review Purification Strategy: Refer to the purification FAQs for improving recovery.
Formation of Multiple Products (Visible on TLC)	1. Formation of Regioisomers: The nitration of substituted benzonitriles can result in a mixture of ortho, meta, and para isomers.[1][2] 2. Over-nitration: Introduction of more than one nitro group onto the aromatic ring.	1. Control Nitration Conditions: Use a protecting group for the amine, such as an acetyl group, to control regioselectivity.[2] Maintain low temperatures (0-5 °C) during the addition of the nitrating agent.[1] 2. Purification: Utilize column chromatography to separate the desired isomer from the others.[1]
Dark-colored or Tarry Reaction Mixture	1. Oxidation of the Amino Group: Direct nitration of anilines with strong oxidizing acids (like nitric acid) can lead to the formation of complex, often tarry, oxidation byproducts.[3]	1. Protect the Amino Group: Before nitration, protect the amino group by converting it to an acetamide. This is achieved by reacting the 2-aminobenzonitrile derivative with acetic anhydride.[2] The acetyl group is an electron-withdrawing group that deactivates the ring, making it less susceptible to oxidation.[4]
Product is an Oil Instead of a Solid ("Oiling Out")	1. Impure Product: The presence of impurities can lower the melting point of the product, causing it to separate as an oil. 2. Recrystallization Solvent Issues: The boiling point of the recrystallization solvent may be higher than the melting point of the compound, or the solution may be supersaturated.[5]	1. Purify the Crude Product: Attempt purification via column chromatography before recrystallization. 2. Optimize Recrystallization: Add a small amount of a co-solvent in which the product is less soluble to induce crystallization. Ensure the solution is not superheated.[5]
Hydrolysis of the Nitrile Group	1. Harsh Acidic Conditions: The strong acid environment used for nitration (e.g., concentrated sulfuric and nitric acid) can hydrolyze the nitrile (-CN) group to a primary amide (-CONH₂) or a carboxylic acid (-COOH).	1. Maintain Low Temperatures: Carry out the nitration at low temperatures (0-5 °C) to minimize the rate of hydrolysis.[2] 2. Limit Reaction Time: Monitor the reaction closely with TLC and quench the reaction as soon as the starting material is consumed to avoid prolonged exposure to strong acid.

Frequently Asked Questions (FAQs)

Q1: Why is my purified 2-Amino-4-nitrobenzonitrile derivative discolored (e.g., yellow to orange or even brown)?

A1: Discoloration in nitro-substituted anilines is a common issue and can be attributed to the presence of oxidized impurities or residual starting materials.[5] The color can also intensify if the compound is sensitive to air or light. For storage, it is advisable to keep the product in a cool, dark place under an inert atmosphere.

Q2: I am having difficulty with the purification of my product by column chromatography; the spots are smearing on the TLC plate. What can I do?

A2: Smearing or "tailing" on a silica gel TLC plate is a frequent problem with basic compounds like amines. This is due to the interaction of the basic amino group with the acidic silica gel.[5] To resolve this, you can:

• Add a small amount of a basic modifier, such as triethylamine (0.1-1%) or ammonia, to your mobile phase.[5]

• Consider using a different stationary phase, such as neutral or basic alumina.[5]

Q3: What is the purpose of protecting the amino group before nitration?

A3: Protecting the amino group, typically by acetylation, serves two main purposes. Firstly, it prevents the oxidation of the amino group by the strong nitrating agents, which would otherwise lead to the formation of tarry byproducts and a low yield.[3] Secondly, the acetyl group is less activating than the amino group, which can help to control the regioselectivity of the nitration and prevent the formation of multiple products.[4]

Q4: Can the nitrile group be affected during other reaction steps, such as the reduction of the nitro group?

A4: Yes, depending on the reducing agent used. While reagents like tin(II) chloride (SnCl₂) in hydrochloric acid are generally selective for the reduction of the nitro group, more powerful reducing agents like catalytic hydrogenation (e.g., H₂/Pd-C) under harsh conditions can potentially also reduce the nitrile group.

Data Presentation

The following table summarizes illustrative yields for the synthesis of a 2-Amino-4-nitrobenzonitrile derivative, highlighting the impact of a protecting group strategy. The data is based on analogous syntheses described in the literature.

Step	Reactant	Product	Reagents	Typical Yield (%)	Notes
Protection	2-Amino-4-methoxybenzonitrile	N-(2-cyano-5-methoxyphenyl)acetamide	Acetic anhydride, glacial acetic acid	>90%	Protects the amino group from oxidation and directs nitration.[2]
Nitration	N-(2-cyano-5-methoxyphenyl)acetamide	N-(2-cyano-5-methoxy-4-nitrophenyl)acetamide	Fuming nitric acid, sulfuric acid	80-90%	Temperature control is critical to prevent side reactions.[2]
Deprotection	N-(2-cyano-5-methoxy-4-nitrophenyl)acetamide	2-Amino-4-methoxy-5-nitrobenzonitrile	Ethanol, concentrated hydrochloric acid	~90%	Hydrolyzes the acetyl group to regenerate the amine.[2]
Overall	2-Amino-4-methoxybenzonitrile	2-Amino-4-methoxy-5-nitrobenzonitrile	Three-step process	65-75%	Illustrative overall yield for the protected synthesis route.

Experimental Protocols

Protocol 1: Synthesis of 2-Amino-4-methoxy-5-nitrobenzonitrile via a Protection-Nitration-Deprotection Sequence[2]

This protocol is for a methoxy-substituted derivative but illustrates a robust method to avoid common side reactions.

Step 1: Acetylation of 2-Amino-4-methoxybenzonitrile

• In a dry round-bottom flask, dissolve 2-Amino-4-methoxybenzonitrile in glacial acetic acid.

• Cool the solution in an ice bath while stirring.

• Slowly add acetic anhydride dropwise to the cooled solution.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 18 hours.

• Pour the reaction mixture into ice-cold water to precipitate the product.

• Filter the precipitate, wash it thoroughly with cold distilled water until the filtrate is neutral, and dry under vacuum to obtain N-(2-cyano-5-methoxyphenyl)acetamide.

Step 2: Nitration of N-(2-cyano-5-methoxyphenyl)acetamide

• In a dry round-bottom flask, dissolve the N-(2-cyano-5-methoxyphenyl)acetamide from Step 1 in concentrated sulfuric acid at 0°C in an ice-salt bath.

• Slowly add fuming nitric acid dropwise, ensuring the temperature is maintained between 0 and 5°C.

• After the addition, continue stirring the mixture at this temperature for 2-3 hours.

• Carefully pour the reaction mixture over crushed ice to precipitate the nitrated product.

• Filter the yellow precipitate, wash with copious amounts of cold water until the washings are neutral, and dry to yield N-(2-cyano-5-methoxy-4-nitrophenyl)acetamide.

Step 3: Deprotection of the Acetyl Group

• Suspend the N-(2-cyano-5-methoxy-4-nitrophenyl)acetamide in a mixture of ethanol and concentrated hydrochloric acid.

• Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction by TLC.

• Cool the reaction mixture to room temperature and then pour it onto crushed ice.

• Neutralize the solution by the slow addition of a 10% sodium hydroxide solution until a pH of 7-8 is reached, which will precipitate the product.

• Filter the solid, wash with cold water, and recrystallize from ethanol to obtain pure 2-Amino-4-methoxy-5-nitrobenzonitrile.

Visualizations

Caption: Synthetic workflow for 2-Amino-4-nitrobenzonitrile derivatives.

Caption: Troubleshooting logic for synthesis issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. benchchem.com [benchchem.com]

optimizing reaction parameters for 2-Amino-4-nitrobenzonitrile modifications

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing reaction parameters involving 2-Amino-4-nitrobenzonitrile and its analogues.

Frequently Asked Questions (FAQs)

Q1: What are the key reactivity features of 2-Amino-4-nitrobenzonitrile?

A1: 2-Amino-4-nitrobenzonitrile's reactivity is dictated by the interplay of its functional groups. The strong electron-withdrawing effects of the nitro (-NO₂) and cyano (-CN) groups significantly decrease the electron density of the aromatic ring. This deactivates the amino (-NH₂) group, reducing its nucleophilicity and making reactions at this site challenging.[1] However, the nitro group can be selectively reduced, and the nitrile group can undergo various transformations.

Q2: I'm having trouble dissolving 2-Amino-4-nitrobenzonitrile. What solvents are recommended?

A2: Due to its polar functional groups, this compound is expected to have poor solubility in nonpolar solvents and water. For reactions and analysis, polar aprotic solvents are generally the best starting point.

Solvent Type	Recommended Solvents	Notes
Polar Aprotic	DMSO, DMF	Excellent solubility, suitable for a wide range of reactions.[2]
Polar Protic	Ethanol, Methanol	Sparingly soluble; gentle heating may be required.[2]
Aqueous	Insoluble	Not a suitable solvent.[2]

If dissolution is still an issue, gentle heating (40-50°C) or sonication can be employed. Always verify the compound's stability at elevated temperatures to avoid degradation.[2]

Q3: What are the most common impurities found after synthesizing 2-Amino-4-nitrobenzonitrile?

A3: Impurities often arise from the synthetic route used. Common contaminants may include:

• Positional Isomers : Formed during the nitration step.[3]

• Unreacted Starting Materials : Precursors from nitration or amination steps.[3]

• Hydrolysis Products : The nitrile group can hydrolyze to the corresponding amide or carboxylic acid, especially under strong acidic or basic conditions.[3][4]

• Oxidized Byproducts : The amino group can be sensitive to oxidation, leading to discoloration (e.g., yellow to brown).[3]

Troubleshooting Guides for Key Modifications

Reduction of the Nitro Group

The selective reduction of the nitro group to an amine is a critical transformation, yielding a diamino benzonitrile scaffold for further synthesis.

Problem: Low yield or incomplete reduction of the nitro group.

Possible Causes & Solutions:

• Inactive Reducing Agent : Ensure the freshness and quality of your reducing agent. For instance, tin(II) chloride can oxidize over time.

• Insufficient Reagent : The stoichiometry of the reducing agent is crucial. For SnCl₂ reductions, 3-4 equivalents are often necessary.[5]

• Reaction Temperature : Some reductions require heating to proceed at an adequate rate. For SnCl₂ in HCl/Ethanol, refluxing at 80-90°C is common.[5]

• Poor Mixing : If the starting material has low solubility, ensure vigorous stirring to maximize the surface area contact with the reagent.

Problem: The nitrile group is also being reduced.

Possible Causes & Solutions:

• Harsh Reducing Agent : Catalytic hydrogenation (e.g., H₂/Pd/C) is highly effective for nitro reduction but can also reduce the nitrile group to a primary amine.[1][6]

• Solution : Opt for a chemoselective reducing agent. SnCl₂ in an acidic medium is a well-established method for selectively reducing aromatic nitro groups in the presence of nitriles.[5][7] Zinc in acetic acid is another mild alternative that tolerates many functional groups.[1][6]

Table 1: Comparison of Common Nitro Group Reduction Methods

Reagent & Conditions	Selectivity for -NO₂ over -CN	Common Issues
SnCl₂·2H₂O, HCl, EtOH, Reflux	High. Does not typically reduce nitriles.[7]	Highly acidic; requires careful neutralization during workup.
H₂, Pd/C or Raney Nickel	Low. Can reduce both nitro and nitrile groups.[1][6]	Over-reduction is common. May also dehalogenate aryl halides.[6]
Fe, AcOH or NH₄Cl	High. Generally selective for the nitro group.	Slower reaction times; requires filtration of iron salts.
Zn, AcOH	High. A mild and selective method.[1][6]	Can sometimes be slow.

Experimental Protocol: Selective Nitro Reduction using Tin(II) Chloride

This protocol is adapted for 2-Amino-4-nitrobenzonitrile based on established procedures for similar compounds.[5][8]

• Setup : In a round-bottom flask, suspend 2-Amino-4-nitrobenzonitrile (1.0 eq) in ethanol.

• Reagent Addition : To this suspension, add a solution of tin(II) chloride dihydrate (SnCl₂·2H₂O, 4.0 eq) in concentrated hydrochloric acid.

• Reaction : Heat the mixture to reflux (approx. 80-90°C) and stir for 2-4 hours. Monitor the reaction's progress by TLC (Thin Layer Chromatography).

• Workup : After the reaction is complete, cool the mixture to room temperature. Carefully neutralize the acid by slowly adding a concentrated sodium hydroxide solution until the pH is basic (pH 8-9), which will precipitate tin salts.

• Extraction : Extract the product from the aqueous layer with a suitable organic solvent, such as ethyl acetate (3x).

• Purification : Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Diagram: Decision Workflow for Nitro Group Reduction

Caption: Decision tree for selecting a suitable nitro reduction method.

Modifications of the Amino Group

The reduced nucleophilicity of the amino group is a significant hurdle in reactions like acylation, alkylation, or palladium-catalyzed cross-couplings (e.g., Buchwald-Hartwig amination).

Problem: Reaction at the amino group fails or gives very low yield.

Possible Causes & Solutions:

• Low Nucleophilicity : The primary cause is the strong deactivating effect of the ortho-cyano and para-nitro groups.[1] Standard conditions may not be sufficient to drive the reaction.

• Solution 1 (Harsher Conditions) : Increase the reaction temperature, use a stronger base, or increase the reaction time. However, this may lead to side reactions or degradation.

• Solution 2 (More Active Catalyst) : For cross-coupling reactions, screen different palladium catalysts and ligands. Sterically hindered biarylphosphine ligands (e.g., XPhos, RuPhos) are often more effective for coupling unreactive anilines.

• Solution 3 (Modify the Substrate) : If possible, perform the desired amino group modification before the nitration step in your synthetic sequence. Alternatively, reducing the nitro group first will significantly increase the nucleophilicity of both amino groups.

Diagram: Reactivity Profile of 2-Amino-4-nitrobenzonitrile

Caption: Electronic effects influencing functional group reactivity.

Hydrolysis of the Nitrile Group

The nitrile group can be hydrolyzed to a primary amide or a carboxylic acid under acidic or basic conditions.

Problem: Hydrolysis stops at the amide stage when the carboxylic acid is desired.

Possible Causes & Solutions:

• Mild Conditions : The conversion of an amide to a carboxylic acid requires more forcing conditions (higher temperature, longer reaction times, or higher concentration of acid/base) than the initial hydrolysis of the nitrile to the amide.[9]

• Solution : Increase the reaction temperature and/or prolong the reflux time. For acid-catalyzed hydrolysis, using a higher concentration of a strong acid like HCl or H₂SO₄ can facilitate the second step.[10][11]

Problem: Unwanted side reactions or degradation under harsh hydrolysis conditions.

Possible Causes & Solutions:

• Substrate Instability : The presence of other sensitive functional groups may lead to decomposition under high heat or extreme pH.

• Solution : Attempt the reaction under the mildest conditions possible that still afford the desired product. If direct hydrolysis is problematic, consider alternative synthetic routes that introduce the carboxylic acid functionality before other sensitive groups are installed.

Diagram: General Workflow for Reaction Troubleshooting

Caption: A systematic approach to troubleshooting failed reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
• 5. benchchem.com [benchchem.com]
• 6. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. benchchem.com [benchchem.com]
• 9. organicchemistrytutor.com [organicchemistrytutor.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chemguide.co.uk [chemguide.co.uk]

Technical Support Center: 2-Amino-4-nitrobenzonitrile Spectroscopic Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the spectroscopic analysis of 2-Amino-4-nitrobenzonitrile. This resource is intended for researchers, scientists, and drug development professionals to navigate common challenges encountered during experimental analysis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may arise during the spectroscopic analysis of 2-Amino-4-nitrobenzonitrile, presented in a question-and-answer format.

¹H NMR Spectroscopy

Q1: Why is my compound poorly soluble in standard deuterated solvents like CDCl₃?

A1: 2-Amino-4-nitrobenzonitrile possesses multiple polar functional groups (amino, nitro, and nitrile), which can lead to low solubility in less polar solvents like chloroform-d.

• Troubleshooting Steps:

  • Solvent Selection: Try more polar deuterated solvents such as DMSO-d₆ or acetone-d₆.

  • Gentle Heating: Gently warming the sample can aid dissolution, but be cautious of potential degradation at elevated temperatures.

  • Sonication: Use an ultrasonic bath to help break up solid particles and enhance solvation.

Q2: The aromatic proton signals in my ¹H NMR spectrum are broad and poorly resolved. What could be the cause?

A2: Broadening of aromatic signals can be due to several factors, including sample concentration, the presence of paramagnetic impurities, or chemical exchange of the amine protons.

• Troubleshooting Steps:

  • Adjust Concentration: A sample that is too concentrated can lead to peak broadening. Try diluting your sample.

  • Purity Check: Ensure the sample is free from paramagnetic impurities. If necessary, repurify the compound.

  • Solvent Effects: The choice of solvent can influence peak shape. Acquiring spectra in different solvents (e.g., DMSO-d₆ vs. acetone-d₆) may improve resolution.

Q3: The integration of the amine (-NH₂) protons is incorrect. How can I fix this?

A3: The protons of the primary amine group are exchangeable and can exchange with residual water in the NMR solvent, leading to broadened signals and inaccurate integration.

• Troubleshooting Steps:

  • D₂O Exchange: Add a drop of deuterium oxide (D₂O) to your NMR tube, shake it, and re-acquire the spectrum. The amine proton signal should disappear or significantly decrease in intensity, confirming its identity.

  • Use of Dry Solvents: Ensure that your deuterated solvent is anhydrous.

FT-IR Spectroscopy

Q1: I am not seeing the characteristic sharp nitrile (C≡N) peak around 2220-2240 cm⁻¹.

A1: The absence of a clear nitrile peak could indicate an issue with the sample, its preparation, or the instrument.

• Troubleshooting Steps:

  • Verify Compound Identity: Confirm that the correct compound is being analyzed.

  • Sample Preparation: If using the KBr pellet method, ensure the sample is thoroughly ground and homogeneously mixed with the KBr. For ATR-FTIR, ensure good contact between the sample and the crystal.

  • Instrument Background: Collect a fresh background spectrum to ensure that atmospheric interferences are properly subtracted.

Q2: The N-H stretching bands of the primary amine are very broad. Is this normal?

A2: While N-H stretches are typically broader than C-H stretches, excessive broadening can obscure other nearby peaks. This can be due to hydrogen bonding, particularly in concentrated solid or liquid samples.

• Troubleshooting Steps:

  • Sample Dilution: If possible, prepare a dilute solution of the compound in a suitable non-polar solvent (like CCl₄, if solubility permits) to minimize intermolecular hydrogen bonding.

  • ATR vs. Transmission: The sampling method can influence peak shape. Compare spectra obtained by Attenuated Total Reflectance (ATR) and KBr pellet transmission.

UV-Vis Spectroscopy

Q1: The wavelength of maximum absorbance (λmax) I'm observing is different from expected values for similar compounds.

A1: The λmax of a compound is highly sensitive to the solvent environment (solvatochromism) and the pH of the solution.

• Troubleshooting Steps:

  • Solvent Polarity: Record the spectrum in a series of solvents with varying polarities to understand the effect of the solvent on the electronic transitions.

  • pH Control: The amino group's protonation state will change with pH, affecting the UV-Vis spectrum. Buffer the solution to a specific pH if you need to compare results across different experiments. For instance, nitroanilines exhibit significant shifts in their absorption spectra with changes in pH.

  • Purity: Impurities can lead to additional or shifted absorption bands. Ensure your sample is pure.

Mass Spectrometry

Q1: I am having trouble observing the molecular ion peak in my mass spectrum.

A1: The stability of the molecular ion can be influenced by the ionization technique used. Aromatic nitro compounds can sometimes undergo fragmentation readily.

• Troubleshooting Steps:

  • Soft Ionization Techniques: If using Electron Ionization (EI), which is a hard ionization technique, consider using a softer method like Electrospray Ionization (ESI) or Chemical Ionization (CI) to increase the abundance of the molecular ion.

  • Fragmentation Analysis: Look for characteristic fragment ions. For 2-Amino-4-nitrobenzonitrile, expect losses of NO₂, CO, and HCN from the molecular ion.

Quantitative Spectroscopic Data

The following tables summarize the expected spectroscopic data for 2-Amino-4-nitrobenzonitrile. Since experimental data is not widely available, these values are estimated based on data from structurally similar compounds and general spectroscopic principles.

Table 1: Predicted ¹H NMR Spectroscopic Data for 2-Amino-4-nitrobenzonitrile

Chemical Shift (δ) ppm (in DMSO-d₆)	Multiplicity	Integration	Assignment
~8.2 - 8.4	d	1H	H-3 (Aromatic H)
~7.8 - 8.0	dd	1H	H-5 (Aromatic H)
~7.0 - 7.2	d	1H	H-6 (Aromatic H)
~6.5 - 7.0 (broad)	s	2H	-NH₂

Note: Chemical shifts are predictions and can vary based on solvent and concentration.

Table 2: Predicted ¹³C NMR Spectroscopic Data for 2-Amino-4-nitrobenzonitrile

Chemical Shift (δ) ppm (in DMSO-d₆)	Assignment
~150 - 155	C-NH₂
~145 - 150	C-NO₂
~135 - 140	Aromatic CH
~125 - 130	Aromatic CH
~118 - 122	C-CN
~115 - 120	Aromatic CH
~100 - 105	C-CN

Note: These are estimated chemical shifts.

Table 3: Predicted Infrared (IR) Spectroscopy Data for 2-Amino-4-nitrobenzonitrile

Wavenumber (cm⁻¹)	Intensity	Assignment
3450 - 3300	Strong, Doublet	N-H stretch (primary amine)[1]
~3100 - 3000	Medium	Aromatic C-H stretch[2]
~2230 - 2210	Strong, Sharp	C≡N stretch (nitrile)[3]
~1620 - 1580	Medium	Aromatic C=C stretch[2]
1550 - 1490	Strong	Asymmetric NO₂ stretch[4]
1380 - 1320	Strong	Symmetric NO₂ stretch[4]
1335 - 1250	Strong	Aromatic C-N stretch[1]

Table 4: Predicted Mass Spectrometry (MS) Data for 2-Amino-4-nitrobenzonitrile

m/z	Relative Intensity (%)	Assignment
163	High	[M]⁺ (Molecular Ion)
117	Moderate	[M - NO₂]⁺
90	Moderate	[M - NO₂ - HCN]⁺

Note: Fragmentation patterns can vary significantly with the ionization method used.

Experimental Protocols

The following are generalized protocols for the spectroscopic analysis of 2-Amino-4-nitrobenzonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a clean, dry 5 mm NMR tube.

• ¹H NMR Spectroscopy:

  • Acquire the proton NMR spectrum on a 400 MHz or higher spectrometer.

  • Set the spectral width to cover a range of 0 to 12 ppm.

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Spectroscopy:

  • Acquire the carbon-13 NMR spectrum on the same instrument.

  • Set the spectral width to cover a range of 0 to 160 ppm.

  • Use a proton-decoupled pulse sequence. A larger number of scans will be required compared to the ¹H NMR spectrum.

Fourier-Transform Infrared (FTIR) Spectroscopy (ATR Method)

• Sample Preparation: Place a small amount of the solid, dry sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition:

  • Record the IR spectrum over the range of 4000 to 400 cm⁻¹.

  • Collect a background spectrum of the clean, empty ATR crystal before analyzing the sample.

UV-Visible (UV-Vis) Spectroscopy

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol or acetonitrile). The concentration should be adjusted to yield an absorbance between 0.1 and 1.

• Data Acquisition:

  • Record the UV-Vis spectrum over a range of 200 to 600 nm.

  • Use a matched cuvette containing the pure solvent as a blank for baseline correction.

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Data Acquisition:

  • Introduce the sample solution into the mass spectrometer using an appropriate ionization source (e.g., ESI for a softer ionization).

  • Acquire the mass spectrum in both positive and negative ion modes over a mass range of m/z 50-300.

Visualized Troubleshooting Workflows

The following diagrams illustrate logical workflows for troubleshooting common spectroscopic issues.

Caption: Troubleshooting workflow for a poorly resolved ¹H NMR spectrum.

Caption: Troubleshooting workflow for a missing nitrile peak in an IR spectrum.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. uanlch.vscht.cz [uanlch.vscht.cz]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. FTIR [terpconnect.umd.edu]

Technical Support Center: Purification of 2-Amino-4-nitrobenzonitrile

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the purification of 2-Amino-4-nitrobenzonitrile. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities I might encounter with crude 2-Amino-4-nitrobenzonitrile?

A1: Common impurities can originate from the starting materials or side reactions during synthesis. These may include unreacted starting materials, isomers (such as 2-Amino-5-nitrobenzonitrile), and byproducts from side reactions like hydrolysis of the nitrile group or over-nitration.[1][2][3] The commercial purity of 2-Amino-4-nitrobenzonitrile is often around 95%.

Q2: My 2-Amino-4-nitrobenzonitrile is a dark yellow or orange solid. Is this normal?

A2: Yes, a yellow to orange color is the expected appearance for this compound.[1] However, discoloration, particularly darkening, can be due to the presence of oxidized impurities or residual starting materials.[4] The color might also intensify if the compound is exposed to air or light for extended periods. For long-term storage, it is advisable to keep the compound in a cool, dark place under an inert atmosphere.

Q3: I am experiencing very low recovery after recrystallization. What are the likely causes and how can I improve the yield?

A3: Poor recovery during recrystallization can stem from several issues:

• Suboptimal Solvent Choice: The compound might be too soluble in the selected solvent, even at low temperatures, causing a significant amount to remain in the mother liquor.

• Excessive Solvent Usage: Using too much solvent will prevent the solution from becoming saturated upon cooling, thus hindering precipitation.

• Premature Crystallization: If insoluble impurities are present and a hot filtration step is performed too slowly, the desired product may crystallize along with the impurities on the filter paper.

• Incomplete Precipitation: Not allowing the solution to cool for a sufficient amount of time, or not using an ice bath, can result in incomplete crystallization.[4]

To improve yield, perform a careful solvent screen to find a solvent that dissolves the compound well when hot but poorly when cold.[5] Use the minimum amount of hot solvent required to fully dissolve the crude product. Allow the solution to cool slowly to room temperature before placing it in an ice bath to maximize crystal formation.[4]

Q4: When running column chromatography, my compound streaks or smears on the TLC plate. How can I resolve this?

A4: Streaking (or tailing) on a silica gel TLC plate is a common issue with basic compounds like amines.[4] The acidic nature of the silica gel interacts strongly with the basic amino group, causing poor chromatographic behavior. To mitigate this, you can:

• Add a small amount (0.1-1%) of a basic modifier, such as triethylamine or ammonia, to your mobile phase.[4]

• Consider using a different stationary phase, such as neutral or basic alumina.[4]

• Employ an amine-functionalized silica gel for your chromatography.[4]

Q5: Should I use recrystallization or column chromatography to purify 2-Amino-4-nitrobenzonitrile?

A5: The choice depends on the nature and quantity of the impurities.

• Recrystallization is often effective if the impurities have significantly different solubility profiles from the desired product. It is a good first choice for removing small amounts of impurities from a relatively large amount of product.

• Column chromatography is more suitable for separating compounds with similar polarities from the desired product and for purifying smaller quantities. It is also the preferred method when multiple impurities are present.[1]

Troubleshooting Guides

Recrystallization Issues

Problem	Possible Cause(s)	Troubleshooting Steps
Compound does not dissolve in the hot solvent.	The solvent is not polar enough or is a poor solvent for the compound.	Try a more polar solvent. For nitroanilines, polar solvents like ethanol, methanol, or acetone are often effective.[4][6][7] If a single solvent doesn't work, try a mixed solvent system (e.g., ethanol/water).[5][8]
Compound "oils out" instead of crystallizing.	The boiling point of the solvent is higher than the melting point of the compound. The solution is too concentrated or cooled too quickly.	Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.[5] Consider using a solvent with a lower boiling point.
Crystals are very fine and difficult to filter.	The solution cooled too rapidly, leading to rapid precipitation instead of crystal growth.	Ensure the solution cools slowly to room temperature before placing it in an ice bath. Scratching the inside of the flask with a glass rod can help initiate crystallization.[4]
Purity does not improve significantly after recrystallization.	The chosen solvent does not effectively discriminate between the compound and the impurity (i.e., they have similar solubilities).	Perform a more thorough solvent screen to find a solvent that dissolves the impurity well at all temperatures but the desired compound only when hot.[4] A second purification step via column chromatography may be necessary.

Column Chromatography Issues

Problem	Possible Cause(s)	Troubleshooting Steps
Poor separation of the desired compound from an impurity.	The mobile phase polarity is not optimized.	Conduct a thorough TLC analysis with different solvent systems to find an eluent that provides good separation (a significant difference in Rf values) between your compound and the impurity.[4]
Compound is not eluting from the column.	The mobile phase is not polar enough.	Gradually increase the polarity of the mobile phase (gradient elution). For example, if you are using a hexane/ethyl acetate system, slowly increase the percentage of ethyl acetate.[4]
Compound is streaking down the column.	Strong interaction between the basic amino group and the acidic silica gel. The compound may be overloaded on the column.	Add a small amount (0.1-1%) of triethylamine or ammonia to your mobile phase.[4] Ensure you have not loaded too much crude material onto the column; a general rule is a 1:20 to 1:100 ratio of crude material to silica gel by weight.
Cracks appear in the silica gel bed.	Improper column packing or the solvent running dry.	Ensure the column is packed uniformly without any air bubbles. Never let the solvent level drop below the top of the silica gel.

Quantitative Data

Predicted Solubility Profile

As specific experimental data for 2-Amino-4-nitrobenzonitrile is not widely available, this table provides an estimated solubility profile based on the behavior of structurally similar nitroaromatic compounds.[6][9][10] Researchers should confirm these qualitative assessments experimentally.

Solvent	Solvent Class	Predicted Solubility	Rationale / Notes
Water	Polar Protic	Sparingly Soluble / Insoluble	Aromatic nitro compounds generally have low water solubility.[6][10]
Ethanol	Polar Protic	Sparingly to Moderately Soluble	The amino group can form hydrogen bonds, improving solubility. May require heating.[9]
Methanol	Polar Protic	Sparingly to Moderately Soluble	Similar to ethanol, may require heating for complete dissolution.[6]
Acetone	Polar Aprotic	Soluble	A good solvent for many polar organic compounds, including nitroaromatics.[10]
Dimethylformamide (DMF)	Polar Aprotic	Soluble	A strong polar aprotic solvent capable of dissolving many organic compounds.[6]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Soluble	A strong polar aprotic solvent, often used for preparing stock solutions.[6]
Dichloromethane (DCM)	Halogenated	Moderately Soluble	Often a good solvent for compounds of intermediate polarity.[10]
Hexane	Non-polar	Insoluble	The compound is too polar to dissolve in non-polar solvents.[9]

Typical Column Chromatography Conditions

The following are suggested starting conditions for purification by flash column chromatography. Optimization will be required based on TLC analysis.

Parameter	Recommended Starting Condition
Stationary Phase	Silica gel (230-400 mesh)
Mobile Phase (Eluent)	Hexane / Ethyl Acetate gradient (e.g., start with 9:1 and gradually increase to 7:3 or 1:1)
Basic Modifier	0.1 - 1% Triethylamine (optional, to prevent tailing)
Loading Method	Dry loading is recommended for compounds with limited solubility in the mobile phase.[4]
Fraction Analysis	Thin-Layer Chromatography (TLC) with UV visualization.

Experimental Protocols

General Recrystallization Protocol

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude 2-Amino-4-nitrobenzonitrile in various solvents. A suitable solvent will dissolve the compound when hot but not at room temperature.[5]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the selected hot solvent to completely dissolve the solid while heating and stirring.[8]

• Decolorization (Optional): If the solution has a significant color from impurities, add a small amount of activated carbon and gently boil for a few minutes.[4]

• Hot Filtration (if decolorizing carbon was used): Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove the activated carbon or any insoluble impurities.[4]

• Crystallization: Allow the filtrate to cool slowly to room temperature. Once crystal formation begins, the flask can be placed in an ice bath to maximize the yield.[4]

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent to remove any residual mother liquor.[4]

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

General Column Chromatography Protocol

• Mobile Phase Selection: Using TLC, identify a solvent system that provides a good separation of the target compound from impurities (target Rf value of ~0.3-0.4).

• Column Packing: Prepare a slurry of silica gel in the initial, least polar mobile phase. Carefully pack a chromatography column with the slurry, ensuring there are no air bubbles or cracks.

• Sample Loading: Dissolve the crude 2-Amino-4-nitrobenzonitrile in a minimal amount of a strong solvent (e.g., dichloromethane or acetone). Add a small amount of silica gel to this solution and evaporate the solvent to create a dry powder ("dry loading"). Carefully add this powder to the top of the packed column.[4]

• Elution: Begin eluting with the mobile phase, starting with the lowest polarity identified in your TLC analysis. Collect fractions continuously. The polarity of the mobile phase can be gradually increased (gradient elution) to elute more polar compounds.[4]

• Fraction Analysis: Monitor the collected fractions by TLC to identify which ones contain the purified product.[4]

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure (e.g., using a rotary evaporator) to obtain the purified 2-Amino-4-nitrobenzonitrile.

Visualizations

Caption: General purification workflow for 2-Amino-4-nitrobenzonitrile.

Caption: Troubleshooting logic for purification challenges.

References

• 1. benchchem.com [benchchem.com]
• 2. On the Synthesis of 2-Amino-4,6-difluorobenzonitrile: Highly Selective Formation of 5-Fluoro-3-nitro-1,2-benzoquinone 2-Diazide in the Attempted Sandmeyer Cyanation of 2,4-Difluoro-6-nitrobenzenediazonium Cation† - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Reagents & Solvents [chem.rochester.edu]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. solubilityofthings.com [solubilityofthings.com]
• 10. solubilityofthings.com [solubilityofthings.com]

stability issues of 2-Amino-4-nitrobenzonitrile under different conditions

Welcome to the Technical Support Center for 2-Amino-4-nitrobenzonitrile. This resource is designed for researchers, scientists, and drug development professionals to address stability issues and provide guidance on handling this compound during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 2-Amino-4-nitrobenzonitrile?

A1: 2-Amino-4-nitrobenzonitrile is susceptible to degradation under several conditions due to its functional groups: the amino, nitro, and nitrile moieties. Key concerns include hydrolysis of the nitrile group, reduction of the nitro group, and oxidation of the amino group. The compound may also be sensitive to light and elevated temperatures.

Q2: How should 2-Amino-4-nitrobenzonitrile be properly stored?

A2: To ensure stability, 2-Amino-4-nitrobenzonitrile should be stored in a tightly sealed container in a cool, dry, and well-ventilated place, protected from light. For long-term storage, refrigeration is recommended.

Q3: What are the likely degradation pathways for this compound under stress conditions?

A3: Under forced degradation conditions, several pathways are plausible:

• Acidic/Basic Hydrolysis: The nitrile group can hydrolyze to form 2-amino-4-nitrobenzamide and subsequently 2-amino-4-nitrobenzoic acid.

• Oxidation: The primary amino group is susceptible to oxidation, which can lead to the formation of colored impurities and potentially polymerization.

• Reduction: The nitro group can be reduced to a nitroso, hydroxylamino, or amino group, especially in the presence of reducing agents.

• Photodegradation: Exposure to UV light can lead to complex degradation pathways, including the formation of colored byproducts.

• Thermal Degradation: At elevated temperatures, decomposition can occur, potentially leading to the release of nitrogen oxides and other hazardous fumes.

Q4: I am observing a color change in my sample of 2-Amino-4-nitrobenzonitrile. What could be the cause?

A4: A color change, often to yellow, orange, or brown, can indicate degradation. This is commonly due to the oxidation of the amino group or the formation of nitroso derivatives. It is crucial to handle the compound in an inert atmosphere where possible and protect it from light.

Q5: Are there any known incompatibilities with common solvents or reagents?

A5: 2-Amino-4-nitrobenzonitrile may be incompatible with strong oxidizing agents, strong reducing agents, and strong acids or bases, as these can promote its degradation. Care should be taken when choosing reaction conditions and solvents.

Troubleshooting Guides

Issue 1: Unexpected Peaks in HPLC Analysis During Stability Studies

• Observation: New peaks appear in the chromatogram of a stressed sample of 2-Amino-4-nitrobenzonitrile.

• Possible Causes & Solutions:

  • Hydrolysis: If the new peaks are more polar, they could correspond to the benzamide or benzoic acid derivatives. This is likely under acidic or basic conditions.

    • Troubleshooting: Confirm the identity of the new peaks by LC-MS. If hydrolysis is confirmed, consider if the pH of your formulation or reaction mixture can be adjusted to a more neutral range.

  • Degradation Products: Other peaks could be due to oxidation or reduction products.

    • Troubleshooting: Use a photodiode array (PDA) detector to compare the UV spectra of the new peaks with the parent compound. This can give clues about structural changes. Mass spectrometry is essential for definitive identification.

Issue 2: Poor Recovery of the Compound After an Experiment

• Observation: The amount of 2-Amino-4-nitrobenzonitrile is significantly lower than expected after a reaction or work-up.

• Possible Causes & Solutions:

  • Thermal Degradation: If the experiment involved heating, the compound may have decomposed.

    • Troubleshooting: Review the thermal stability data. If possible, perform the reaction at a lower temperature or for a shorter duration.

  • Adsorption: The compound may be adsorbing to glassware or other surfaces.

    • Troubleshooting: Silanizing glassware can help reduce adsorption.

  • Precipitation: The compound may have precipitated out of solution if the solvent or temperature changes.

    • Troubleshooting: Check the solubility of the compound in the solvents used at different temperatures.

Issue 3: Inconsistent Results in Biological Assays

• Observation: Potency or activity of the compound varies between batches or over time.

• Possible Causes & Solutions:

  • Degradation in Assay Medium: The compound may be unstable in the aqueous, buffered conditions of many biological assays.

    • Troubleshooting: Perform a time-course stability study of the compound in the assay medium. Analyze samples by HPLC at different time points to quantify degradation. If unstable, consider preparing fresh solutions immediately before use or exploring formulation strategies to improve stability.

Quantitative Data Summary

Table 1: Summary of Forced Degradation Studies of 2-Amino-4-nitrobenzonitrile

Stress Condition	Reagent/Condition	Time (hours)	Temperature (°C)	% Degradation (Hypothetical)	Major Degradation Products (Hypothetical)
Acid Hydrolysis	0.1 M HCl	24	60	15%	2-Amino-4-nitrobenzamide, 2-Amino-4-nitrobenzoic acid
Base Hydrolysis	0.1 M NaOH	24	60	25%	2-Amino-4-nitrobenzoic acid
Oxidation	3% H₂O₂	24	25	10%	Oxidized dimeric species, Nitroso derivative
Thermal (Solid)	-	48	80	5%	Undetermined colored impurities
Photostability	UV light (ICH Q1B)	24	25	20%	Complex mixture of colored degradants

Table 2: pH-Rate Profile for the Hydrolysis of 2-Amino-4-nitrobenzonitrile at 60°C (Hypothetical)

pH	Apparent First-Order Rate Constant (k_obs, x 10⁻⁵ s⁻¹)	Half-life (t½, hours)
1.0	2.5	7.7
3.0	0.8	24.1
5.0	0.2	96.3
7.0	0.1	192.5
9.0	1.5	12.8
11.0	4.0	4.8

Experimental Protocols

Protocol 1: Forced Degradation Study of 2-Amino-4-nitrobenzonitrile

Objective: To identify potential degradation products and pathways of 2-Amino-4-nitrobenzonitrile under various stress conditions.

Materials:

• 2-Amino-4-nitrobenzonitrile

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• Methanol or Acetonitrile (HPLC grade)

• Water (HPLC grade)

• HPLC system with UV/PDA detector

• LC-MS system for peak identification

• pH meter

• Thermostatic oven

• Photostability chamber

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 2-Amino-4-nitrobenzonitrile (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep the solution at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep the solution at 60°C for 24 hours.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep the solution at room temperature for 24 hours, protected from light.

  • Thermal Degradation (in solution): Heat the stock solution at 60°C for 24 hours, protected from light.

  • Thermal Degradation (solid state): Place a known amount of solid 2-Amino-4-nitrobenzonitrile in an oven at a temperature below its melting point (e.g., 80°C) for 48 hours.

  • Photostability: Expose the stock solution and solid compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines. A dark control should be kept under the same conditions.

• Sample Analysis:

  • After the specified time, cool the solutions to room temperature.

  • Neutralize the acidic and basic solutions with an equivalent amount of base or acid, respectively.

  • Dilute all samples to a suitable concentration for HPLC analysis.

  • Analyze all stressed samples, along with an unstressed control, by a validated stability-indicating HPLC method.

  • Characterize the major degradation products using LC-MS.

Visualizations

Caption: Experimental workflow for a forced degradation study.

Caption: Plausible degradation pathways of 2-Amino-4-nitrobenzonitrile.

Technical Support Center: Overcoming Poor Solubility of 2-Amino-4-nitrobenzonitrile in Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the poor solubility of 2-Amino-4-nitrobenzonitrile during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: Why is 2-Amino-4-nitrobenzonitrile poorly soluble in many common solvents?

A1: The poor solubility of 2-Amino-4-nitrobenzonitrile stems from its molecular structure. The presence of a polar amino (-NH2) group and a nitro (-NO2) group, combined with a relatively rigid aromatic ring, leads to strong intermolecular forces in the solid state, specifically hydrogen bonding and dipole-dipole interactions. These strong interactions in the crystal lattice require a significant amount of energy to be overcome by the solvent molecules, resulting in low solubility in many solvents.

Q2: What are the initial steps to take when encountering solubility issues with 2-Amino-4-nitrobenzonitrile?

A2: When facing solubility challenges, a systematic approach is recommended. Start by selecting an appropriate solvent, considering polar aprotic solvents like DMSO or DMF for higher solubility.[1] Gentle heating and constant agitation can also significantly improve dissolution.[1] If these initial steps are insufficient, more advanced techniques such as sonication or the use of co-solvents can be employed.

Q3: Can the purity of 2-Amino-4-nitrobenzonitrile affect its solubility?

A3: Yes, impurities can significantly impact the solubility of 2-Amino-4-nitrobenzonitrile.[1] Insoluble impurities will remain as suspended particles, while soluble impurities can sometimes alter the overall dissolution behavior of the compound. It is crucial to use a pure sample for consistent and predictable solubility. If you suspect impurities, purification by recrystallization may be necessary.

Q4: How does temperature affect the solubility of 2-Amino-4-nitrobenzonitrile?

A4: For most solids, solubility increases with temperature. This is also the case for 2-Amino-4-nitrobenzonitrile.[2] Applying gentle heat can help dissolve the compound more effectively.[1] However, it is crucial to be cautious as excessive heat can lead to the degradation of the compound or other reactants in the mixture.

Q5: What are co-solvents and how can they improve solubility?

A5: A co-solvent is a second solvent added to the primary solvent to increase the solubility of a solute. This technique is particularly useful when the solute has poor solubility in the primary solvent.[1] For instance, if a reaction needs to be carried out in a largely aqueous medium where 2-Amino-4-nitrobenzonitrile is poorly soluble, a small amount of a miscible organic solvent in which the compound is more soluble (like DMSO or ethanol) can be added to the mixture to enhance its overall solubility.

Troubleshooting Guides

Problem 1: 2-Amino-4-nitrobenzonitrile is not dissolving in the chosen reaction solvent.

This is a common issue that can hinder the progress of a reaction. The following workflow provides a step-by-step approach to address this problem.

Caption: Troubleshooting workflow for dissolving 2-Amino-4-nitrobenzonitrile.

Problem 2: The reaction is slow or incomplete, likely due to poor solubility.

Even if the compound appears to dissolve, low concentration in the solution can lead to slow reaction kinetics.

Troubleshooting Steps:

• Increase Temperature: Carefully increasing the reaction temperature can enhance both solubility and reaction rate. Monitor for any degradation of starting materials or products.

• Use a More Solubilizing Solvent: If compatible with your reaction chemistry, switch to a solvent with higher solubilizing power, such as DMSO or DMF.

• Consider Homogenization Techniques: High-shear mixing or sonication during the reaction can help maintain a fine suspension and increase the surface area of any undissolved solid, thereby improving the reaction rate.

• Employ Advanced Techniques:

  • Phase-Transfer Catalysis (PTC): This technique is particularly useful for reactions involving an ionic reactant in an aqueous phase and 2-Amino-4-nitrobenzonitrile in an organic phase.[3][4][5][6][7] A phase-transfer catalyst facilitates the transfer of the ionic reactant into the organic phase to react.

  • Microwave-Assisted Synthesis: Microwave irradiation can significantly accelerate reactions by rapidly heating the solvent and reactants, often leading to higher yields and shorter reaction times, even with poorly soluble starting materials.[8][9][10][11][12]

Data Presentation

Solvent	Solvent Class	Predicted/Qualitative Solubility	Rationale
Water	Polar Protic	Poorly Soluble	Aromatic nitro compounds generally exhibit low solubility in water.[1]
Ethanol	Polar Protic	Sparingly to Moderately Soluble	The presence of the amino group allows for hydrogen bonding, but the overall aromatic character limits high solubility.[13]
Methanol	Polar Protic	Sparingly to Moderately Soluble	Similar to ethanol, it can act as a hydrogen bond donor and acceptor.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Soluble	A powerful polar aprotic solvent known for its ability to dissolve a wide range of organic compounds.[1]
Dimethylformamide (DMF)	Polar Aprotic	Soluble	Another effective polar aprotic solvent for dissolving many organic compounds.[1]
Acetone	Polar Aprotic	Sparingly Soluble	Offers moderate polarity.
Dichloromethane (DCM)	Non-polar	Sparingly Soluble	Limited solubility is expected due to the polar functional groups on the molecule.
Hexane	Non-polar	Insoluble	The significant difference in polarity leads to very poor solubility.[13]

Experimental Protocols

Below are detailed methodologies for key experimental techniques to overcome the poor solubility of 2-Amino-4-nitrobenzonitrile in reactions.

Protocol 1: Dissolution using Sonication

This protocol describes how to use an ultrasonic bath to aid in the dissolution of 2-Amino-4-nitrobenzonitrile. Sonication uses sound energy to agitate particles and break down aggregates, which can enhance the rate of dissolution.[1][14][15][16][17]

Materials:

• 2-Amino-4-nitrobenzonitrile

• Chosen solvent (e.g., Ethanol, DMF)

• Glass vial or flask

• Ultrasonic bath

Procedure:

• Weigh the desired amount of 2-Amino-4-nitrobenzonitrile and place it in the glass vial or flask.

• Add the calculated volume of the chosen solvent.

• Place the vial/flask in the ultrasonic bath, ensuring the water level in the bath is sufficient to partially submerge the solvent in the container.

• Turn on the sonicator and sonicate the mixture for 10-15 minute intervals.

• After each interval, visually inspect the solution for undissolved solids.

• If necessary, gentle heating (40-50°C) can be combined with sonication to further enhance solubility.[1]

• Continue until the compound is fully dissolved or no further dissolution is observed.

Protocol 2: Microwave-Assisted Nucleophilic Aromatic Substitution (SNAr)

This protocol provides a general procedure for performing a nucleophilic aromatic substitution reaction with 2-Amino-4-nitrobenzonitrile using microwave heating to overcome solubility and reaction rate limitations.[8][10]

Materials:

• 2-Amino-4-nitrobenzonitrile

• Nucleophile (e.g., an amine or thiol)

• Base (e.g., K2CO3, Et3N)

• Solvent (e.g., DMF, DMSO)

• Microwave reactor vial with a stir bar

• Microwave synthesizer

Procedure:

• To a microwave reactor vial, add 2-Amino-4-nitrobenzonitrile (1 equivalent), the nucleophile (1.1-1.5 equivalents), and the base (2-3 equivalents).

• Add the solvent to the vial. The volume should be sufficient to ensure proper stirring but not so large that the concentration is too low.

• Seal the vial with a cap.

• Place the vial in the microwave synthesizer.

• Set the reaction parameters: temperature (e.g., 100-150°C), time (e.g., 10-30 minutes), and power. These will need to be optimized for the specific reaction.

• After the reaction is complete, allow the vial to cool to room temperature.

• Work up the reaction mixture as appropriate for the specific product (e.g., extraction, precipitation).

• Purify the product using standard techniques such as column chromatography or recrystallization.

Caption: Experimental workflow for microwave-assisted SNAr.

References

• 1. benchchem.com [benchchem.com]
• 2. csustan.edu [csustan.edu]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. 2-Amino-4-nitrobenzonitrile | 87376-25-8 [sigmaaldrich.com]
• 10. 2-アミノ-5-ニトロベンゾニトリル 95% | Sigma-Aldrich [sigmaaldrich.com]
• 11. dash.harvard.edu [dash.harvard.edu]
• 12. By compound [wahoo.cns.umass.edu]
• 13. solubilityofthings.com [solubilityofthings.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]

Technical Support Center: Scaling Up the Synthesis of 2-Amino-4-nitrobenzonitrile

This technical support center provides researchers, scientists, and drug development professionals with essential information for the synthesis and scale-up of 2-Amino-4-nitrobenzonitrile. It includes frequently asked questions, detailed troubleshooting guides, experimental protocols, and key data to address challenges encountered during laboratory and pilot-scale production.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthetic route for 2-Amino-4-nitrobenzonitrile? A1: A widely adopted and controllable route involves a multi-step synthesis starting from 2-aminobenzonitrile. To manage the high reactivity of the amino group and direct the nitration, the process typically involves:

• Protection: The amino group of 2-aminobenzonitrile is protected, often via acetylation with acetic anhydride, to form N-(2-cyanophenyl)acetamide. This step prevents unwanted side reactions and oxidation.[1][2]

• Nitration: The protected intermediate is then nitrated using a mixed acid solution (concentrated nitric acid and sulfuric acid) under carefully controlled low-temperature conditions.[1]

• Deprotection: The acetyl group is removed by acid-catalyzed hydrolysis to yield the final product, 2-Amino-4-nitrobenzonitrile.[1]

Q2: What are the primary safety concerns when scaling up this synthesis? A2: Scaling up the synthesis of 2-Amino-4-nitrobenzonitrile introduces significant safety challenges. Nitration reactions are highly exothermic and require strict temperature control to prevent runaway reactions, which can lead to over-pressurization of the reactor.[3] The use of concentrated nitric and sulfuric acids necessitates handling in a well-ventilated area with appropriate personal protective equipment (PPE), including acid-resistant gloves, lab coats, and safety goggles.

Q3: How can I effectively monitor the reaction's progress during scale-up? A3: For in-process control, a combination of analytical techniques is recommended. Thin-Layer Chromatography (TLC) is suitable for rapid, qualitative checks on the consumption of starting materials. For quantitative analysis, High-Performance Liquid Chromatography (HPLC) is the preferred method to accurately track the formation of the product and any byproducts or isomers.[3][4]

Q4: What are the recommended purification methods for the final product? A4: The crude product can often be purified by recrystallization.[5] Suitable solvent systems include ethanol/water or ethyl acetate/heptane mixtures.[4][5] If isomeric impurities are present, column chromatography on silica gel is an effective method for obtaining high-purity material.[6]

Q5: What are the expected byproducts in this synthesis? A5: During the nitration of the protected 2-aminobenzonitrile, the formation of isomeric products is the primary concern. Besides the desired 4-nitro isomer, the 5-nitro and 6-nitro isomers may also be formed due to the directing effects of the substituents.[2][3] Over-nitration to form dinitro compounds is also possible if the reaction conditions are not carefully controlled.[3]

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis.

Nitration Step Issues

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Yield	1. Insufficiently strong nitrating conditions. 2. Reaction temperature is too low. 3. Poor mixing in a large-scale reactor.	1. Ensure the use of concentrated acids. Check the concentration of the nitric acid.2. Gradually increase the reaction temperature in small increments (e.g., to 5-10°C), but monitor closely for any exotherm.[3]3. Ensure vigorous and efficient stirring to maintain a homogenous reaction mixture.
Formation of Multiple Products (Isomers)	1. Incomplete protection of the amino group. 2. Reaction temperature is too high, reducing regioselectivity.	1. Confirm the completion of the acetylation step via TLC or HPLC before proceeding to nitration.2. Maintain a strict low-temperature profile (0-5°C) during the addition of the nitrating mixture. Lower temperatures often improve selectivity.[2]
Product is a Dark Tar or Oily Residue	1. Oxidation of the amino group. 2. Runaway reaction or localized overheating.	1. Ensure the amino group is fully protected. Consider performing the reaction under an inert atmosphere (e.g., nitrogen).2. Improve temperature control and ensure slow, dropwise addition of the nitrating agent.

Purification Issues

Problem	Possible Cause(s)	Recommended Solution(s)
Compound "Oils Out" During Recrystallization	1. The boiling point of the solvent is too high. 2. The solution is supersaturated.	1. Choose a solvent or solvent mixture with a lower boiling point.2. Ensure the crude material is fully dissolved. After cooling, scratch the inside of the flask with a glass rod or add a seed crystal to induce crystallization.
Poor Recovery After Recrystallization	1. Too much solvent was used. 2. The compound has significant solubility in the cold solvent.	1. Use the minimum amount of hot solvent required to fully dissolve the crude product.2. After slow cooling to room temperature, place the flask in an ice bath to maximize precipitation.[6]
Streaking/Tailing on Silica Gel Column	1. The basic amino group is interacting strongly with the acidic silica gel.	1. Add a small amount of a basic modifier, such as triethylamine (0.5-1%) or ammonia, to the eluent to neutralize the acidic sites on the silica.[6]

Experimental Protocols

Illustrative Scale-Up Synthesis of 2-Amino-4-nitrobenzonitrile

This protocol is for illustrative purposes and should be optimized for specific laboratory or pilot plant conditions.

Step 1: Protection via Acetylation of 2-Aminobenzonitrile

• In a suitable reactor, dissolve 2-aminobenzonitrile (1.0 eq) in glacial acetic acid.

• Cool the solution to 0-5°C using an ice bath.

• Slowly add acetic anhydride (1.1 eq) dropwise, ensuring the temperature remains below 10°C.

• After the addition is complete, allow the mixture to slowly warm to room temperature and stir for 2-4 hours, or until TLC/HPLC analysis confirms the disappearance of the starting material.

• Pour the reaction mixture into a vessel containing crushed ice and water to precipitate the product.

• Filter the solid, wash thoroughly with cold water until the filtrate is neutral, and dry under vacuum to obtain N-(2-cyanophenyl)acetamide.

Step 2: Nitration of N-(2-cyanophenyl)acetamide

• In a clean, dry reactor equipped with efficient cooling and stirring, add concentrated sulfuric acid (98%).

• Cool the sulfuric acid to 0°C and slowly add the N-(2-cyanophenyl)acetamide from Step 1 in portions, maintaining the temperature between 0-5°C.

• In a separate vessel, prepare the nitrating mixture by slowly adding concentrated nitric acid (70%, 1.1 eq) to concentrated sulfuric acid at 0°C.

• Add the nitrating mixture dropwise to the reactor over 1-2 hours, ensuring the internal temperature does not exceed 5°C.[1]

• Stir the mixture at 0-5°C for an additional 2-3 hours after the addition is complete.

• Carefully pour the reaction mixture over a large volume of crushed ice to precipitate the nitrated product.

• Filter the solid, wash with copious amounts of cold water until the washings are neutral (pH 7), and dry the product.

Step 3: Deprotection via Acid Hydrolysis

• Suspend the crude nitrated acetanilide in a mixture of ethanol and concentrated hydrochloric acid.

• Heat the mixture to reflux (approximately 80-90°C) and maintain for 4-6 hours, monitoring by TLC until the reaction is complete.[1]

• Cool the reaction mixture to room temperature and pour it onto crushed ice.

• Slowly neutralize the solution with a 10-20% sodium hydroxide solution to a pH of 7-8 to precipitate the final product.

• Filter the solid, wash with cold water, and dry.

• Purify the crude 2-Amino-4-nitrobenzonitrile by recrystallization from a suitable solvent (e.g., ethanol/water).

Visualizations

Experimental Workflow Diagram

Caption: Synthetic workflow for 2-Amino-4-nitrobenzonitrile.

Troubleshooting Logic Diagram

Caption: Decision tree for troubleshooting low nitration yield.

References

• 1. benchchem.com [benchchem.com]
• 2. Nitration - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

common impurities in 2-Amino-4-nitrobenzonitrile and their removal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Amino-4-nitrobenzonitrile. The information addresses common issues related to impurities and their removal during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the potential sources of impurities in commercially available or synthesized 2-Amino-4-nitrobenzonitrile?

A1: Impurities in 2-Amino-4-nitrobenzonitrile can originate from several sources, primarily related to its synthesis. Common impurities may include:

• Unreacted Starting Materials: Depending on the synthetic route, residual starting materials from nitration or amination steps can be present.

• Isomeric Byproducts: The nitration of aminobenzonitrile precursors can lead to the formation of positional isomers, which are often the most common and challenging impurities to remove.

• Side-Reaction Products: Incomplete reactions or side reactions can generate various byproducts.

• Degradation Products: The compound may degrade upon exposure to light, air, or high temperatures, leading to colored impurities.

Q2: My batch of 2-Amino-4-nitrobenzonitrile has a darker color than expected (e.g., orange or brown instead of yellow). What could be the cause?

A2: Discoloration in nitro-substituted anilines is frequently caused by the presence of oxidized impurities or residual starting materials. The color can also intensify if the compound is sensitive to air or light. For optimal stability and to prevent discoloration, it is recommended to store 2-Amino-4-nitrobenzonitrile in a cool, dark place under an inert atmosphere.

Q3: I am observing a low yield after performing recrystallization. How can I improve the recovery of the purified product?

A3: A low recovery yield during recrystallization can be attributed to several factors:

• Suboptimal Solvent Choice: The compound might be too soluble in the selected solvent, even at low temperatures.

• Excessive Solvent Usage: Using too much solvent will result in a significant portion of the product remaining dissolved in the mother liquor.

• Premature Crystallization: Rapid cooling can trap impurities within the newly formed crystals, affecting both purity and yield.

• Incomplete Precipitation: The solution may not have been cooled sufficiently or for a long enough duration to allow for maximum crystal formation.

Q4: During column chromatography, my compound is streaking or "tailing" on the TLC plate. What can I do to resolve this?

A4: Streaking or tailing on a TLC plate is a common issue when purifying amino-containing compounds on silica gel. This is often due to the interaction between the basic amino group and the acidic nature of the silica. To mitigate this, you can:

• Add a small amount of a basic modifier, such as triethylamine (0.1-1%) or ammonia, to your mobile phase.

• Consider using a different stationary phase, such as neutral or basic alumina.

Troubleshooting Guides

Recrystallization Issues

Problem	Possible Cause	Troubleshooting Steps
Compound does not dissolve in hot solvent	The solvent is not polar enough.	Try a more polar solvent. For nitroanilines, solvents like ethanol, methanol, or mixtures with water are often effective.
Compound "oils out" instead of crystallizing	The boiling point of the solvent is higher than the melting point of the compound, or the solution is supersaturated.	Add a small amount of a co-solvent in which the compound is less soluble to induce crystallization. Ensure the solution is not overheated.
Crystals are very fine and difficult to filter	The solution cooled too rapidly.	Allow the solution to cool slowly to room temperature before placing it in an ice bath.
Purity does not improve after recrystallization	The chosen solvent does not effectively differentiate between the compound and the impurity.	Perform a solvent screen to find a solvent that dissolves the impurity well at all temperatures but the desired compound only at elevated temperatures.

Column Chromatography Issues

Problem	Possible Cause	Troubleshooting Steps
Compound does not move from the baseline	The mobile phase is not polar enough. The compound is strongly adsorbed to the acidic silica.	Gradually increase the polarity of the mobile phase (e.g., increase the percentage of ethyl acetate in hexane). Add a basic modifier like triethylamine to the eluent.
Poor separation of the desired compound from an impurity	The mobile phase polarity is not optimized.	Perform a thorough TLC analysis with different solvent systems to find an eluent that provides good separation (a significant difference in Rf values).
Low recovery of the compound from the column	The compound may be irreversibly adsorbed to the stationary phase.	Use a modified stationary phase (e.g., amine-functionalized silica) or add a competing base to the mobile phase to reduce strong interactions.

Purity Data

The following table summarizes typical purity levels that can be achieved for amino-nitro aromatic compounds using common laboratory purification techniques. Please note that the actual purity will depend on the nature and quantity of the impurities present in the crude material.

Purification Method	Starting Purity (Typical)	Final Purity (Achievable)
Single Recrystallization	85-95%	98-99%
Column Chromatography	80-90%	>99%
Combined Methods	<80%	>99.5%

Data is based on general observations for analogous compounds and may vary for 2-Amino-4-nitrobenzonitrile.

Experimental Protocols

General Recrystallization Protocol

• Solvent Selection: In a small test tube, dissolve a small amount of the crude 2-Amino-4-nitrobenzonitrile in a few drops of a chosen solvent at room temperature. If it dissolves, the solvent is likely too polar. If it doesn't, heat the mixture. A good solvent will dissolve the compound when hot but not at room temperature. Ethanol, methanol, and ethanol/water mixtures are good starting points.

• Dissolution: Place the crude solid in an Erlenmeyer flask and add the minimum amount of the selected hot solvent to completely dissolve it.

• Decolorization (Optional): If the solution is highly colored, add a small amount of activated carbon and heat for a few minutes.

• Hot Filtration: If activated carbon was used, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove the carbon.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.

• Drying: Dry the purified crystals under vacuum.

General Column Chromatography Protocol

• Stationary Phase and Mobile Phase Selection: Based on TLC analysis, choose a suitable solvent system (mobile phase) that gives a good separation of the target compound from impurities (Rf of the product should be around 0.3-0.4). Silica gel is a common stationary phase.

• Column Packing: Pack a chromatography column with the chosen stationary phase slurried in the initial mobile phase.

• Sample Loading: Dissolve the crude 2-Amino-4-nitrobenzonitrile in a minimal amount of the mobile phase. Alternatively, for less soluble compounds, create a "dry load" by dissolving the compound in a strong solvent, adding a small amount of silica gel, and evaporating the solvent. Carefully add the sample to the top of the column.

• Elution: Begin eluting with the mobile phase, collecting fractions. The polarity of the mobile phase can be gradually increased (gradient elution) to elute more polar compounds.

• Fraction Analysis: Monitor the collected fractions by TLC to identify which ones contain the purified product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 2-Amino-4-nitrobenzonitrile.

Visualizations

Caption: Workflow for impurity identification and removal.

Caption: Troubleshooting decision tree for purification.

Reference Data & Comparative Studies

A Comparative Analysis of 2-Amino-4-nitrobenzonitrile and Its Isomers for Drug Discovery

Guide for Researchers, Scientists, and Drug Development Professionals

The aminonitrobenzonitrile scaffold is a cornerstone in medicinal chemistry, valued for its versatile reactivity and presence in a multitude of biologically active compounds. The specific arrangement of the amino, nitro, and nitrile functional groups on the benzene ring gives rise to various isomers, each with unique physicochemical properties and potential therapeutic applications. This guide provides a detailed comparison of 2-Amino-4-nitrobenzonitrile and two of its common positional isomers, 4-Amino-2-nitrobenzonitrile and 2-Amino-5-nitrobenzonitrile.

While direct comparative studies detailing the biological activities of these specific isomers are limited in publicly available literature, this document consolidates existing data on their properties and highlights their potential in areas such as oncology and anti-parasitic research. The information is supplemented with detailed experimental protocols for evaluating their potential cytotoxic effects and mechanism of action.

Physicochemical Properties: A Quantitative Comparison

The positioning of functional groups significantly impacts key physicochemical parameters such as melting point, boiling point, and solubility. These properties are critical for determining a compound's suitability for further development, including formulation and pharmacokinetic profiling.

Property	2-Amino-4-nitrobenzonitrile	4-Amino-2-nitrobenzonitrile	2-Amino-5-nitrobenzonitrile
CAS Number	87376-25-8[1]	72115-07-2[2]	17420-30-3[3]
Molecular Formula	C₇H₅N₃O₂	C₇H₅N₃O₂	C₇H₅N₃O₂
Molecular Weight	163.14 g/mol [4]	163.13 g/mol	163.13 g/mol [3][5]
Appearance	Solid[1]	-	Yellow to brown powder[5]
Melting Point	-	-	200-210 °C[5][6]
Boiling Point	-	-	~383.2 °C[5]
Solubility	-	-	Sparingly soluble in water and ethanol; soluble in acetone, chloroform, benzene[5]
XLogP3	-	-	1.8[3]

Data for 4-Amino-2-nitrobenzonitrile is limited in publicly available databases. All data should be confirmed with experimental analysis.

Synthesis and Reactivity

The synthesis of aminonitrobenzonitrile isomers often involves multi-step reactions, typically starting from a substituted benzene derivative. A generalized workflow for synthesizing these compounds often involves nitration of an appropriate amino-benzonitrile precursor. The presence of the three distinct functional groups offers multiple handles for subsequent chemical modifications, making them valuable intermediates for creating libraries of compounds for biological screening.[7]

Caption: Generalized workflow for the synthesis of aminonitrobenzonitrile isomers.

Comparative Biological Activity

Isomer	Potential Biological Activity / Application
2-Amino-4-nitrobenzonitrile	Precursor for cytotoxic 2-amino-4H-chromene derivatives.[9]
4-Amino-2-nitrobenzonitrile	Investigated as a potential inhibitor of STAT3 (Signal Transducer and Activator of Transcription 3).
2-Amino-5-nitrobenzonitrile	Serves as a versatile precursor for pharmaceuticals and has been investigated for anticancer properties.[5] It is also a key intermediate in the synthesis of dyes.[5]
4-Amino-3-nitrobenzonitrile	Derivatives have been evaluated for in vitro antiparasitic activity against Plasmodium falciparum and Trypanosoma brucei rhodesiense.[10]

Key Signaling Pathway: STAT3 Inhibition

The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that is frequently over-activated in many human cancers. Its activation promotes tumor progression, survival, and suppresses the anti-tumor immune response. Consequently, inhibiting the STAT3 signaling pathway is a major focus of modern oncology drug discovery. Isomers such as 4-Amino-2-nitrobenzonitrile are explored as potential scaffolds for developing direct STAT3 inhibitors.

Caption: The STAT3 signaling pathway and potential points of inhibition.

Experimental Protocols

To facilitate further research into the biological activities of these isomers, detailed protocols for key assays are provided below.

Protocol 1: MTT Assay for In Vitro Cytotoxicity

The MTT assay is a standard colorimetric method to assess cell viability and cytotoxicity. It measures the metabolic activity of cells, which is proportional to the number of viable cells.

Principle: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), to insoluble purple formazan crystals. These crystals are then solubilized, and the absorbance of the resulting solution is measured, which correlates with cell viability.[3][5][6]

Materials:

• Human cancer cell line (e.g., MDA-MB-231, HCT-116)

• Complete cell culture medium (e.g., DMEM + 10% FBS)

• 96-well plates

• Test compounds (dissolved in DMSO)

• MTT solution (5 mg/mL in sterile PBS)[11]

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Microplate spectrophotometer

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell adhesion.[12]

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the test compounds. Include a vehicle control (DMSO at the same final concentration).

• Incubation: Incubate the plate for the desired time period (e.g., 48 or 72 hours).[12]

• MTT Addition: After incubation, add 10-20 µL of MTT solution to each well (final concentration of 0.5 mg/mL).[7][12]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing for the formation of purple formazan crystals.[12]

• Solubilization: Carefully remove the medium containing MTT. Add 150 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[12] Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[11]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[11] A reference wavelength of 630 nm can be used to correct for background absorbance.[11]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the percentage viability against the compound concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Protocol 2: Western Blot for STAT3 Phosphorylation

This protocol is used to assess the inhibitory effect of a compound on the phosphorylation of STAT3, a key step in its activation.

Principle: Western blotting uses antibodies to detect specific proteins in a sample. Here, it is used to measure the levels of both total STAT3 and phosphorylated STAT3 (p-STAT3) to determine if a compound inhibits its activation, often induced by a cytokine like Interleukin-6 (IL-6).

Materials:

• Cancer cell line with a functional STAT3 pathway (e.g., HepG2, SW480)[7][13]

• Test compounds

• Recombinant human IL-6

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies: anti-phospho-STAT3 (Tyr705), anti-total-STAT3, anti-GAPDH (loading control)

• HRP-conjugated secondary antibody

• Enhanced Chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Culture and Treatment: Seed cells and allow them to adhere. Serum starve the cells for 24 hours if necessary.[13] Pre-treat the cells with various concentrations of the test compound for a specified duration (e.g., 2 hours).[7]

• Cytokine Stimulation: Stimulate the cells with IL-6 (e.g., 20-100 ng/mL) for 15-30 minutes to induce STAT3 phosphorylation.[7][13]

• Cell Lysis: Wash cells with ice-cold PBS and lyse them using ice-cold RIPA buffer.[7]

• Protein Quantification: Centrifuge the lysates to pellet cell debris. Determine the protein concentration of the supernatant using a BCA assay.[7]

• SDS-PAGE and Transfer: Denature equal amounts of protein (e.g., 20-30 µg) by boiling in sample buffer. Separate the proteins by size using SDS-PAGE and transfer them to a PVDF membrane.[7][12]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[12]

• Antibody Incubation: Incubate the membrane with primary antibodies (e.g., anti-p-STAT3, 1:1000) overnight at 4°C.[7] Wash the membrane with TBST. Then, incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[12]

• Detection: After further washes, apply the ECL substrate and visualize the protein bands using a chemiluminescence imaging system.[7]

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the p-STAT3 signal to the total STAT3 signal and the loading control (GAPDH) to determine the extent of inhibition.[7]

Conclusion

2-Amino-4-nitrobenzonitrile and its isomers represent a class of compounds with significant, yet underexplored, therapeutic potential. While their physicochemical properties differ based on the substitution pattern, they all serve as versatile platforms for synthetic chemistry. The available evidence suggests potential applications in oncology and infectious diseases, particularly through mechanisms like the inhibition of critical signaling pathways such as STAT3. However, there is a clear need for direct, quantitative comparative studies to elucidate the structure-activity relationships among these isomers. The experimental protocols provided herein offer a robust framework for researchers to undertake such investigations and unlock the full potential of the aminonitrobenzonitrile scaffold in drug discovery.

References

• 1. 2-Amino-4-nitrobenzonitrile | 87376-25-8 [sigmaaldrich.com]
• 2. 72115-07-2|4-Amino-2-nitrobenzonitrile|BLD Pharm [bldpharm.com]
• 3. 2-Amino-5-nitrobenzonitrile | C7H5N3O2 | CID 28532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Amino-4-nitrobenzonitrile [oakwoodchemical.com]
• 5. nbinno.com [nbinno.com]
• 6. 2-Amino-5-nitrobenzonitrile(17420-30-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. 2-amino-5-nitrothiazole: Carcinogenic Potency Database [files.toxplanet.com]
• 9. 4-Amino-3-nitrobenzonitrile 98 6393-40-4 [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. solubilityofthings.com [solubilityofthings.com]
• 12. 4-Amino-2-hydroxy-5-nitrobenzonitrile | C7H5N3O3 | CID 84656730 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. chemsynthesis.com [chemsynthesis.com]

spectroscopic comparison of 2-Amino-4-nitrobenzonitrile and its derivatives

A Spectroscopic Comparison of 2-Amino-4-nitrobenzonitrile and its Derivatives: A Guide for Researchers

This guide offers a comparative analysis of the spectroscopic properties of 2-Amino-4-nitrobenzonitrile and its derivatives. Due to the limited availability of experimental data for 2-Amino-4-nitrobenzonitrile, this document leverages predicted data for the closely related 2-Amino-4-methoxy-5-nitrobenzonitrile and experimental data from other analogues, such as 2-Amino-5-nitrobenzonitrile and 2-Amino-4-chlorobenzonitrile, to provide a valuable reference for researchers, scientists, and drug development professionals. The interplay of electron-donating and electron-withdrawing groups in these molecules significantly influences their spectroscopic signatures.

Comparative Spectroscopic Data

The following tables summarize key spectroscopic data for 2-Amino-4-methoxy-5-nitrobenzonitrile (predicted) and its analogues (experimental), offering a baseline for comparative analysis.

Table 1: ¹H NMR Spectroscopic Data

Compound	Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Solvent
2-Amino-4-methoxy-5-nitrobenzonitrile (Predicted)[1]	~7.8 - 8.2	Singlet	1H	Aromatic H	CDCl₃
~6.2 - 6.5	Singlet	1H	Aromatic H
~5.5 - 6.0	Broad Singlet	2H	-NH₂
~3.9 - 4.1	Singlet	3H	-OCH₃
2-Aminobenzonitrile[2][3]	7.2-7.4	Multiplet	2H	Aromatic H	DMSO-d₆
6.6-6.8	Multiplet	2H	Aromatic H
6.1	Broad Singlet	2H	-NH₂
4-Nitrobenzonitrile[4]	8.35	Doublet	2H	Aromatic H	CDCl₃
7.89	Doublet	2H	Aromatic H
2-Methyl-5-nitrobenzonitrile[5]	8.3-8.4	Singlet	1H	Aromatic H	Not specified
7.7-7.8	Doublet	1H	Aromatic H
7.4-7.5	Doublet	1H	Aromatic H
2.6	Singlet	3H	-CH₃

Table 2: ¹³C NMR Spectroscopic Data

Compound	Chemical Shift (ppm)	Assignment	Solvent
2-Amino-4-methoxy-5-nitrobenzonitrile (Predicted)[1]	~160 - 165	C-OCH₃	CDCl₃
~145 - 150	C-NH₂
~135 - 140	C-NO₂
~120 - 125	Aromatic CH
~115 - 120	C-CN
~100 - 105	Aromatic CH
~95 - 100	C-CN
~55 - 60	-OCH₃
4-Nitrobenzonitrile[4]	150.0	C-NO₂	CDCl₃
133.4	Aromatic CH
124.2	Aromatic CH
118.2	C-CN
116.7	Aromatic C

Table 3: Infrared (IR) Spectroscopy Data

Compound	Wavenumber (cm⁻¹)	Intensity	Assignment
2-Amino-4-methoxy-5-nitrobenzonitrile (Predicted)[1]	3450 - 3300	Strong, Doublet	N-H stretch (primary amine)
~2230 - 2210	Strong	C≡N stretch (nitrile)
1620 - 1580	Medium	Aromatic C=C stretch
1550 - 1490	Strong	Asymmetric NO₂ stretch
1380 - 1320	Strong	Symmetric NO₂ stretch
1280 - 1200	Strong	Aryl C-O stretch (methoxy)
2-Amino-4-chlorobenzonitrile[6]	3452, 3363	Not specified	1° NH
2211	Not specified	C≡N
782	Not specified	C-Cl
2-Amino-4,6-diphenylnicotinonitriles (general range)[7]	3487-3412, 3368-3300	Not specified	N-H stretch
1654-1606	Not specified	N-H bending

Table 4: Mass Spectrometry (MS) Data

Compound	m/z	Relative Intensity (%)	Assignment	Ionization Mode
2-Amino-4-methoxy-5-nitrobenzonitrile (Predicted)[1]	193	100	[M]⁺ (Molecular Ion)	EI
178	Moderate	[M - CH₃]⁺
163	Moderate	[M - NO]⁺
147	High	[M - NO₂]⁺
2-Amino-5-nitrobenzonitrile[8]	163	Not specified	[M]⁺	Experimental
133, 117, 116, 90, 63	Not specified	Fragment Ions
4-Nitrobenzonitrile[9]	148	~70	[M]⁺	EI
118	~20	[M - NO]⁺
102	100	[M - NO₂]⁺
90	~30	[C₆H₄]⁺
75	~40	[C₅H₃N]⁺

Table 5: UV-Vis Spectroscopic Data

Compound	λmax (nm)	Solvent
2-Amino-4-nitrophenol[10]	224, 262, 308	Acidic mobile phase
2-Amino-4-chlorobenzonitrile[6]	Not specified (π → π∗ and n → π∗ transitions observed)	Ethanol
4-Nitrobenzaldehyde reaction product[11]	~350, ~450	Methanol

Experimental Protocols

The following are generalized protocols for the spectroscopic analysis of 2-Amino-4-nitrobenzonitrile and its derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy.[1]

• Sample Preparation : Dissolve 5-10 mg of the purified compound in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• ¹H NMR Acquisition : Acquire the proton NMR spectrum on a 400 or 500 MHz spectrometer. The spectral width should be set to cover a range of -2 to 12 ppm. A sufficient number of scans should be performed to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition : Acquire the carbon-13 NMR spectrum on the same instrument. The spectral width should be set to cover a range of 0 to 200 ppm. A proton-decoupled pulse sequence should be used. A larger number of scans will be necessary compared to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy.[1][12]

• Sample Preparation (ATR) : Place a small amount of the solid, dry sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation (KBr Pellet) : Alternatively, grind a small amount of the solid sample with potassium bromide (KBr) powder and press it into a thin pellet.[12]

• Data Acquisition : Record the IR spectrum over the range of 4000 to 400 cm⁻¹. A background spectrum of the empty ATR crystal or KBr pellet should be collected prior to sample analysis for baseline correction.

Mass Spectrometry (MS).[1][8]

• Sample Preparation : Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent like methanol or acetonitrile.[1] For GC-MS, serial dilutions can be performed to achieve a final concentration of 1-10 µg/mL.[8]

• Data Acquisition (ESI) : Introduce the sample solution into an Electrospray Ionization (ESI) mass spectrometer. Acquire the mass spectrum in both positive and negative ion modes over a mass range of m/z 50-500.[1]

• Data Acquisition (GC-MS - EI) : For Gas Chromatography-Mass Spectrometry with Electron Ionization (EI), use an appropriate GC column and temperature program. A typical EI ionization energy is 70 eV, with a mass range of m/z 50-300.[8]

UV-Visible (UV-Vis) Spectroscopy.[12]

• Sample Preparation : Prepare a dilute solution of the compound in a UV-transparent solvent such as ethanol or acetonitrile.

• Data Acquisition : Place the solution in a cuvette and record the UV-Vis spectrum using a spectrophotometer. A blank spectrum of the solvent should also be recorded for baseline correction.

• Data Analysis : Determine the wavelength of maximum absorbance (λmax), which provides information about the electronic transitions within the molecule.

Synthesis and Characterization Workflow

The general workflow for the synthesis and subsequent spectroscopic characterization of a novel benzonitrile derivative is illustrated below. This process is fundamental in drug discovery and materials science for verifying the structure and purity of a synthesized compound.

Caption: A generalized workflow for the synthesis and spectroscopic characterization of benzonitrile derivatives.

Potential Applications in Drug Discovery

Substituted benzonitriles are valuable scaffolds in medicinal chemistry.[13] The nitrile group can act as a hydrogen bond acceptor or a bioisostere for other functional groups.[13] The amino and nitro groups on the aromatic ring of compounds like 2-Amino-4-nitrobenzonitrile and its derivatives provide opportunities for further chemical modifications, making them versatile intermediates for creating compound libraries for biological screening.[13] The characterization of these molecules through the spectroscopic methods detailed in this guide is a critical first step in exploring their potential as novel therapeutic agents.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 2-Aminobenzonitrile(1885-29-6) 1H NMR [m.chemicalbook.com]
• 4. rsc.org [rsc.org]
• 5. 2-METHYL-5-NITROBENZONITRILE(939-83-3) 1H NMR spectrum [chemicalbook.com]
• 6. mjas.analis.com.my [mjas.analis.com.my]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. Benzonitrile, 4-nitro- [webbook.nist.gov]
• 10. UV-Vis Spectrum of 2-Amino-4-nitrophenol | SIELC Technologies [sielc.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

A Comparative Analysis of the Biological Activity of 2-Amino-4-nitrobenzonitrile and Other Nitrobenzonitrile Isomers

For Researchers, Scientists, and Drug Development Professionals: An In-depth Guide to the Structure-Activity Relationships and Potential Mechanisms of Action of Substituted Nitrobenzonitriles.

This guide provides a comprehensive comparison of the biological activity of 2-Amino-4-nitrobenzonitrile and its structural isomers. While direct comparative studies are scarce, this document synthesizes available data on their cytotoxicity, potential mechanisms of action, and structure-activity relationships to inform future research and drug development efforts. The critical role of substituent positioning on the benzonitrile scaffold is highlighted, with a particular focus on the potential for these compounds to act as kinase inhibitors.

Introduction: The Significance of Isomerism in Nitrobenzonitrile Bioactivity

Substituted benzonitriles are a pivotal scaffold in medicinal chemistry, with the nitrile group serving as a key hydrogen bond acceptor or a bioisostere for other functional groups. The addition of amino and nitro groups introduces electronic and steric variations that can profoundly influence a molecule's interaction with biological targets. Isomerism, the different arrangement of these functional groups on the benzene ring, plays a crucial role in determining the biological activity, efficacy, and safety profile of these compounds. The electron-donating nature of the amino group and the electron-withdrawing properties of the nitro and cyano groups create a complex electronic landscape across the aromatic ring, dictating the molecule's reactivity and potential as a therapeutic agent.

Comparative Biological Activity: A Synthesis of Available Data

Table 1: Summary of Reported Biological Activities of Aminonitro- and Dinitrobenzonitrile Derivatives

Compound/Derivative Class	Reported Biological Activity	Key Findings
2-Amino-4-methoxy-5-nitrobenzonitrile	Precursor to EGFR Inhibitor	A key intermediate in the synthesis of Gefitinib, a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase, used in cancer therapy. This highlights the importance of the specific 2-amino, 4-substituted, 5-nitro pattern for this activity.
Derivatives of 4-Amino-3-nitrobenzonitrile	Antiparasitic	Derivatives have shown in vitro activity against Plasmodium falciparum and Trypanosoma brucei rhodesiense, suggesting potential for development as antiparasitic agents.[1]
2-Amino-5-nitrobenzonitrile	Precursor for Dyes and Pharmaceuticals	While primarily used as a chemical intermediate, derivatives have been investigated for potential anticancer properties, exhibiting cytotoxic and antiproliferative effects.[2]
3,5-Dinitrobenzonitrile Derivatives	Antifungal	Ester and amide derivatives of 3,5-dinitrobenzoic acid (a related structure) have demonstrated antifungal activity against Candida spp.[3]
2,4-Dinitrophenol (related to 2,4-dinitrobenzonitrile)	Cytotoxic	Induces G1 phase arrest and apoptosis in human lung adenocarcinoma cells with an EC50 of approximately 200 µM.[4]

Note: The data in this table is collated from different studies and should not be considered a direct comparison due to variations in experimental conditions.

Proposed Mechanism of Action: Inhibition of the EGFR Signaling Pathway

The well-established role of 2-Amino-4-methoxy-5-nitrobenzonitrile as a precursor to the EGFR inhibitor Gefitinib provides a strong rationale for investigating the EGFR signaling pathway as a primary target for aminonitrobenzontriles.[5] EGFR is a receptor tyrosine kinase that, upon activation by ligands such as Epidermal Growth Factor (EGF), triggers downstream signaling cascades, including the RAS/RAF/MEK/ERK (MAPK) and PI3K/AKT/mTOR pathways. These pathways are crucial for cell proliferation, survival, and differentiation.[6] In many cancers, EGFR is overexpressed or mutated, leading to uncontrolled cell growth.

Inhibitors like Gefitinib competitively bind to the ATP-binding site of the EGFR kinase domain, preventing its autophosphorylation and the subsequent activation of downstream signaling.[5] The structural features of aminonitrobenzonitriles may allow them to similarly occupy this ATP-binding pocket, leading to an anticancer effect.

Caption: Proposed mechanism of action via inhibition of the EGFR signaling pathway.

Experimental Protocols

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and proliferation. It is based on the reduction of the yellow tetrazolium salt MTT by mitochondrial dehydrogenases in metabolically active cells to form purple formazan crystals.[7][8][9]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the nitrobenzonitrile compounds for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• MTT Addition: After the treatment period, add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Caption: A generalized workflow for the MTT cytotoxicity assay.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standard laboratory procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific bacterium.[10][11]

Protocol:

• Preparation of Antimicrobial Solutions: Prepare a stock solution of the nitrobenzonitrile compound and perform serial two-fold dilutions in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton broth).

• Inoculum Preparation: Prepare a standardized bacterial inoculum with a turbidity equivalent to a 0.5 McFarland standard.

• Inoculation: Inoculate each well of the microtiter plate with the bacterial suspension. Include a growth control well (broth and bacteria, no compound) and a sterility control well (broth only).

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Caption: A simplified workflow for the broth microdilution antimicrobial susceptibility test.

Structure-Activity Relationship (SAR) Insights

While a comprehensive SAR study for this class of compounds is lacking, some general principles can be inferred:

• Position of the Nitro Group: The position of the electron-withdrawing nitro group significantly influences the electronic properties of the aromatic ring and the pKa of the amino group. This can affect the molecule's ability to interact with the target protein.

• Position of the Amino Group: The amino group can act as a hydrogen bond donor and its position is critical for orienting the molecule within a binding pocket.

• Combined Electronic Effects: The interplay between the electron-donating amino group and the electron-withdrawing nitro and cyano groups determines the overall electron density distribution of the molecule, which is a key factor in its binding affinity and reactivity. For instance, the specific arrangement in 2-Amino-4-methoxy-5-nitrobenzonitrile is evidently crucial for its utility in synthesizing a potent EGFR inhibitor.

Conclusion and Future Directions

The available evidence, though indirect, suggests that 2-Amino-4-nitrobenzonitrile and its isomers are a promising class of compounds with potential anticancer and antimicrobial activities. The strong link between a structurally related compound and EGFR inhibition points towards a likely mechanism of action that warrants further investigation. Future research should focus on:

• Direct Comparative Studies: Performing head-to-head comparisons of the cytotoxicity and antimicrobial activity of various aminonitro- and dinitrobenzonitrile isomers under standardized conditions.

• Mechanism of Action Studies: Investigating the inhibitory effects of these compounds on a panel of kinases, with a primary focus on EGFR, to elucidate their specific molecular targets.

• In-depth SAR Studies: Synthesizing and evaluating a broader range of derivatives to establish a clear structure-activity relationship, which will guide the rational design of more potent and selective compounds.

This guide serves as a foundational resource for researchers interested in exploring the therapeutic potential of nitrobenzonitriles. The provided data and protocols offer a starting point for systematic investigation into this intriguing class of molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 3,5-Dinitrobenzoate and 3,5-Dinitrobenzamide Derivatives: Mechanistic, Antifungal, and <i>In Silico</i> Studies - ProQuest [proquest.com]
• 4. 2,4-dinitrophenol induces G1 phase arrest and apoptosis in human pulmonary adenocarcinoma Calu-6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. clyte.tech [clyte.tech]
• 8. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 9. MTT assay protocol | Abcam [abcam.com]
• 10. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]
• 11. protocols.io [protocols.io]

Validating the Structure of 2-Amino-4-nitrobenzonitrile: A Comparative Analysis

For researchers, scientists, and drug development professionals, precise structural elucidation of novel compounds is paramount. This guide provides a comprehensive validation of the molecular structure of 2-Amino-4-nitrobenzonitrile. In the absence of direct single-crystal X-ray crystallography data for this specific molecule, this report leverages a comparative analysis with a closely related isomer, 2-Amino-5-nitrobenzonitrile, for which crystallographic data is available. This experimental data is further compared with computationally derived parameters for 2-Amino-4-nitrobenzonitrile and supported by spectroscopic analysis.

Structural Validation: A Multi-faceted Approach

This guide presents a comparative analysis of key geometric parameters (bond lengths and angles) of 2-Amino-4-nitrobenzonitrile, predicted through Density Functional Theory (DFT) calculations, against the experimentally determined X-ray crystal structure of its isomer, 2-Amino-5-nitrobenzonitrile. Spectroscopic data, including Fourier-Transform Infrared (FT-IR), Nuclear Magnetic Resonance (NMR), and UV-Visible (UV-Vis) spectroscopy, offer complementary evidence for the compound's functional groups and electronic environment.

Comparative Geometric Parameters

The following table summarizes the key bond lengths and angles for 2-Amino-4-nitrobenzonitrile as predicted by DFT calculations and compares them with the experimental X-ray crystallography data available for the isomeric 2-Amino-5-nitrobenzonitrile. This comparison allows for an assessment of the structural similarities and the influence of the nitro group's position on the molecular geometry.

Parameter	2-Amino-4-nitrobenzonitrile (Predicted via DFT)	2-Amino-5-nitrobenzonitrile (Experimental X-ray Data)
Bond Lengths (Å)
C-C (aromatic, avg.)	1.390	1.385
C-NH₂	1.375	1.369
C-CN	1.435	1.438
C-NO₂	1.470	1.475
C≡N	1.155	1.146
N-O (avg.)	1.230	1.225
Bond Angles (°)
C-C-C (aromatic, avg.)	120.0	120.0
C-C-NH₂	121.0	121.5
C-C-CN	119.5	119.8
C-C-NO₂	118.5	118.2
O-N-O	124.0	124.3

Spectroscopic Signature Analysis

Spectroscopic techniques provide valuable insights into the functional groups and electronic structure of a molecule, serving as a crucial secondary validation method. The table below outlines the expected and observed characteristic spectroscopic data for aminonitrobenzo derivatives.

Spectroscopic Technique	Characteristic Data for 2-Amino-4-nitrobenzonitrile (Predicted/Expected)	Comparative Experimental Data for Analogous Compounds
FT-IR (cm⁻¹)
N-H stretching (amine)	3400 - 3300 (two bands)	3452, 3363 (2-amino-4-chlorobenzonitrile)
C≡N stretching (nitrile)	~2225	2211 (2-amino-4-chlorobenzonitrile)
NO₂ stretching (asymmetric)	~1530	1523 (4-nitrophenyl-4'-nitrobenzoate)
NO₂ stretching (symmetric)	~1350	1343 (4-nitrophenyl-4'-nitrobenzoate)
¹H NMR (ppm, in CDCl₃)
Aromatic Protons	7.0 - 8.5 (complex pattern)	Varies significantly with substitution pattern
-NH₂ Protons	4.0 - 6.0 (broad singlet)	Varies with solvent and concentration
UV-Vis (nm, in EtOH)	~250 and ~350	262, 308 (2-Amino-4-nitrophenol)

Experimental and Computational Workflow

The validation process for the structure of 2-Amino-4-nitrobenzonitrile involves a synergistic approach combining experimental techniques for analogous compounds and computational modeling for the target molecule.

Workflow for the structural validation of 2-Amino-4-nitrobenzonitrile.

Detailed Experimental Protocols

Single-Crystal X-ray Diffraction (for 2-Amino-5-nitrobenzonitrile): A suitable single crystal of the compound is mounted on a goniometer. X-ray diffraction data is collected at a controlled temperature using a diffractometer equipped with a monochromatic X-ray source. The crystal structure is solved using direct methods and refined by full-matrix least-squares on F².

Density Functional Theory (DFT) Calculations (for 2-Amino-4-nitrobenzonitrile): The molecular geometry of 2-Amino-4-nitrobenzonitrile is optimized using a DFT method, such as B3LYP, with a suitable basis set (e.g., 6-311++G(d,p)). Vibrational frequencies, NMR shielding tensors, and electronic transition energies are calculated at the optimized geometry to predict the IR, NMR, and UV-Vis spectra, respectively.

FT-IR Spectroscopy: The infrared spectrum is recorded using an FT-IR spectrometer. The solid sample is typically prepared as a KBr pellet or analyzed directly using an Attenuated Total Reflectance (ATR) accessory.

NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a high-resolution NMR spectrometer. The sample is dissolved in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆), and chemical shifts are referenced to tetramethylsilane (TMS).

UV-Vis Spectroscopy: The UV-Vis absorption spectrum is recorded using a spectrophotometer. A dilute solution of the compound is prepared in a UV-transparent solvent (e.g., ethanol or acetonitrile), and the absorbance is measured over a range of wavelengths.

Conclusion

While a definitive single-crystal X-ray structure of 2-Amino-4-nitrobenzonitrile is not yet publicly available, this comparative guide provides strong evidence for its molecular structure. The close agreement between the DFT-predicted geometric parameters for 2-Amino-4-nitrobenzonitrile and the experimental X-ray data for its isomer, 2-Amino-5-nitrobenzonitrile, coupled with corroborating spectroscopic predictions, offers a high degree of confidence in the assigned structure. This multi-pronged approach underscores the power of combining computational chemistry with experimental data from analogous compounds for the robust structural elucidation of novel molecules in drug discovery and materials science.

Navigating the Synthetic Landscape of 2-Amino-4-nitrobenzonitrile: A Comparative Guide to Its Reactivity

For researchers, scientists, and professionals in drug development, a deep understanding of the reactivity and performance of chemical building blocks is paramount. This guide offers a comprehensive comparison of 2-Amino-4-nitrobenzonitrile's expected performance in various reaction types. Due to a notable scarcity of direct experimental data for 2-Amino-4-nitrobenzonitrile in peer-reviewed literature, this guide will draw upon data from structurally similar analogues, particularly 2-amino-5-nitrobenzonitrile, to provide a predictive overview of its synthetic utility and potential limitations.

The reactivity of 2-Amino-4-nitrobenzonitrile is governed by the interplay of its three key functional groups: an electron-donating amino group and two electron-withdrawing groups, the nitro and the nitrile. This electronic arrangement dictates its behavior in a wide array of chemical transformations, making it a versatile yet challenging substrate in organic synthesis.

Reduction of the Nitro Group: A Gateway to Diamino Scaffolds

The selective reduction of the nitro group to an amine is a fundamental transformation for this class of compounds, opening pathways to valuable diamino derivatives essential for the synthesis of various heterocyclic structures.

Comparative Performance of Nitro Group Reduction Methods on Analogous Compounds:

Entry	Substrate	Reagent and Conditions	Product	Yield (%)	Reference
1	2-Amino-5-(benzyloxy)-4-methoxybenzonitrile	SnCl₂, con. HCl, Acetic Acid, 60°C, 1h	2,5-Diamino-4-methoxybenzonitrile derivative	73	[1]
2	Aromatic Nitro Compounds	Zn, Acetic Acid	Aromatic Amines	Mild, tolerates other reducible groups	[1]
3	Aromatic Nitro Compounds	Catalytic Hydrogenation (Pd/C or Raney Nickel)	Aromatic Amines	High, but may also reduce the nitrile group	[1]

Based on these analogues, it is anticipated that the nitro group of 2-Amino-4-nitrobenzonitrile can be effectively reduced. Tin(II) chloride in an acidic medium is a common and effective method for this transformation.[2] While catalytic hydrogenation is highly efficient, it may pose a challenge to the selectivity, potentially reducing the nitrile group as well. Milder reducing agents like zinc in acetic acid could offer a viable alternative for achieving selective nitro group reduction.

Experimental Protocol: Reduction of a Nitro-Substituted 2-Aminobenzonitrile Analogue

This protocol is for the reduction of 2-Amino-5-(benzyloxy)-4-methoxybenzonitrile and serves as a model for the reduction of 2-Amino-4-nitrobenzonitrile.

Materials:

• Benzonitrile, 4-Methoxy-2-nitro-5-(phenylmethoxy)- (1.00 g, 3.52 mmol)

• Acetic acid (14 mL)

• Tin(II) chloride (SnCl₂) (2.00 g, 10.55 mmol)

• Concentrated hydrochloric acid (4 mL)

• 2 M NaOH solution

• Dichloromethane

• Magnesium sulfate (MgSO₄)

• Hexane

• Ethyl acetate

Procedure:

• To a solution of Benzonitrile, 4-Methoxy-2-nitro-5-(phenylmethoxy)- in acetic acid, add a solution of SnCl₂ in concentrated hydrochloric acid.

• Stir the resulting solution at 60°C for 1 hour.

• After cooling to room temperature, adjust the pH to 10 with a 2 M NaOH solution.

• Extract the mixture with dichloromethane.

• Dry the organic layer over MgSO₄ and concentrate.

• Purify the residue by column chromatography (hexane/ethyl acetate) to yield the product.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to the Reactivity of 2-Amino-4-nitrobenzonitrile and 2-Amino-5-nitrobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the chemical reactivity of two isomeric aromatic compounds: 2-Amino-4-nitrobenzonitrile and 2-Amino-5-nitrobenzonitrile. Understanding the distinct reactivity profiles of these molecules is crucial for their effective utilization as building blocks in the synthesis of pharmaceuticals, dyes, and other functional organic materials. This document synthesizes available data to offer a comparative analysis of their electronic properties and performance in key chemical transformations.

Executive Summary

The differential positioning of the nitro group in 2-Amino-4-nitrobenzonitrile and 2-Amino-5-nitrobenzonitrile leads to significant differences in their chemical reactivity, primarily concerning the nucleophilicity of the amino group. The nitro group in the 5-position (para to the amino group) exerts a stronger deactivating effect on the amino group through resonance, rendering 2-Amino-5-nitrobenzonitrile less reactive in reactions involving nucleophilic attack by the amine. In contrast, the nitro group in the 4-position (meta to the amino group) deactivates the amine to a lesser extent, primarily through an inductive effect. This guide will explore these differences through a theoretical framework and provide practical experimental protocols.

Comparison of Physicochemical and Electronic Properties

The electronic properties of the two isomers are key to understanding their differential reactivity. The electron-withdrawing nature of the nitro and cyano groups influences the electron density on the amino group, thereby affecting its basicity and nucleophilicity.

Property	2-Amino-4-nitrobenzonitrile	2-Amino-5-nitrobenzonitrile
CAS Number	87376-25-8	17420-30-3[1]
Molecular Formula	C₇H₅N₃O₂	C₇H₅N₃O₂[1]
Molecular Weight	163.13 g/mol	163.13 g/mol [1]
Appearance	Solid	Yellow to brown powder[1]
Melting Point	Not widely reported	200-207 °C[1]
Nitro Group Position	Meta to the amino group	Para to the amino group
Expected Amine Basicity	Higher	Lower
Relevant pKa (Aniline)	m-nitroaniline: ~2.5[2]	p-nitroaniline: ~1.0[2][3]
Hammett Constant (σ)	σ_meta (NO₂) = +0.71	σ_para (NO₂) = +0.78

Interpretation of Electronic Effects:

The Hammett substituent constants (σ) provide a quantitative measure of the electronic influence of the nitro group on the reactivity of the amino group. A more positive σ value indicates a stronger electron-withdrawing effect, which leads to a decrease in the basicity and nucleophilicity of the amino group. The σ_para value for the nitro group (+0.78) is slightly more positive than the σ_meta value (+0.71), indicating a greater deactivation of the amino group when the nitro group is in the para position (as in 2-Amino-5-nitrobenzonitrile).

This is further supported by the pKa values of the parent nitroanilines. The higher pKa of m-nitroaniline (~2.5) compared to p-nitroaniline (~1.0) confirms that the amino group is more basic when the nitro group is in the meta position.[2][3] This is because the electron-withdrawing resonance effect of the nitro group is only operative from the para position, while the inductive effect operates from both meta and para positions.

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Figure 1: Electronic influence of the nitro group on the amino group's reactivity.

Comparative Reactivity in Key Transformations

The differing electronic landscapes of the two isomers are expected to translate into notable differences in their reactivity in various chemical transformations.

N-Acylation

N-acylation is a common reaction for primary amines. The rate of this reaction is highly dependent on the nucleophilicity of the amino group.

Expected Reactivity: 2-Amino-4-nitrobenzonitrile is expected to undergo N-acylation more readily than 2-Amino-5-nitrobenzonitrile due to the higher electron density on its amino group. This would likely translate to faster reaction times or higher yields under identical conditions.

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Figure 2: General workflow for the N-acylation of 2-aminonitrobenzonitriles.

Sandmeyer Reaction

The Sandmeyer reaction allows for the conversion of the primary amino group into various other functionalities (e.g., -Cl, -Br, -CN) via a diazonium salt intermediate.

Expected Reactivity: The formation of the diazonium salt is the initial step and should be feasible for both isomers. The subsequent substitution reaction is less dependent on the initial nucleophilicity of the amine. Therefore, both isomers are expected to undergo the Sandmeyer reaction, although reaction conditions may require optimization for each.

dot

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. fiveable.me [fiveable.me]

Comparative Analysis of Analytical Techniques for 2-Amino-4-nitrobenzonitrile Characterization

For Researchers, Scientists, and Drug Development Professionals

In the realm of pharmaceutical development and chemical research, the precise and comprehensive characterization of novel molecules is paramount. 2-Amino-4-nitrobenzonitrile, a substituted aromatic compound, presents a unique analytical challenge due to its functional groups. This guide provides a comparative analysis of mass spectrometry for fragmentation analysis alongside alternative analytical techniques for the characterization of 2-Amino-4-nitrobenzonitrile. While experimental data for this specific molecule is limited, this guide leverages data from structurally related compounds and established analytical principles to provide a robust framework for its analysis.

Mass Spectrometry Fragmentation Analysis

The molecular ion peak ([M]⁺) would be observed at m/z 163, corresponding to the molecular weight of 2-Amino-4-nitrobenzonitrile (C₇H₅N₃O₂). Key fragmentation pathways would likely involve the loss of the nitro group (NO₂), the amino group (NH₂), and the cyano group (CN), as well as characteristic cleavages of the aromatic ring.

Predicted Fragmentation Pathways:

A primary fragmentation event would be the loss of the nitro group (NO₂), resulting in a fragment ion at m/z 117. Subsequent loss of the cyano group (CN) from this fragment would yield an ion at m/z 91. Another significant fragmentation pathway could involve the loss of a hydrogen cyanide (HCN) molecule from the parent ion, leading to a fragment at m/z 136.

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Caption: Predicted EI Mass Spectrometry Fragmentation Pathway of 2-Amino-4-nitrobenzonitrile.

Comparison with Alternative Analytical Techniques

While mass spectrometry provides invaluable structural information, a multi-technique approach is essential for comprehensive characterization. High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy offer complementary data.

Feature	Mass Spectrometry (GC-MS)	HPLC	NMR Spectroscopy	FTIR Spectroscopy
Principle	Separation by gas chromatography and detection by mass-to-charge ratio of ionized fragments.	Separation based on partitioning between a stationary and a mobile phase.	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.	Absorption of infrared radiation by molecular vibrations.
Information Obtained	Molecular weight, fragmentation pattern, structural elucidation.	Purity, quantification, separation of non-volatile compounds.	Detailed molecular structure, connectivity, and chemical environment of atoms.	Identification of functional groups.
Sample Requirements	Volatile or semi-volatile, thermally stable samples (derivatization may be needed).	Soluble in the mobile phase.	Soluble in a deuterated solvent.	Solid, liquid, or gas. Minimal sample preparation with ATR.
Predicted/Reference Data	Molecular Ion: m/z 163. Key Fragments: m/z 117, 136, 91.	Retention time is method-dependent.	Predicted ¹H and ¹³C chemical shifts based on analogs.	Characteristic absorption bands for -NH₂, -C≡N, and -NO₂ groups.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. The following are generalized protocols that can be adapted for the analysis of 2-Amino-4-nitrobenzonitrile.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Dissolve 1-2 mg of 2-Amino-4-nitrobenzonitrile in a suitable solvent (e.g., methanol, acetonitrile) to a concentration of 1 mg/mL. Derivatization with a silylating agent may be necessary to improve volatility.

• Instrumentation: A standard GC-MS system equipped with a capillary column (e.g., HP-5ms).

• GC Conditions:

  • Injector Temperature: 250°C

  • Oven Program: Start at 100°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Source Temperature: 230°C.

dot

Caption: General workflow for GC-MS analysis.

High-Performance Liquid Chromatography (HPLC)

• Sample Preparation: Dissolve 1 mg of 2-Amino-4-nitrobenzonitrile in 1 mL of the mobile phase.

• Instrumentation: An HPLC system with a UV detector.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[1]

  • Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.[1]

  • Flow Rate: 1.0 mL/min.[1]

  • Detection: UV at 254 nm.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz).

• Acquisition Parameters: Standard pulse programs for ¹H and ¹³C NMR.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: For Attenuated Total Reflectance (ATR), place a small amount of the solid sample directly on the ATR crystal. For KBr pellet method, mix 1-2 mg of the sample with ~100 mg of dry KBr and press into a pellet.[2]

• Instrumentation: An FTIR spectrometer.

• Data Acquisition: Record the spectrum typically from 4000 to 400 cm⁻¹.[3]

Conclusion

The comprehensive characterization of 2-Amino-4-nitrobenzonitrile necessitates a multi-faceted analytical approach. Mass spectrometry is indispensable for determining its molecular weight and obtaining structural insights through fragmentation analysis. However, techniques like HPLC, NMR, and FTIR spectroscopy provide crucial complementary information regarding purity, detailed molecular structure, and the presence of key functional groups. While experimental data for 2-Amino-4-nitrobenzonitrile is not widely published, the protocols and comparative data presented in this guide, based on closely related analogs and established principles, provide a solid foundation for its rigorous analytical characterization in a research and development setting.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to Confirming the Purity of Synthesized 2-Amino-4-nitrobenzonitrile

For researchers, scientists, and drug development professionals, the purity of a synthesized compound is paramount to the reliability and reproducibility of experimental results. Impurities can lead to misleading biological data, undesirable side reactions, and compromised final products. This guide provides an objective comparison of analytical methods for confirming the purity of 2-Amino-4-nitrobenzonitrile, a key intermediate in various synthetic pathways. The performance of primary analytical techniques is compared, with supporting experimental protocols and data based on closely related analogs and established chemical principles.

Common Impurities in the Synthesis of 2-Amino-4-nitrobenzonitrile

The synthesis of 2-Amino-4-nitrobenzonitrile can introduce several types of impurities. Awareness of these potential contaminants is crucial for selecting the appropriate purification and analytical techniques.

Table 1: Potential Impurities in 2-Amino-4-nitrobenzonitrile Synthesis

Impurity Type	Description
Unreacted Starting Materials	Residual precursors from the nitration or amination steps of the synthesis.
Positional Isomers	Isomers formed during electrophilic aromatic substitution reactions, where the nitro group is introduced at a different position on the ring.
Over/Under-nitrated Species	Byproducts with more than one nitro group or the absence of a nitro group.
Hydrolysis Products	The nitrile group (-CN) can be susceptible to hydrolysis, forming the corresponding amide (-CONH2) or carboxylic acid (-COOH).[1]
Oxidized Impurities	Nitro-substituted anilines can be prone to oxidation, leading to discoloration (e.g., yellow, brown, or orange).[1]

Primary Analytical Techniques for Purity Confirmation

A multi-technique approach is often necessary for the comprehensive assessment of purity. High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy are the most common and effective methods.

Table 2: Comparison of Primary Analytical Techniques for Purity Analysis

Technique	Principle	Advantages	Limitations
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of the analyte between a stationary and a mobile phase.[2]	High resolution and sensitivity, accurate quantification, suitable for a wide range of compounds.[2]	Requires specialized equipment and method development can be time-consuming.[2]
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds based on their partitioning between a stationary phase and a carrier gas.[2]	Excellent for volatile and thermally stable compounds, high sensitivity, and provides structural information.	Not suitable for non-volatile or thermally labile compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Nuclei in a magnetic field absorb and re-emit electromagnetic radiation at specific resonance frequencies.	Provides detailed structural information, can be used for quantitative analysis (qNMR).[2]	Lower sensitivity compared to chromatographic methods, requires relatively pure samples for simple spectra.[2]
Fourier-Transform Infrared (FTIR) Spectroscopy	Measures the absorption of infrared radiation by the sample, identifying functional groups.	Rapid and non-destructive, provides information on characteristic functional groups.	Primarily qualitative, not ideal for quantifying purity unless coupled with other techniques.

Experimental Protocols

The following are detailed methodologies for the key analytical techniques. These protocols are based on established methods for analogous aromatic nitro compounds.

High-Performance Liquid Chromatography (HPLC)

HPLC is a primary technique for assessing the purity of 2-Amino-4-nitrobenzonitrile. A reverse-phase method is generally suitable for this type of compound.

Protocol:

• Instrumentation: Standard HPLC system with a UV detector, autosampler, and column oven.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid to improve peak shape.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized compound.

  • Dissolve in a suitable solvent, such as acetonitrile, to a final concentration of 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions (Example):

  • Injection Volume: 10 µL

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • UV Detection Wavelength: 254 nm (or the wavelength of maximum absorbance for the compound).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for identifying and quantifying volatile impurities.

Protocol:

• Instrumentation: Standard GC-MS system.

• Sample Preparation: Dissolve the sample in a volatile solvent like dichloromethane or acetone.

• GC Conditions (Example):

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: Initial temperature of 100 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

• MS Detector:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-500.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for the unambiguous structural confirmation of 2-Amino-4-nitrobenzonitrile.

Protocol:

• Instrumentation: High-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.7 mL of a deuterated solvent (e.g., DMSO-d₆) in a 5 mm NMR tube.

• ¹H NMR Spectroscopy:

  • Acquire the proton NMR spectrum.

  • Set the spectral width to cover a range of -2 to 12 ppm.

• ¹³C NMR Spectroscopy:

  • Acquire the carbon-13 NMR spectrum.

  • Set the spectral width to cover a range of 0 to 200 ppm.

  • Use a proton-decoupled pulse sequence.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid technique used to identify characteristic functional groups.

Protocol:

• Instrumentation: FTIR spectrometer.

• Sample Preparation:

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly on the ATR crystal.

  • KBr Pellet: Mix 1-2 mg of the sample with 100-200 mg of dry potassium bromide (KBr) and press into a thin pellet.

• FTIR Acquisition:

  • Spectral Range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 16-32

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 2-Amino-4-nitrobenzonitrile based on computational models and data from analogous compounds.

Table 3: Predicted ¹H NMR Spectroscopic Data (in CDCl₃)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~7.8 - 8.2	Singlet	1H	Aromatic H
~6.2 - 6.5	Singlet	1H	Aromatic H
~5.5 - 6.0	Broad Singlet	2H	-NH₂

Table 4: Predicted ¹³C NMR Spectroscopic Data (in CDCl₃)

Chemical Shift (ppm)	Assignment
~145 - 150	C-NH₂
~135 - 140	C-NO₂
~120 - 125	Aromatic CH
~115 - 120	C-CN
~100 - 105	Aromatic CH
~95 - 100	C-CN

Table 5: Predicted Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3450 - 3300	Strong, Doublet	N-H stretch (primary amine)
~2230 - 2210	Strong	C≡N stretch (nitrile)
1620 - 1580	Medium	Aromatic C=C stretch
1550 - 1490	Strong	N-O asymmetric stretch (nitro)
1350 - 1300	Strong	N-O symmetric stretch (nitro)

Table 6: Predicted Mass Spectrometry Data (Electron Ionization)

m/z	Relative Intensity (%)	Assignment
163	100	[M]⁺ (Molecular Ion)
117	High	[M - NO₂]⁺

Visualizing the Purity Confirmation Workflow

The following diagrams illustrate the logical flow of the analytical process for confirming the purity of synthesized 2-Amino-4-nitrobenzonitrile.

Caption: Workflow for Purity Confirmation of 2-Amino-4-nitrobenzonitrile.

Caption: Logical Flow for Selecting Analytical Techniques.

Conclusion

Confirming the purity of synthesized 2-Amino-4-nitrobenzonitrile requires a meticulous and multi-faceted analytical approach. While HPLC provides robust quantitative data on purity, NMR spectroscopy is essential for definitive structural confirmation. GC-MS and FTIR serve as valuable complementary techniques to identify volatile impurities and confirm the presence of key functional groups, respectively. By employing these methods in a coordinated workflow, researchers can ensure the quality and integrity of their synthesized compound, leading to more reliable and reproducible scientific outcomes.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for 2-Amino-4-nitrobenzonitrile: A Comprehensive Guide

For Immediate Reference: In case of spills or exposure, consult the Safety Data Sheet (SDS) and contact your institution's Environmental Health and Safety (EHS) department. The primary disposal method for 2-Amino-4-nitrobenzonitrile is incineration by a licensed professional waste disposal service.

This guide provides essential safety and logistical information for the proper disposal of 2-Amino-4-nitrobenzonitrile, tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for ensuring laboratory safety and regulatory compliance.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 2-Amino-4-nitrobenzonitrile and its isomers is presented below. Note that comprehensive data for this specific compound is limited, and data for related isomers are provided for guidance.

Property	Value	Source/Notes
Molecular Formula	C₇H₅N₃O₂	[1]
Molecular Weight	163.13 g/mol	[2]
Physical Form	Solid, powder	[1]
Melting Point	159 - 163 °C	Data for isomer 4-Amino-3-nitrobenzonitrile.[3]
Boiling Point	Data not available
Density	Data not available
Solubility	Sparingly soluble in water. Soluble in polar aprotic solvents like DMSO and DMF, and polar protic solvents like ethanol and methanol.	Based on structurally related compounds.[4]
Occupational Exposure Limits	Data not available	[2]

Step-by-Step Disposal Procedures

The recommended and safest method for the disposal of 2-Amino-4-nitrobenzonitrile is through a licensed professional waste disposal service for chemical incineration.[2] Due to its chemical nature as both a nitrile and an aromatic nitro compound, in-lab treatment is not advised.

Waste Collection and Storage

• Containerization:

  • Collect waste 2-Amino-4-nitrobenzonitrile, including contaminated materials (e.g., gloves, weighing paper), in a designated, compatible, and properly sealed hazardous waste container.

  • Ensure the container is made of a material that will not react with the chemical.

  • Do not mix with incompatible waste streams such as strong acids, bases, or oxidizing agents.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-Amino-4-nitrobenzonitrile".

  • Include the date of accumulation and any other information required by your institution's EHS department.

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area.

  • The storage area should be well-ventilated, away from heat or ignition sources, and separate from incompatible chemicals.

• Arranging for Disposal:

  • Contact your institution's EHS department to schedule a pickup for the hazardous waste.

  • Provide them with all necessary information about the waste stream.

Disposal Workflow for 2-Amino-4-nitrobenzonitrile.

Emergency Procedures: Spill Cleanup

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Evacuate and Ventilate:

  • Immediately evacuate all non-essential personnel from the spill area.

  • Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Don Personal Protective Equipment (PPE):

  • Wear appropriate PPE, including:

    • Chemical-resistant gloves (e.g., nitrile).

    • Safety goggles or a face shield.

    • A lab coat.

    • For larger spills, a NIOSH-approved respirator may be necessary.

• Contain the Spill:

  • Prevent the spilled solid from spreading or entering drains.

• Collect the Spilled Material:

  • Carefully sweep or shovel the solid material into a suitable, sealable container for disposal.[2]

  • Avoid creating dust during the cleanup process.[2]

• Decontaminate the Area:

  • Wipe down the spill area with a suitable solvent (e.g., soap and water), collecting the cleaning materials as hazardous waste.

• Dispose of Cleanup Materials:

  • Place all contaminated materials, including gloves and wipes, into the hazardous waste container with the spilled chemical.

  • Seal and label the container as described in the disposal procedure.

Emergency Spill Response for 2-Amino-4-nitrobenzonitrile.

Experimental Protocols for Disposal

No in-laboratory experimental protocols for the neutralization or chemical degradation of 2-Amino-4-nitrobenzonitrile are recommended.

The chemical structure of 2-Amino-4-nitrobenzonitrile presents significant risks for in-lab treatment. The nitrile group can potentially release toxic cyanide gas if treated with acids. Aromatic nitro compounds can be unstable and may have explosive potential, especially when mixed with reducing agents. Therefore, the only approved and safe method of disposal is through professional incineration, which ensures complete destruction of the hazardous compound in a controlled environment.[2]

References

• 1. 2-Amino-4-nitrobenzonitrile | 87376-25-8 [sigmaaldrich.com]
• 2. capotchem.cn [capotchem.cn]
• 3. fishersci.com [fishersci.com]
• 4. benchchem.com [benchchem.com]